(S)-4-(1-Aminobutyl)benzenamine

Core Science & Biosynthesis

(S)-4-(1-Aminobutyl)benzenamine: A Comprehensive Technical Guide for Advanced Research and Development

This guide provides an in-depth exploration of the chemical and physical properties, synthesis, and analysis of (S)-4-(1-Aminobutyl)benzenamine. Designed for researchers, scientists, and professionals in drug development, this document synthesizes technical data with practical insights to support its application as a valuable chiral building block in medicinal chemistry and materials science.

Introduction: The Significance of Chiral Anilines

Aniline and its derivatives are foundational scaffolds in the pharmaceutical industry, serving as precursors to a vast array of therapeutic agents.[1] The introduction of a chiral center, as seen in (S)-4-(1-Aminobutyl)benzenamine, adds a critical dimension of stereochemical complexity. The pharmacological activity of chiral drugs is profoundly dependent on their three-dimensional structure, as enantiomers often exhibit different interactions with biological targets like enzymes and receptors.[2][3] In many cases, one enantiomer provides the desired therapeutic effect, while the other may be inactive or even responsible for adverse effects.[2] Consequently, the enantioselective synthesis and characterization of chiral amines are paramount in modern drug discovery.[4]

(S)-4-(1-Aminobutyl)benzenamine, a chiral primary amine, presents itself as a key intermediate. Its structure combines an aromatic amine with a stereogenic center, making it a versatile synthon for creating complex molecular architectures with high stereocontrol, which is crucial for developing safe and efficacious drugs.[1] This guide will detail the essential technical aspects of this compound, providing a robust framework for its use in research and manufacturing.

Core Chemical and Physical Properties

The fundamental properties of (S)-4-(1-Aminobutyl)benzenamine are rooted in its structure as a substituted aniline. While specific data for the pure (S)-enantiomer is not always available, the properties of the racemic mixture, 4-sec-butylaniline, provide a reliable baseline.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₅N	[5][6]
Molecular Weight	149.23 g/mol	[5][6]
CAS Number	30273-11-1 (Racemate)	[5][6]
Appearance	Colorless to Yellow Liquid	[7]
Boiling Point	238-245 °C	[7][8]
Density	0.94 - 0.977 g/mL at 25 °C	[7][8]
Refractive Index (n²⁰/D)	1.537 - 1.54	[7][8]
Flash Point	107 °C	[7][9]
Solubility	Insoluble in water, soluble in organic solvents.	Inferred
Optical Rotation, [α]	Not specified in literature; expected to be non-zero. The direction (+ or -) does not correlate with the (S) designation.[10]	-

Synthesis and Enantiomeric Resolution

The synthesis of enantiomerically pure (S)-4-(1-Aminobutyl)benzenamine can be approached through two primary strategies: direct asymmetric synthesis or resolution of the racemic mixture. The latter is often more practical and scalable.

Synthesis of Racemic 4-(1-Aminobutyl)benzenamine

A robust and common method for synthesizing the racemic amine is the reductive amination of 1-(4-aminophenyl)butan-1-one. This process involves the formation of an imine intermediate, which is then reduced in situ.

Caption: Workflow for Racemic Amine Synthesis.

Experimental Protocol: Reductive Amination

• Imine Formation: In a round-bottom flask, dissolve 1-(4-aminophenyl)butan-1-one (1.0 eq) and a suitable ammonia source, such as ammonium acetate (10 eq), in methanol. Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.[4]

• Reduction: To the same mixture, carefully add a reducing agent like sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise. The reaction is typically stirred at room temperature and monitored by Thin Layer Chromatography (TLC).[4]

• Work-up and Purification: Upon completion, the reaction is quenched, typically with a dilute acid. The solvent is removed under reduced pressure. The residue is then basified and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated to yield the crude racemic amine, which can be purified by column chromatography or distillation.[4]

Chiral Resolution via Diastereomeric Salt Formation

The most common method for resolving a racemic amine is through the formation of diastereomeric salts using a chiral resolving agent.[11] For basic compounds like anilines, chiral acids such as L-(+)-tartaric acid are highly effective.

Caption: Workflow for Chiral Resolution.

Experimental Protocol: Chiral Resolution

• Salt Formation: Dissolve the racemic 4-(1-aminobutyl)benzenamine (1.0 eq) in a suitable solvent, such as ethanol. In a separate flask, dissolve a sub-stoichiometric amount (e.g., 0.5 eq) of L-(+)-tartaric acid in the same solvent, heating gently if necessary.[12]

• Crystallization: Slowly add the tartaric acid solution to the amine solution. The diastereomeric salt of one enantiomer will preferentially crystallize due to lower solubility. Allow the mixture to cool slowly to room temperature and then potentially in an ice bath to maximize crystal formation.[12]

• Isolation: Collect the crystals by filtration. The enantiomeric excess (e.e.) of the amine in the crystalline salt should be determined by chiral HPLC analysis of a small, basified sample.

• Recrystallization: To achieve high enantiomeric purity (>99% e.e.), one or more recrystallizations from a suitable solvent may be necessary.[12]

• Liberation of the Free Amine: Dissolve the purified diastereomeric salt in water and basify the solution with an aqueous base (e.g., 1M NaOH). Extract the liberated free (S)-amine with an organic solvent. The organic extracts are then combined, dried, and the solvent is evaporated to yield the enantiomerically pure (S)-4-(1-Aminobutyl)benzenamine.[12]

Analytical Characterization

A suite of analytical techniques is required to confirm the identity, purity, and stereochemistry of (S)-4-(1-Aminobutyl)benzenamine.

Spectroscopic Analysis

Spectroscopic data for the racemic 4-sec-butylaniline serves as a reference for the (S)-enantiomer, as enantiomers have identical spectra in achiral media.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons (typically in the range of 6.5-7.5 ppm), the benzylic proton (a multiplet adjacent to the chiral center), the aliphatic protons of the butyl group, and a broad singlet for the amine (-NH₂) protons.

• ¹³C NMR Spectroscopy: The carbon spectrum will show distinct signals for the aromatic carbons and the four unique carbons of the sec-butyl group.

• Infrared (IR) Spectroscopy: The IR spectrum of a primary amine is characterized by a distinctive pair of N-H stretching bands in the region of 3300-3500 cm⁻¹. Other key absorptions include C-H stretching from the alkyl and aromatic groups, and C=C stretching from the benzene ring. The NIST WebBook provides a reference spectrum for the racemate.[5]

• Mass Spectrometry (MS): The electron ionization mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight (149 g/mol ). A prominent fragment is often observed from the benzylic cleavage, resulting in a loss of a propyl group.[6]

Chiral Analysis

• Polarimetry: As a chiral molecule, (S)-4-(1-Aminobutyl)benzenamine will rotate plane-polarized light. The specific rotation ([α]) is a defining physical property and is measured using a polarimeter. The value depends on the solvent, concentration, temperature, and wavelength of light used.[13][14] It is crucial to measure this value to confirm the enantiomeric identity and purity.

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the definitive method for determining the enantiomeric excess (e.e.) of the sample. This technique uses a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation and allowing for accurate quantification of each.[15]

Safety and Handling

Based on the data for the racemic mixture, (S)-4-(1-Aminobutyl)benzenamine should be handled with care.

• GHS Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[7][9]

• Precautionary Measures:

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7]

  • Handle only in a well-ventilated area or a chemical fume hood.[7]

  • Avoid breathing vapors or mist.[9]

  • Wash hands thoroughly after handling.

  • Store in a tightly closed container in a dry, well-ventilated place.

Applications in Research and Development

Chiral anilines are of significant interest in medicinal chemistry. The racemic 4-(1-Methylpropyl)aniline has been identified as a useful reagent in the synthesis of multifunctional compounds that act as TRPA1 antagonists and PDE4/7 inhibitors, which have potential applications in the treatment of pain.[8] The availability of the enantiomerically pure (S)-form allows for stereoselective synthesis to investigate the structure-activity relationship (SAR) of these and other biologically active molecules, potentially leading to more potent and selective drug candidates with improved therapeutic profiles.

Conclusion

(S)-4-(1-Aminobutyl)benzenamine is a chiral building block with significant potential for the synthesis of complex, high-value molecules, particularly in the pharmaceutical sector. Understanding its chemical properties, mastering its synthesis and resolution, and employing rigorous analytical characterization are essential for leveraging its full potential. This guide provides the foundational technical knowledge for scientists and researchers to confidently and effectively utilize this compound in their advanced research and development endeavors.

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• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• ResearchGate. (2023). Photophysical properties of (E)-4-((1-phenylethylidene)amino)-N-(pyrimidin-2-yl) benzenesulfonamide....
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An In-depth Technical Guide to (S)-4-(1-Aminobutyl)benzenamine: Synthesis, Safety, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (S)-4-(1-Aminobutyl)benzenamine, a chiral aromatic amine with potential applications in pharmaceutical and materials science research. Due to its specific stereochemistry, this compound is a valuable building block for the synthesis of complex, biologically active molecules. This document will cover its chemical identity, a proposed synthetic route, safety and handling protocols based on analogous compounds, and its potential applications in drug discovery and development.

Introduction: The Significance of Chiral Amines in Drug Discovery

Chiral amines are fundamental building blocks in a vast array of high-value molecules, with over 40% of commercial pharmaceuticals containing a chiral amine moiety.[1] The specific three-dimensional arrangement of atoms, or stereochemistry, is paramount in determining the pharmacological activity of a drug. Different enantiomers of a chiral drug can exhibit vastly different biological activities, with one enantiomer often being responsible for the desired therapeutic effect while the other may be inactive or even cause adverse effects.[2] This underscores the critical importance of synthesizing enantiomerically pure compounds for the development of safe and effective therapeutics.[3]

(S)-4-(1-Aminobutyl)benzenamine belongs to the class of α-chiral primary amines, which are key structural motifs in many natural products and synthetic drugs.[4] The presence of a stereogenic center alpha to the amino group, combined with an aromatic ring, makes it a valuable synthon for creating complex molecular architectures with precise spatial orientations necessary for effective interaction with biological targets.[3]

Chemical Identity and Properties

As of the latest available data, a specific CAS number and a dedicated Safety Data Sheet (SDS) for (S)-4-(1-Aminobutyl)benzenamine are not readily found in common chemical databases. This suggests that it is likely a research chemical that is not produced on a large industrial scale. For the purpose of this guide, we will refer to its general properties based on its structure and data from closely related compounds.

Property	Value (Predicted/Inferred)
Chemical Name	(S)-4-(1-Aminobutyl)benzenamine
Molecular Formula	C₁₀H₁₆N₂
Molecular Weight	164.25 g/mol
Appearance	Likely a liquid or low-melting solid
Solubility	Expected to be soluble in organic solvents

Proposed Synthesis: Asymmetric Reductive Amination

A robust and widely used method for the synthesis of chiral amines is the asymmetric reductive amination of a prochiral ketone.[5][6] This approach allows for the direct and stereocontrolled introduction of the amine functionality. The proposed synthesis of (S)-4-(1-Aminobutyl)benzenamine involves the reductive amination of 4-aminobutyrophenone.

Experimental Protocol: Synthesis of (S)-4-(1-Aminobutyl)benzenamine

Step 1: Imine Formation

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-aminobutyrophenone (1 equivalent) and a suitable chiral amine source, such as (S)-α-methylbenzylamine (1.1 equivalents), in a dry, aprotic solvent like toluene or dichloromethane.

• Add a dehydrating agent, such as magnesium sulfate or molecular sieves, to the mixture to remove the water formed during the reaction.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the formation of the chiral imine intermediate by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Step 2: Diastereoselective Reduction

• Once the imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 equivalents), in portions to the stirred solution. The choice of reducing agent can influence the diastereoselectivity of the reaction.

• Allow the reaction to warm to room temperature and continue stirring for an additional 4-6 hours. Monitor the reduction of the imine by TLC or GC-MS.

Step 3: Deprotection of the Chiral Auxiliary

• Upon completion of the reduction, the resulting diastereomeric mixture of the secondary amine is subjected to hydrogenolysis to remove the chiral auxiliary.

• Transfer the reaction mixture to a hydrogenation vessel.

• Add a palladium on carbon (Pd/C) catalyst (5-10 mol%).

• Pressurize the vessel with hydrogen gas (typically 1-10 atm) and stir the mixture vigorously for 12-24 hours.

• Monitor the cleavage of the benzyl group by TLC or GC-MS.

Step 4: Work-up and Purification

• After the reaction is complete, filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes with a small percentage of triethylamine to prevent streaking) to yield the pure (S)-4-(1-Aminobutyl)benzenamine.

Caption: Proposed synthetic workflow for (S)-4-(1-Aminobutyl)benzenamine.

Hazard and Safety Information

Disclaimer: As no specific Safety Data Sheet (SDS) for (S)-4-(1-Aminobutyl)benzenamine is available, the following information is based on the safety data for the structurally similar compound 4-Aminobenzylamine (CAS: 4403-71-8).[7] It is imperative to handle this compound with extreme caution in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE).

Hazard Category	GHS Classification (for 4-Aminobenzylamine)	Precautionary Measures
Skin Corrosion/Irritation	Category 1B: Causes severe skin burns and eye damage.[7]	Wear protective gloves, clothing, and eye/face protection. Wash skin thoroughly after handling.[7]
Serious Eye Damage/Irritation	Category 1: Causes serious eye damage.[7]	Wear eye and face protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[7]
Inhalation	May be harmful if inhaled.	Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area. If inhaled, remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.
Ingestion	May be harmful if swallowed.	Do not eat, drink or smoke when using this product. If swallowed, rinse mouth. Do NOT induce vomiting.
Flammability	Combustible liquid.[7]	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Personal Protective Equipment (PPE) Workflow

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Structure-activity relationship of (S)-4-(1-Aminobutyl)benzenamine derivatives

An In-Depth Technical Guide to the Structure-Activity Relationship of (S)-4-(1-Aminobutyl)benzenamine Derivatives

Abstract

The (S)-4-(1-Aminobutyl)benzenamine scaffold represents a versatile and stereochemically defined starting point for medicinal chemistry exploration. Possessing a chiral primary amine, a reactive aniline moiety, and an aromatic core, this structure offers multiple vectors for chemical modification to modulate biological activity. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for derivatives of this scaffold. We will deconstruct the molecule into key regions, hypothesize the impact of substitutions based on established medicinal chemistry principles, and provide actionable experimental protocols for synthesis and evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this scaffold for the discovery of novel therapeutic agents.

Introduction: The (S)-4-(1-Aminobutyl)benzenamine Scaffold

The process of drug discovery often centers on identifying and optimizing molecular scaffolds that can effectively interact with biological targets.[1] The (S)-4-(1-Aminobutyl)benzenamine core is a compelling starting point due to its inherent structural features:

• A Chiral Center: The (S)-stereochemistry at the 1-position of the butyl chain allows for stereospecific interactions with biological targets, a critical factor for enhancing potency and reducing off-target effects.

• Primary Amines: The structure features two primary amine groups—an aliphatic amine and an aromatic amine (aniline). Both serve as key interaction points (hydrogen bond donors/acceptors) and handles for synthetic modification.

• Aromatic Ring: The benzene ring provides a rigid core for orienting substituents and can engage in various non-covalent interactions, including π-π stacking and hydrophobic interactions.

While comprehensive SAR studies on this specific parent molecule are not extensively published, by analyzing related structures such as benzylamines, benzamides, and other amino-derivatives, we can construct a robust framework for guiding lead optimization.[2][3][4] This guide will explore the systematic modification of this scaffold to probe its therapeutic potential against various target classes.

A Framework for SAR Analysis

To systematically explore the SAR of (S)-4-(1-Aminobutyl)benzenamine, we can dissect the molecule into four key regions for chemical modification. This approach allows for a focused investigation of how changes in distinct parts of the molecule influence its overall biological profile.

Caption: Key regions of the (S)-4-(1-Aminobutyl)benzenamine scaffold for SAR exploration.

SAR Deep Dive: Analysis by Region

Region A: The Aliphatic Amine

The primary amine of the butyl chain is a critical determinant of the molecule's physicochemical properties and its potential interactions.

• Causality of Modification: Modifying this amine can alter the compound's pKa, hydrogen bonding capacity, and overall polarity. This directly impacts solubility, cell membrane permeability, and binding affinity. For instance, converting the basic amine to a neutral amide can facilitate passage across the blood-brain barrier.

• Potential Modifications & Predicted Outcomes:

  • N-Alkylation/Arylation: Introducing small alkyl groups (e.g., methyl, ethyl) or aryl groups can probe steric tolerance in a binding pocket. Larger substitutions may enhance affinity through new hydrophobic interactions but could also introduce steric clashes.

  • Acylation to Form Amides: Reaction with carboxylic acids or acid chlorides yields amides. This removes the basicity of the nitrogen, potentially reducing interactions with aminergic receptors but enhancing interactions in pockets that favor hydrogen bond acceptors. The nature of the R-group on the acyl chain offers vast possibilities for probing new binding space.

  • Formation of Sulfonamides: Similar to amides, sulfonamides are neutral and can act as strong hydrogen bond acceptors. The sulfonamide motif is prevalent in many drugs, notably as inhibitors of carbonic anhydrases and cyclooxygenase (COX) enzymes.[2][5]

Region B: The Benzenamine (Aniline)

The aniline moiety is a versatile functional group that can serve as both a synthetic handle and a key pharmacophoric element.

• Causality of Modification: The aniline amine is nucleophilic and can be readily modified. Its lone pair of electrons influences the electronics of the phenyl ring. Converting it to an amide or other group alters its hydrogen-bonding profile and can lock the substituent in a specific conformation relative to the ring.

• Potential Modifications & Predicted Outcomes:

  • Acylation to Form Benzamides: This is a common strategy in drug design. For example, 4-(aminomethyl)benzamide fragments are used as linkers in potent tyrosine kinase inhibitors.[6][7] This modification can orient a new substituent towards a specific region of a target protein. N-benzyl benzamide derivatives have also shown potent activity as butyrylcholinesterase inhibitors.[8]

  • Alkylation/Arylation: Direct N-alkylation or arylation can introduce substituents that modulate lipophilicity and explore specific hydrophobic pockets within a target.

  • Conversion to Other Functional Groups: Diazotization followed by substitution (Sandmeyer reaction) can replace the amine with a wide variety of groups (e.g., -OH, -CN, halogens), completely altering the electronic and steric profile of this position.

Region C: The Phenyl Ring

Substitution on the aromatic ring is a cornerstone of lead optimization, allowing for fine-tuning of electronic properties, metabolic stability, and binding affinity.[1]

• Causality of Modification: Substituents alter the electron density of the ring (inductive and resonance effects), which can affect the pKa of the aniline nitrogen and the strength of π-stacking interactions. They also provide new points of contact with a target and can block sites of metabolic oxidation, thereby improving pharmacokinetic properties.

• Potential Modifications & Predicted Outcomes:

  • Electron-Withdrawing Groups (EWGs): Halogens (F, Cl) or trifluoromethyl (-CF3) groups can enhance binding through halogen bonding or other specific interactions and often improve metabolic stability. Studies on some kinase inhibitors have shown that analogues with trifluoromethylbenzene rings are highly potent.[6][7]

  • Electron-Donating Groups (EDGs): Methoxy (-OCH3) or small alkyl groups can fill hydrophobic pockets. SAR analysis of some anti-inflammatory agents revealed that EDGs on the phenyl ring enhanced activity.[9]

  • Positional Isomerism: The placement of substituents (ortho, meta to the aminobutyl group) is critical. Each position directs the substituent into a different region of space, which can be explored to map the topology of a binding site.

Region D: The Alkyl Chain

The butyl chain provides flexibility and a defined stereochemical anchor.

• Causality of Modification: Altering the chain length, rigidity, or stereochemistry directly impacts how the aliphatic amine (Region A) is presented to the target.

• Potential Modifications & Predicted Outcomes:

  • Chain Length: Shortening (propyl, ethyl) or lengthening (pentyl) the chain will alter the distance between the phenyl ring and the terminal amine, which can be crucial for bridging two interaction points in a binding site.

  • Introducing Rigidity: Incorporating a cyclopropyl or other small ring structure into the chain can lock the conformation, reducing the entropic penalty of binding and potentially increasing potency and selectivity.[10]

  • Stereochemistry: Synthesis and evaluation of the (R)-enantiomer is a critical step to establish the stereochemical preference of the target, a fundamental aspect of SAR.

Proposed Biological Targets & Screening Strategy

The structural features of the (S)-4-(1-Aminobutyl)benzenamine scaffold suggest several potential classes of biological targets. The presence of a phenylamine moiety is common in ligands for monoamine transporters and receptors.[11][12] Furthermore, the overall structure resembles building blocks used in kinase and cholinesterase inhibitors.[7][13][14]

A logical screening cascade is essential for efficiently evaluating newly synthesized derivatives.

Caption: A typical screening cascade for evaluating novel derivatives.

Experimental Protocols

Adherence to robust and reproducible protocols is paramount for generating high-quality SAR data.

General Protocol: Synthesis via Reductive Amination

This protocol describes the modification of the aliphatic amine in Region A by reacting the parent scaffold with an aldehyde or ketone. This method is widely used for its reliability and broad substrate scope.[15]

Objective: To synthesize an N-alkylated derivative of (S)-4-(1-Aminobutyl)benzenamine.

Materials:

• (S)-4-(1-Aminobutyl)benzenamine (1.0 eq)

• Aldehyde or Ketone (1.1 eq)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (catalytic amount)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a solution of (S)-4-(1-Aminobutyl)benzenamine (1.0 eq) in DCM, add the desired aldehyde or ketone (1.1 eq).

• Acid Catalyst: Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq) to facilitate imine formation. Stir the mixture at room temperature for 30 minutes.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent ideal for reducing the intermediate iminium ion without affecting other functional groups.

• Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-16 hours).

• Workup: Quench the reaction by slowly adding saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in DCM).

• Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol: In Vitro Kinase Inhibition Assay (Illustrative)

This protocol outlines a self-validating system to measure the inhibitory activity of synthesized compounds against a specific protein kinase.

Objective: To determine the IC₅₀ value of a derivative against "Target Kinase X".

Materials:

• Recombinant "Target Kinase X"

• Kinase-specific peptide substrate

• ATP (Adenosine Triphosphate)

• Test compounds dissolved in DMSO

• Kinase buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• 384-well white plates

• Staurosporine (positive control inhibitor)

Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Dispense a small volume (e.g., 50 nL) into the 384-well plates using an acoustic dispenser. Also include wells for a positive control (Staurosporine) and a negative control (DMSO vehicle).

• Enzyme/Substrate Addition: Prepare a master mix of Kinase X and its peptide substrate in kinase buffer. Add this mix to all wells.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow the compounds to bind to the kinase.

• Initiation of Reaction: Prepare an ATP solution in kinase buffer. Add the ATP solution to all wells to start the kinase reaction. Causality Note: The ATP concentration should be at or near the Km value for the enzyme to ensure sensitive detection of competitive inhibitors.

• Incubation: Incubate the plate at room temperature for 1 hour.

• Detection: Stop the reaction and detect the amount of ADP produced (which is proportional to kinase activity) by following the manufacturer's protocol for the ADP-Glo™ assay. This typically involves a two-step addition of reagents to deplete remaining ATP and then convert ADP to ATP, which drives a luciferase reaction.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis & Validation:

  • Calculate the percent inhibition for each compound concentration relative to the DMSO (0% inhibition) and Staurosporine (100% inhibition) controls.

  • Plot percent inhibition versus log[concentration] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

  • Calculate the Z'-factor for the assay plate using the control wells. A Z'-factor > 0.5 indicates a robust and reliable assay.

Data Summary: A Hypothetical SAR Table

To illustrate the principles discussed, the following table presents hypothetical data for a series of derivatives targeting a "Target Kinase X". This data demonstrates how systematic modifications in each region could logically influence inhibitory activity.

Disclaimer: The following data is for illustrative purposes only and does not represent experimentally determined values.

Compound ID	Modification (Region A)	Modification (Region B)	Modification (Region C)	Target Kinase X IC₅₀ (nM)
Parent	-NH₂	-NH₂	-H	1250
A-1	-NH(CH₃)	-NH₂	-H	980
A-2	-NH(C=O)CH₃	-NH₂	-H	750
B-1	-NH₂	-NH(C=O)Ph	-H	450
B-2	-NH₂	-NH(C=O)-(4-F-Ph)	-H	210
C-1	-NH₂	-NH₂	3-Cl	620
C-2	-NH₂	-NH₂	3-OCH₃	1500
Lead-1	-NH(C=O)CH₃	-NH(C=O)-(4-F-Ph)	3-Cl	15

This hypothetical data suggests that acetylation at Region A, combined with an acylated aniline at Region B (particularly with an EWG on the new phenyl ring) and a chloro-substituent at Region C, leads to a synergistic improvement in potency.

Conclusion and Future Perspectives

The (S)-4-(1-Aminobutyl)benzenamine scaffold is a promising starting point for drug discovery. Our analysis delineates a clear strategy for optimization:

• Region A (Aliphatic Amine): Acylation appears beneficial, likely reducing basicity and forming key hydrogen bonds.

• Region B (Benzenamine): This position is ideal for introducing larger substituents via amide coupling to probe deeper pockets of a target.

• Region C (Phenyl Ring): The introduction of small, electron-withdrawing groups appears to enhance potency.

Future efforts should focus on a multi-parameter optimization approach. Promising derivatives should be evaluated for their pharmacokinetic properties (ADME) early in the discovery process.[16] Furthermore, computational modeling and quantitative structure-activity relationship (QSAR) studies can be employed to build predictive models, accelerating the design of next-generation compounds with improved efficacy and safety profiles.[16][17] The synthesis of additional analogs, exploring bioisosteric replacements and further probing the steric and electronic requirements of the target, will be crucial for advancing compounds from this series into clinical development.

References

• Summary of the results of SAR studies performed on different regions of the synthesized derivatives. - ResearchGate. Available from: [Link]

• Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors - PMC. Available from: [Link]

• Design, synthesis and structure-activity relationship (SAR) studies of an unusual class of non-cationic fatty amine-tripeptide conjugates as novel synthetic antimicrobial agents - PubMed. Available from: [Link]

• Structure-Activity Relationship (SAR) Studies - Oncodesign Services. Available from: [Link]

• Design, Synthesis and Biological Evaluation of 4-Amino-N-(4-aminophenyl)benzamide Analogues of Quinoline-Based SGI-1027 as Inhibitors of DNA Methylation - PMC. Available from: [Link]

• The Role of Structure-Activity Relationship (SAR) In Drug Discovery - Indian Journal of Pharmaceutical Chemistry and Analytical Techniques. Available from: [Link]

• Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors - PubMed. Available from: [Link]

• Synthesis, Structure Activity Relationship (SAR), and Biological Activities of Benzylideneacetophenones Derivatives - PubMed. Available from: [Link]

• The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Available from: [Link]

• Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives - PubMed. Available from: [Link]

• Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis - MDPI. Available from: [Link]

• Pharmacological and Physicochemical Properties Optimization for Dual-Target Dopamine D3 (D3R) and μ-Opioid (MOR) Receptors Ligands as Potentially Safer Analgesics - PMC. Available from: [Link]

• Recent total synthesis of natural products leveraging a strategy of enamide cyclization. Available from: [Link]

• Studies on the structure-activity relationship of adrenergic beta-mimetic benzylamine derivatives. IV.1) Aryl-substituted 1-aminotetralins and 1-aminoindans - PubMed. Available from: [Link]

• Studies on the Structure Activity Relationship of Adrenergic .BETA. - Amanote Research. Available from: [Link]

• Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-(2-phthalimidoethyl)piperidine and related derivatives - PubMed. Available from: [Link]

• Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives | Request PDF - ResearchGate. Available from: [Link]

• N-Benzyl Benzamide Derivatives as Selective Sub-Nanomolar Butyrylcholinesterase Inhibitors for Possible Treatment in Advanced Alzheimer's Disease - PubMed. Available from: [Link]

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Solubility profile of (S)-4-(1-Aminobutyl)benzenamine in organic solvents

An In-depth Technical Guide to the Solubility Profile of (S)-4-(1-Aminobutyl)benzenamine in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

Introduction to (S)-4-(1-Aminobutyl)benzenamine and the Significance of its Solubility Profile

(S)-4-(1-Aminobutyl)benzenamine is an organic compound featuring a benzene ring substituted with a chiral aminobutyl group. Its structure, comprising a hydrophobic aromatic ring and a hydrophilic primary amine, suggests a nuanced solubility behavior that will be highly dependent on the nature of the solvent.[1][2] Understanding this solubility profile is paramount for several key aspects of pharmaceutical development:

• Process Chemistry: The selection of appropriate solvents is crucial for optimizing reaction conditions, product yield, and purity during synthesis.

• Purification: Crystallization, a common method for purifying APIs, is critically dependent on the differential solubility of the compound and its impurities in various solvents.

• Formulation Development: The ability to dissolve the API in a suitable solvent system is fundamental to creating liquid dosage forms, such as injectables, or for the development of amorphous solid dispersions to enhance bioavailability.[3]

• Preclinical Studies: In vitro and in vivo studies often require the preparation of stock solutions of the test compound, making solubility data in relevant solvents like DMSO and ethanol essential.[4]

Given the absence of published solubility data for (S)-4-(1-Aminobutyl)benzenamine, a systematic experimental approach is necessary. This guide will provide the foundational knowledge and practical methodologies to generate a comprehensive and reliable solubility profile.

Theoretical Framework: Predicting Solubility Behavior

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For (S)-4-(1-Aminobutyl)benzenamine, the key structural features influencing its solubility are:

• The Aromatic Ring: The benzene ring is nonpolar and hydrophobic, favoring interactions with nonpolar or weakly polar organic solvents through van der Waals forces.[5]

• The Alkyl Chain: The butyl group is also nonpolar and contributes to the overall lipophilicity of the molecule.[6]

• The Primary Amine Group: The -NH2 group is polar and capable of acting as both a hydrogen bond donor and acceptor. This group will promote solubility in polar, protic solvents.[1][7] The lone pair of electrons on the nitrogen atom can also interact with water molecules.[2]

Based on these features, we can predict the following solubility trends:

• High Solubility: Expected in polar aprotic solvents like DMSO and DMF, which can effectively solvate the aromatic ring and interact with the amine group. Also, high solubility is anticipated in alcohols like methanol and ethanol, which are polar and can engage in hydrogen bonding.[8]

• Moderate Solubility: Expected in solvents of intermediate polarity, such as ethyl acetate and dichloromethane.

• Low Solubility: Expected in nonpolar solvents like hexane and toluene, where the energy required to break the solute-solute interactions (driven by the polar amine group) is not compensated by strong solute-solvent interactions.[6]

The solubility of amines can also be significantly influenced by the pH of the medium; in acidic conditions, the amine group will be protonated to form a more soluble salt.[1]

Experimental Determination of the Solubility Profile

A robust determination of the solubility profile requires a systematic and well-controlled experimental approach. The "shake-flask" method is the gold standard for determining thermodynamic equilibrium solubility and is recommended for its reliability.[9][10]

The Shake-Flask Method: A Step-by-Step Protocol

This protocol outlines the widely used shake-flask method for determining the thermodynamic solubility of (S)-4-(1-Aminobutyl)benzenamine.[11][12]

Materials:

• (S)-4-(1-Aminobutyl)benzenamine

• Selected organic solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, acetonitrile, dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), toluene, heptane)

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of (S)-4-(1-Aminobutyl)benzenamine to a vial containing a known volume of the selected solvent. The presence of undissolved solid is essential to ensure saturation.[11]

  • Securely cap the vials.

• Equilibration:

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24 to 72 hours) to ensure that equilibrium is reached.[4][9] The time to reach equilibrium should be determined in a preliminary experiment by sampling at various time points until the concentration of the solute in the solution remains constant.[9]

• Phase Separation:

  • After incubation, centrifuge the vials at a high speed to pellet the excess solid.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a syringe filter to remove any remaining solid particles.

  • Dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC method.

  • Prepare a calibration curve using known concentrations of (S)-4-(1-Aminobutyl)benzenamine.

  • Determine the concentration of the compound in the diluted sample by comparing its response to the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

  • Express the solubility in units such as mg/mL or mol/L.

Caption: Workflow for the shake-flask solubility determination method.

Alternative and High-Throughput Methods

For earlier stages of drug discovery where speed is critical, other methods can be employed:

• Potentiometric Titration: This method is particularly useful for ionizable compounds like amines. It involves titrating a solution of the compound until precipitation occurs, and the solubility can be determined from the titration curve.[13][14][15]

• Spectroscopic Analysis: UV-Vis spectroscopy can be used to determine the concentration of the dissolved compound, provided the compound has a chromophore and the solvent is transparent in the relevant wavelength range.[16][17][18]

• Nephelometry: This high-throughput method measures the light scattering caused by the precipitation of a compound from a stock solution (typically in DMSO) when diluted into an aqueous buffer.[19]

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and organized table to facilitate comparison and analysis.

Table 1: Solubility of (S)-4-(1-Aminobutyl)benzenamine in Various Organic Solvents at 25 °C (Template)

Solvent	Solvent Polarity Index	Solubility (mg/mL)	Solubility (mol/L)	Observations
Heptane	0.1	Experimental Data	Experimental Data
Toluene	2.4	Experimental Data	Experimental Data
Dichloromethane	3.1	Experimental Data	Experimental Data
Ethyl Acetate	4.4	Experimental Data	Experimental Data
Acetone	5.1	Experimental Data	Experimental Data
Isopropanol	3.9	Experimental Data	Experimental Data
Ethanol	4.3	Experimental Data	Experimental Data
Methanol	5.1	Experimental Data	Experimental Data
Acetonitrile	5.8	Experimental Data	Experimental Data
N,N-Dimethylformamide (DMF)	6.4	Experimental Data	Experimental Data
Dimethyl Sulfoxide (DMSO)	7.2	Experimental Data	Experimental Data

The interpretation of these results should correlate the observed solubility with the physicochemical properties of the solvents. A plot of solubility versus the solvent polarity index can provide valuable insights into the dissolution mechanism.

Conclusion

This technical guide has provided a comprehensive roadmap for determining and understanding the solubility profile of (S)-4-(1-Aminobutyl)benzenamine in organic solvents. By combining a sound theoretical understanding of the molecular factors influencing solubility with rigorous experimental methodologies like the shake-flask method, researchers can generate the critical data needed to advance the development of this and other novel chemical entities. The systematic approach outlined herein will ensure the generation of a reliable and comprehensive solubility profile, a cornerstone of successful pharmaceutical development.

References

• World Health Organization. (n.d.). Annex 4. WHO. Retrieved from [Link]

• askIITians. (2025, March 4). Why are amines soluble in nature? Retrieved from [Link]

• Millipore. (n.d.). MultiScreen Solubility Filter Plate. Retrieved from [Link]

• Lumen Learning. (n.d.). Properties of amines. Organic Chemistry II. Retrieved from [Link]

• A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. (n.d.). Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 16). 15.12: Physical Properties of Amines. Retrieved from [Link]

• Jouyban, A. (2012, February 10). Experimental and Computational Methods Pertaining to Drug Solubility. SciSpace. Retrieved from [Link]

• Amine compounds. (n.d.). Retrieved from [Link]

• BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method. Retrieved from [Link]

• Determination of aqueous solubility by heating and equilibration: A technical note. (n.d.). PMC. Retrieved from [Link]

• Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water. (2020, June 18). ACS Publications. Retrieved from [Link]

• Clark, J. (n.d.). an introduction to amines. Chemguide. Retrieved from [Link]

• Spectrophotometric Determination of Poorly Water Soluble Drug Rosiglitazone Using Hydrotropic Solubilization technique. (n.d.). PMC. Retrieved from [Link]

• Hydrogen Bonding of Aliphatic and Aromatic Amines in Aqueous Solution: Thermochemistry of Solvation. (n.d.). Retrieved from [Link]

• Solubility of Organic Compounds. (2023, August 31). Retrieved from [Link]

• Dach, E., Pisacane, E., Campbell, D., Soh, L., & Yip, N. Y. (2025, July 25). Probing polarity structure–function relationships in amine–water mixtures. RSC Publishing. Retrieved from [Link]

• Potentiometric Titration Method for the Determination of Solubility Limits and p Ka Values of Weak Organic Acids in Water. (2020, July 21). PubMed. Retrieved from [Link]

• Dow Development Labs. (2021, May 7). Ask a Formulator: What is the Purpose and Approach to Solubility Studies? Retrieved from [Link]

• Potentiometric Titration Method for the Determination of Solubility Limits and pK a Values of Weak Organic Acids in Water. (n.d.). Scite.ai. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 23). 24.2: Structure and Properties of Amines. Retrieved from [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.). Lund University Publications. Retrieved from [Link]

• Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions. (2015, June 8). Scientific Research Publishing. Retrieved from [Link]

• Determining a Solubility Product Constant by Potentiometric Titration To Increase Students' Conceptual Understanding of Potentiometry and Titrations. (n.d.). ResearchGate. Retrieved from [Link]

• Methods to Determine End Point of Potentiometric Titration and Applications. (n.d.). Retrieved from [Link]

• Waters Corporation. (n.d.). Solubility Screening by UPLC-MS/MS. Retrieved from [Link]

• Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. (2009, March 24). ACS Publications. Retrieved from [Link]

• Reddit. (2014, September 14). Solubility in organic solvents and water. r/chemhelp. Retrieved from [Link]

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Topic: Stereoisomerism in Drug Action: A Comparative Analysis Framework for (S)- and (R)-4-(1-Aminobutyl)benzenamine

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The principle of stereoisomerism is a cornerstone of modern pharmacology and drug development. Enantiomers, non-superimposable mirror-image isomers, can exhibit profound differences in their pharmacological, pharmacokinetic, and toxicological profiles due to their specific three-dimensional interactions with chiral biological macromolecules. This guide provides a comprehensive framework for the systematic investigation and characterization of enantiomeric pairs, using the representative chiral compound 4-(1-Aminobutyl)benzenamine. While specific comparative data for its (S) and (R) enantiomers are not extensively published, this document serves as a detailed procedural and intellectual roadmap for researchers. It outlines the essential experimental workflows, from chiral separation and absolute configuration assignment to differential biological evaluation. The methodologies described herein are grounded in established principles of stereochemistry and regulatory expectations for the development of single-enantiomer drug candidates.

The Foundational Principle: Why Chirality Matters in Biological Systems

Biological systems are inherently chiral. Key macromolecules such as proteins (composed of L-amino acids), nucleic acids, and polysaccharides are chiral and present a stereospecific environment. Consequently, the interaction of a small chiral molecule, like an enantiomeric drug, with a biological target is a diastereomeric interaction. These interactions can have different energies and geometries, leading to significant variations in biological effects.

A classic example is the tragic case of thalidomide, where the (R)-enantiomer possessed the desired sedative effects, while the (S)-enantiomer was a potent teratogen. This underscores the critical importance of evaluating enantiomers as separate chemical entities. For a molecule like 4-(1-Aminobutyl)benzenamine, the stereocenter at the first carbon of the butyl group dictates how the molecule presents its functional groups—the primary amine and the aminobenzyl moiety—to its biological target. This orientation can dramatically alter binding affinity, efficacy, and metabolic stability.

Workflow for Enantiomeric Characterization

The comprehensive evaluation of an enantiomeric pair requires a structured, multi-stage approach. The following workflow outlines the critical steps from obtaining pure enantiomers to elucidating their differential biological activities.

Caption: Workflow for the comprehensive characterization of an enantiomeric pair.

Chiral Separation and Absolute Configuration

The prerequisite for any comparative study is the availability of the individual enantiomers in high purity.

Preparative Chiral Chromatography

Preparative Supercritical Fluid Chromatography (SFC) and High-Performance Liquid Chromatography (HPLC) are the industry-standard techniques for resolving racemic mixtures. The choice of a chiral stationary phase (CSP) is paramount.

Rationale for CSP Selection: CSPs are typically based on polysaccharides (e.g., cellulose or amylose) derivatized with phenylcarbamates or benzoates. These polymers form chiral grooves and cavities. Enantiomers partition into these phases diastereomerically, leading to different retention times. For primary amines like 4-(1-Aminobutyl)benzenamine, CSPs such as Chiralcel OD or Chiralpak AD are excellent starting points.

Protocol: Preparative Chiral SFC

• System: Preparative SFC system with a 20 x 250 mm chiral column (e.g., Chiralpak AD-H).

• Mobile Phase: A mixture of supercritical CO2 (A) and a co-solvent (B), typically methanol or ethanol containing an amine additive (e.g., 0.1-0.2% diethylamine). The amine additive is crucial for improving peak shape and preventing tailing of basic analytes.

• Screening: Initially, screen different co-solvents and CSPs on an analytical scale (4.6 x 250 mm column) to identify the optimal separation conditions (resolution > 1.5).

• Method Optimization: Adjust the co-solvent percentage and flow rate to maximize resolution and throughput. A typical gradient might be 5% to 40% co-solvent over 10 minutes.

• Scale-Up: Transfer the optimized analytical method to the preparative scale. Inject the racemic mixture solution at a high concentration (e.g., 50-100 mg/mL).

• Fraction Collection: Collect the two separated enantiomer peaks into distinct fractions based on UV detection.

• Solvent Evaporation: Remove the solvent under reduced pressure to obtain the purified enantiomers.

Analytical Confirmation of Enantiomeric Purity

After separation, the enantiomeric excess (ee) of each fraction must be quantified.

Parameter	Specification	Method
Enantiomeric Excess (ee)	> 99.5%	Analytical Chiral HPLC/SFC
Chemical Purity	> 98%	Reverse-Phase HPLC-UV/MS
Identity Confirmation	Matches expected structure	¹H NMR, ¹³C NMR, Mass Spec.

Protocol: Analytical Chiral HPLC for Purity Assessment

• System: Analytical HPLC system with a UV detector and a 4.6 x 250 mm chiral column (e.g., Chiralcel OD-H).

• Mobile Phase: Isocratic mixture of hexane and ethanol (e.g., 90:10) with 0.1% diethylamine.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Analysis: Inject a dilute solution (e.g., 1 mg/mL) of each purified enantiomer. A successful separation will show a single peak at the retention time corresponding to that enantiomer, with no detectable peak for the other.

• Calculation: ee (%) = [([Peak Area 1] - [Peak Area 2]) / ([Peak Area 1] + [Peak Area 2])] * 100.

Assignment of Absolute Configuration

Determining which peak corresponds to the (S)-enantiomer and which to the (R)-enantiomer is a non-trivial but essential step.

• Vibrational Circular Dichroism (VCD): This spectroscopic technique measures the differential absorption of left and right circularly polarized infrared light. By comparing the experimental VCD spectrum of an enantiomer to a spectrum predicted by ab initio quantum mechanical calculations for a known configuration (e.g., S), the absolute configuration can be unambiguously assigned.

• X-ray Crystallography: If a suitable single crystal of the enantiomer (often as a salt with a chiral acid) can be formed, X-ray diffraction provides an unequivocal determination of its three-dimensional structure and thus its absolute configuration.

Differential Biological Evaluation

With pure, characterized enantiomers in hand, the investigation into their differential biological effects can begin.

In Vitro Pharmacodynamics (PD)

The primary goal is to determine if the enantiomers exhibit different affinities (binding) and efficacies (function) at their biological target(s).

Sourcing High-Purity (S)-4-(1-Aminobutyl)benzenamine: A Technical Guide

This guide outlines the technical sourcing, synthesis, and quality assurance protocols for (S)-4-(1-Aminobutyl)benzenamine (also known as (S)-4-(1-aminobutyl)aniline). As a chiral diamine intermediate, this compound presents specific challenges regarding enantiomeric purity and oxidative stability that must be managed during procurement and handling.[1]

Chemical Identity & Significance

(S)-4-(1-Aminobutyl)benzenamine is a chiral building block featuring a primary aniline and a benzylic primary amine. It is a homolog of the more common 1-(4-aminophenyl)ethylamine. Its dual-amine functionality and specific stereochemistry make it a critical scaffold for kinase inhibitors and complex chiral ligands.

Property	Specification
IUPAC Name	(S)-4-(1-aminobutyl)aniline
Common Name	(S)-1-(4-Aminophenyl)butylamine
Molecular Formula	C₁₀H₁₆N₂
Molecular Weight	164.25 g/mol (Free Base)
Chiral Center	C1 of the butyl chain (S-configuration)
CAS (Racemate)	Not widely listed; refer to chemical name
CAS (R-Isomer)	Available as HCl salt (e.g., Dayang Chem)
Target CAS (S-Isomer)	Custom Synthesis / Resolution Required

Critical Note: While the (R)-enantiomer and the ethyl-homolog (CAS 65645-33-2) are commercially listed, the (S)-butyl variant often requires custom synthesis or chiral resolution. Researchers must explicitly specify (S)-configuration and request enantiomeric excess (ee) data.

Sourcing Strategy: Synthesis & Purity

For high-purity applications (>99% ee), "off-the-shelf" sourcing is risky due to potential racemization or low stock freshness. The recommended approach is Custom Synthesis via the Ellman Sulfinamide route, which guarantees stereochemical integrity.

Recommended Synthesis Pathway (Ellman Auxiliary)

This pathway avoids the resolution of racemates (which is inefficient) and uses (S)-tert-butanesulfinamide to induce chirality.

Mechanism:

• Condensation: 1-(4-nitrophenyl)butan-1-one reacts with (S)-tert-butanesulfinamide to form a chiral sulfinyl imine.

• Reduction: Diastereoselective reduction establishes the (S)-chiral center.

• Deprotection & Reduction: Acidic cleavage of the sulfinyl group followed by nitro-reduction yields the target diamine.

Figure 1: Enantioselective synthesis pathway ensuring high optical purity.

Quality Assurance & Analytical Protocols

Trusting a Certificate of Analysis (COA) without verification is a critical failure point. The following self-validating protocols must be implemented upon receipt.

A. Chiral HPLC Method (The Gold Standard)

Standard C18 columns cannot distinguish enantiomers. You must use a polysaccharide-based chiral stationary phase.

• Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane : Isopropyl Alcohol : Diethylamine (90 : 10 : 0.1).

  • Note: Diethylamine (DEA) is essential to suppress peak tailing of the primary amines.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Aniline absorption) and 210 nm.

• Acceptance Criteria:

  • (S)-Isomer Area %: > 99.0%

  • (R)-Isomer Area %: < 1.0%

B. Chemical Purity (Impurities Profile)

Common impurities from the synthesis route include:

• Des-amino precursor: 1-butyl-4-nitrobenzene (incomplete functionalization).

• Over-alkylated amines: Secondary/Tertiary amines formed during reduction.

• Oxidation products: Azo compounds (colored impurities) if stored improperly.

QC Decision Workflow

Figure 2: Quality Control decision tree for incoming raw materials.

Handling, Stability & Storage

Free base benzenamines are prone to oxidation (browning) and carbamate formation (reaction with atmospheric CO₂).[1]

• Preferred Form: Dihydrochloride Salt (.2HCl) .

  • The salt form significantly improves shelf-life and handling properties compared to the oily free base.

• Storage: -20°C under Argon or Nitrogen.

• Handling: Hygroscopic. Weigh quickly in a glovebox or dry room.

Procurement Checklist

When engaging a CRO or chemical supplier, use this checklist to ensure the correct specification is met.

Explicit Configuration: Order specifies "(S)-enantiomer" (not racemate).

Salt Form: Requested as Dihydrochloride (solid) or Free Base (oil)? (Salt recommended).

Analytical Data: Supplier agrees to provide Chiral HPLC traces (not just a number).

Purity: Chemical Purity >98%; Enantiomeric Excess >99%.

CAS Verification: If they provide a CAS, verify it corresponds to the S-isomer or racemate (and ask for clarification).

• Reference CAS (Ethyl homolog, S-isomer): 65645-33-2 (Use as a structural reference for search).

• Reference CAS (Butyl homolog, R-isomer): Available from catalog suppliers [1].[2]

References

• Dayang Chem (Hangzhou) Co., Ltd. (2024). Product Catalog: (R)-4-(1-Aminobutyl)aniline dihydrochloride. Retrieved from [1]

• Sigma-Aldrich. (2024). (S)-4-(1-Aminoethyl)aniline Product Specification. Retrieved from

• Ellman, J. A., et al. (2002).[1] Asymmetric Synthesis of Chiral Amines with tert-Butanesulfinamide. Chemical Reviews, 110(6), 3600–3740.[1] (Foundational methodology for the synthesis route described).

Sources

• 1. CN101735067A - Synthesis method of 1,4-butanediamine - Google Patents [patents.google.com]
• 2. 4-(1-Aminoethyl)benzene-1-sulfonamide | C8H12N2O2S | CID 3689755 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Toxicology and Safe Handling of Benzenamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Benzenamine, commonly known as aniline, and its derivatives are foundational chemical structures in modern science. They serve as versatile precursors in the synthesis of a vast array of materials, from dyes and polymers to life-saving pharmaceuticals. However, their utility is matched by significant toxicological risks that demand a comprehensive understanding and meticulous handling.[1] This guide offers a deep dive into the toxicological data, mechanisms of action, and field-proven safety protocols for benzenamine derivatives, designed to empower researchers and developers to work safely and effectively.

Section 1: Toxicological Profiles of Key Benzenamine Derivatives

The toxicity of benzenamine derivatives is not uniform; it is profoundly influenced by the nature and position of substituents on the aromatic ring. However, a common thread runs through many of these compounds: their ability to induce methemoglobinemia and exert genotoxic effects.

The Primary Mechanism of Acute Toxicity: Methemoglobinemia

The most immediate and life-threatening toxic effect of many benzenamine derivatives is methemoglobinemia.[2][3] This condition arises from the oxidation of the ferrous iron (Fe²⁺) in hemoglobin to its ferric state (Fe³⁺), rendering the molecule incapable of binding and transporting oxygen.[4] This leads to a functional anemia and tissue hypoxia, which can manifest as cyanosis (a bluish discoloration of the skin), headache, dizziness, and, in severe cases, collapse and death.[3][5]

The process is not a direct oxidation by the parent aniline compound. Instead, it is a result of metabolic activation, primarily through N-hydroxylation by cytochrome P450 enzymes in the liver.[6][7] The resulting N-hydroxylamine metabolite is a potent oxidizing agent that drives the conversion of hemoglobin to methemoglobin.[8]

Mechanism of Aniline-Induced Methemoglobinemia and Methylene Blue Action.

Genotoxicity and Carcinogenicity

A significant long-term concern with benzenamine derivatives is their potential to cause genetic damage and cancer. The International Agency for Research on Cancer (IARC) has classified aniline as "probably carcinogenic to humans" (Group 2A).[9]

The genotoxicity is also linked to metabolic activation. The same N-hydroxylamine metabolites that cause methemoglobinemia can be further converted, for example by acetyltransferases, into reactive intermediates like arylnitrenium ions.[6][10] These electrophilic species can form covalent bonds with DNA, creating DNA adducts that can lead to mutations during DNA replication if not repaired.[7][11]

Chronic exposure and the resulting oxidative stress and cellular damage, particularly in the spleen, are also believed to contribute to the carcinogenic effects observed in animal studies.[9]

Structure-Toxicity Insights

The specific toxicological profile of a benzenamine derivative is highly dependent on its chemical structure. Key factors include:

• Ring Substituents: The type, number, and position of substituent groups on the benzene ring can alter the compound's metabolic fate and reactivity. For instance, alkyl or chloro substitutions can influence whether a compound is more or less genotoxic.[11][12]

• Lipophilicity: The hydrophobicity of a derivative, often quantified by its 1-octanol/water partition coefficient (log Kₒw), affects its absorption, distribution, and ability to penetrate cell membranes, which can correlate with its toxic potency.[13]

Tabulated Toxicological Data

For rapid risk assessment, it is crucial to have access to quantitative toxicological data. The following table summarizes key exposure limits and toxicity values for aniline, the parent compound of this class.

Parameter	Value	Source
OSHA PEL (8-hr TWA)	5 ppm (19 mg/m³)	OSHA[3][14]
ACGIH TLV (8-hr TWA)	2 ppm (7.6 mg/m³)	ACGIH[3][15]
NIOSH IDLH	100 ppm	NIOSH[2][16]
Carcinogen Classification	Potential Occupational Carcinogen	NIOSH[16]
Dermal LD₅₀ (Rabbit)	820 mg/kg	Sax and Lewis (1989)[15]

• PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health; TWA: Time-Weighted Average.

Section 2: Comprehensive Safety and Handling Protocols

Given the significant hazards, a multi-layered approach to safety is non-negotiable. This involves a combination of engineering controls, rigorous personal protective equipment (PPE) protocols, and well-rehearsed emergency procedures.[1]

Engineering Controls: The First Line of Defense

The primary strategy to minimize exposure is to control the hazard at its source.

• Ventilation: All work with benzenamine derivatives should be conducted in a certified chemical fume hood or other suitable local exhaust ventilation system to control the release of vapors.[1][17]

• Containment: For higher-risk operations, consider using glove boxes or other closed-system transfers to prevent any potential for exposure.

Personal Protective Equipment (PPE): The Essential Barrier

When engineering controls cannot eliminate all risk of exposure, PPE is critical.[17][18]

• Hand Protection: Due to the high potential for rapid skin absorption, glove selection is paramount.[3][15] Standard latex or nitrile gloves may not offer sufficient protection. Consult glove compatibility charts; materials like butyl rubber or Viton are often recommended. Always inspect gloves for defects before use and practice proper removal techniques to avoid contaminating your skin.[19]

• Eye and Face Protection: Tightly fitting chemical safety goggles are mandatory.[19] When there is a splash hazard, a full-face shield should be worn in addition to goggles.[20]

• Body Protection: A lab coat is standard, but for tasks with a higher risk of splashes or spills, impervious clothing or a chemical-resistant apron is necessary.[20]

• Respiratory Protection: If engineering controls are insufficient to maintain airborne concentrations below exposure limits, a respirator is required. The specific type (e.g., an air-purifying respirator with organic vapor cartridges) must be selected based on a formal risk assessment of the specific compound and concentration.[20]

Spill and Emergency Procedures

Preparedness is key to mitigating the consequences of an accident.

• Spill Management: Evacuate the area immediately. For small spills, trained personnel with appropriate PPE can use an inert absorbent material for cleanup.[19] All waste must be disposed of as hazardous waste.[17] Ensure adequate ventilation during cleanup.

• First Aid for Exposure:

  • Inhalation: Immediately move the person to fresh air. If breathing has stopped, begin rescue breathing.[3][18]

  • Skin Contact: Speed is critical. Immediately remove all contaminated clothing and wash the affected skin with large amounts of soap and water.[3]

  • Eye Contact: Flush eyes with copious amounts of water for at least 15-30 minutes, lifting the upper and lower eyelids occasionally.[3]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[19]

  • In all cases of exposure, seek immediate medical attention. [3]

The Antidote: Methylene Blue

For severe methemoglobinemia (symptomatic patients or levels >30%), methylene blue is the standard antidote.[2][5] It works by acting as an electron carrier that allows the NADPH-methemoglobin reductase pathway to more efficiently reduce methemoglobin (Fe³⁺) back to hemoglobin (Fe²⁺).[5] However, its use can be hazardous in individuals with Glucose-6-Phosphate Dehydrogenase (G6PD) deficiency, as it can induce hemolysis.[21][22] In cases unresponsive to methylene blue, exchange transfusion may be necessary.[23]

Section 3: Experimental Protocols for Toxicity Assessment

Evaluating the toxicity of novel benzenamine derivatives is a critical step in drug development and chemical safety assessment. Standardized in vitro assays provide essential preliminary data.

Protocol: In Vitro Cytotoxicity via MTT Assay

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[24][25] Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT to a purple formazan product.[24]

Causality: This assay is chosen for its high throughput and sensitivity. It provides a quantitative measure of a compound's ability to interfere with fundamental cellular respiration, a common mechanism of toxicity. A dose-dependent decrease in formazan production indicates a cytotoxic or cytostatic effect.

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., a relevant human cell line like HepG2 for liver toxicity) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the benzenamine derivative in the appropriate cell culture medium. Remove the old medium from the cells and add the compound-containing medium. Include vehicle-only controls and untreated controls.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or an acidified isopropanol solution) to each well to dissolve the formazan crystals, producing a colored solution.

• Absorbance Reading: Measure the absorbance of the solution in each well using a microplate reader at the appropriate wavelength (typically around 570 nm).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (on a log scale) to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).[24]

Protocol: Ames Test for Mutagenicity

The Ames test, or bacterial reverse mutation assay, is a widely used method to assess a compound's potential to cause gene mutations.[26][27] It uses several strains of Salmonella typhimurium that have mutations in the genes required to synthesize the amino acid histidine, rendering them unable to grow on a histidine-free medium.[27] A positive test occurs when the test chemical causes the bacteria to revert to their histidine-synthesizing state, allowing them to form colonies.[26]

Causality & Self-Validation: This test is a cornerstone of genotoxicity screening because a chemical's ability to mutate bacterial DNA is often correlated with its potential to be carcinogenic in mammals.[28] The protocol's integrity is validated by including both negative (solvent) and known positive controls (known mutagens) to ensure the bacterial strains are responding correctly.

The Critical Role of S9 Mix: Many benzenamine derivatives are not directly mutagenic; they are promutagens that require metabolic activation.[6][29] To mimic this, the assay is run both with and without an S9 fraction, which is a supernatant from homogenized rat liver containing cytochrome P450 and other metabolic enzymes.[30][31] A positive result only in the presence of the S9 mix indicates that a metabolite of the compound is the true mutagenic agent.

Workflow for the Ames Test, including the metabolic activation step.

Step-by-Step Methodology (Plate Incorporation Method):

• Preparation: Prepare various concentrations of the test substance. Also prepare negative (solvent) and positive controls (e.g., sodium azide for non-S9 plates, 2-aminoanthracene for S9 plates).

• Mixing: In a test tube, add 0.1 mL of an overnight culture of a Salmonella tester strain, 0.1 mL of the test substance dilution, and 0.5 mL of either the S9 mix or a control buffer.[26]

• Plating: To the tube, add 2.0 mL of molten top agar containing a trace amount of histidine (to allow for a few initial cell divisions) and biotin. Quickly vortex and pour the mixture onto a minimal glucose agar plate.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.[27]

• Scoring: Count the number of visible revertant colonies on each plate. A compound is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies that is significantly higher than the spontaneous reversion rate seen on the negative control plates.[28]

Conclusion

Benzenamine derivatives are indispensable tools in research and development, but their inherent toxicity necessitates a culture of safety built on deep scientific understanding and rigorous adherence to protocols. By comprehending the mechanisms of methemoglobinemia and genotoxicity, implementing robust engineering and PPE controls, and being prepared for emergencies, professionals can mitigate the risks associated with these valuable compounds. Furthermore, the application of validated in vitro toxicity assays allows for the early and safe characterization of novel derivatives, ensuring that scientific advancement does not come at the cost of health and safety.

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• Aniline Acute Exposure Guideline Levels. (n.d.). National Center for Biotechnology Information (NCBI). [Link]

• Metabolism and Biomarkers of Heterocyclic Aromatic Amines in Molecular Epidemiology Studies. (2011). PMC, National Center for Biotechnology Information (NCBI). [Link]

• Metabolic activation of aromatic amines and dialkylnitrosamines. (n.d.). PubMed, National Center for Biotechnology Information (NCBI). [Link]

• What are the Health and Safety Guidelines for Using Amines?. (n.d.). Amsa. [Link]

• Aniline | Medical Management Guidelines. (n.d.). Agency for Toxic Substances and Disease Registry (ATSDR), CDC. [Link]

• Aniline - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. [Link]

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• Aniline and its salts - Evaluation statement. (2023). Australian Government Department of Health and Aged Care. [Link]

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Amsa. [Link]

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• Genotoxic, Carcinogenic and Reproductive Studies on Aniline: A Mini Review. (2023). ResearchGate. [Link]

• The genotoxicity of a variety of aniline derivatives in a DNA repair test with primary cultured rat hepatocytes. (n.d.). PubMed, National Center for Biotechnology Information (NCBI). [Link]

• A Comparison of Mutagenic and Carcinogenic Activities of Aniline Mustards. (1981). ACS Publications. [Link]

• Aniline - IDLH. (n.d.). National Institute for Occupational Safety and Health (NIOSH), CDC. [Link]

• Aromatic Amine Cleaning Developing Solution - Safety Data Sheet. (2024). SKC Inc. [Link]

• Genotoxicity of aniline derivatives in various short-term tests. (n.d.). PubMed, National Center for Biotechnology Information (NCBI). [Link]

• Hemolytic anemia after methylene blue therapy for aniline-induced methemoglobinemia. (2002). Veterinary and human toxicology. [Link]

• Occupational inhalation of aniline fumes induced methemoglobinemea and hemolytic anemia precipitated days later. (2023). ResearchGate. [Link]

• ANILINE. (2024). Occupational Safety and Health Administration (OSHA). [Link]

• Aniline (and homologs) - NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention (CDC). [Link]

• Treatment of aniline poisoning with exchange transfusion. (1988). R Discovery. [Link]

• Methemoglobinemia. (2025). StatPearls, National Center for Biotechnology Information (NCBI). [Link]

• MATERIAL SAFETY DATA SHEET - Mixture of Aromatic Hydroxyls / Amines / Organophosphorous. (n.d.). Tri-iso. [Link]

• NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention (CDC). [Link]

• Microbial Mutagenicity Assay: Ames Test. (2018). PMC, National Center for Biotechnology Information (NCBI). [Link]

• Benzene - NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention (CDC). [Link]

• NIOSH Pocket Guide to Chemical Hazards (DHHS (NIOSH) Publication No. 2005-149). (2005). Centers for Disease Control and Prevention (CDC). [Link]

• Methemoglobinemia. (n.d.). PMC, National Center for Biotechnology Information (NCBI). [Link]

• Appendix C6: In Vitro Cytotoxicity Test Methods BRD. (2003). National Toxicology Program. [Link]

• Use of the Ames test to predict carcinogenicity of N-nitrosamines. (2022). Frontiers in Toxicology. [Link]

• Benzylamine. (n.d.). Wikipedia. [Link]

• The micronucleus test in the Ames test. (2001). Toxicology in Vitro. [Link]

• NIOSH Pocket Guide to Chemical Hazards. (n.d.). Labelmaster. [Link]

• CYTOTOXICITY TESTING IN VITRO: INVESTIGATION OF 5 MINIATURIZED, COLORIMETRIC ASSAYS. (n.d.). DORAS, DCU Research Repository. [Link]

• Interim Procedures for Conducting the Salmonella/Microsomal Mutagenicity Assay (Ames Test). (n.d.). EPA Archive. [Link]

• Structure-toxicity relationships for benzenes evaluated with Tetrahymena pyriformis. (n.d.). PubMed, National Center for Biotechnology Information (NCBI). [Link]

• BENZENAMINE. (n.d.). Ataman Kimya. [Link]

• METHEMOGLOBINEMIA. (n.d.). AccessMedicine. [Link]

• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025). Kosheeka. [https://www.kosheeka.com/in-vitro-cytotoxicity-assays-applications-in-drug-discovery/]([Link] cytotoxicity-assays-applications-in-drug-discovery/)

• Proposed Designation of Benzenamine as a High-Priority Substance for Risk Evaluation. (2024). Regulations.gov. [Link]

• Toxic effects of benzene and benzene metabolites on mononuclear phagocytes. (n.d.). PubMed, National Center for Biotechnology Information (NCBI). [Link]

• μAmes Mutagenicity Test Kit Instruction Manual. (n.d.). Moltox. [Link]

• Occupational Methaemoglobinaemia: Mechanisms of Production, Features, Diagnosis and Management Including the Use of Methylene Blue. (n.d.). ResearchGate. [Link]

• In Vitro cytotoxicity and antioxidant evaluation of 7-amino-2-styrylchromone derivatives. (2025). ResearchGate. [Link]

• Drugs may be Induced Methemoglobinemia. (n.d.). Longdom Publishing. [Link]

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• 7. Metabolic activation of aromatic amines and dialkylnitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. The genotoxicity of a variety of aniline derivatives in a DNA repair test with primary cultured rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Structure-toxicity relationships for benzenes evaluated with Tetrahymena pyriformis - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Scalable Synthesis of (S)-4-(1-Aminobutyl)benzenamine

Abstract & Strategic Overview

The synthesis of (S)-4-(1-Aminobutyl)benzenamine (also known as 4-[(1S)-1-aminobutyl]aniline) represents a critical challenge in process chemistry due to the simultaneous requirement for high enantiomeric purity at the benzylic position and the handling of the oxidatively sensitive aniline moiety. This chiral diamine is a high-value pharmacophore found in kinase inhibitors and GPCR ligands, where the spatial orientation of the butyl group dictates binding affinity.

This guide details two distinct, scalable protocols designed to bypass common racemization pitfalls and yield constraints:

• Biocatalytic Transamination: The industrial "green" standard for multi-kilogram production, utilizing

  -transaminases to directly convert the ketone precursor.

• Ellman’s Auxiliary Chemistry: A robust chemical route for mid-scale (gram to kilogram) synthesis, utilizing tert-butanesulfinamide for predictable stereocontrol.[1]

Retrosynthetic Analysis & Route Selection

The primary challenge is the installation of the chiral amine at the benzylic carbon without interfering with the para-amino functionality.

Pathway Logic

• The Problem: Classical resolution of racemic benzylic amines often results in max 50% yields. Direct asymmetric hydrogenation of enamides requires expensive Rh/Ru catalysts and high-pressure equipment.

• The Solution: We utilize prochiral ketone desymmetrization .

  • Route A (Biocatalytic) attacks the ketone directly with an enzyme, using an amine donor to drive equilibrium.[1]

  • Route B (Chemical) uses a chiral auxiliary to form an imine, which directs the stereochemistry of a subsequent hydride reduction.[1]

Figure 1: Retrosynthetic logic flow comparing the direct biocatalytic route against the stepwise chemical auxiliary route.

Protocol A: Biocatalytic Transamination (Industrial Scale)

This route is preferred for scale-up (>1 kg) due to its high atom economy, ambient conditions, and lack of heavy metals.[1] It utilizes an (S)-selective

-transaminase ( -TA) to transfer an amino group from an inexpensive donor (isopropylamine) to the ketone.

Reaction Mechanism

The enzyme utilizes Pyridoxal-5'-phosphate (PLP) as a cofactor. The amine donor converts PLP to Pyridoxamine-5'-phosphate (PMP), which then transfers the amine to the substrate ketone stereoselectively.

Materials[2][3][4]

• Substrate: 1-(4-Aminophenyl)butan-1-one (CAS: 101346-68-7).

• Enzyme: (S)-selective

  -Transaminase (e.g., Codexis ATA-256 or commercially available kits from Evoxx/Johnson Matthey).

• Cofactor: Pyridoxal-5'-phosphate (PLP).[2]

• Amine Donor: Isopropylamine (IPM) or Alanine (with LDH/GDH recycling system).

• Buffer: Potassium Phosphate (KPi), pH 7.5.[1]

Step-by-Step Protocol

• Buffer Prep: Prepare 1.0 L of 100 mM KPi buffer (pH 7.5). Add 1 mM PLP (247 mg).

• Substrate Solution: Dissolve 50 g of 1-(4-Aminophenyl)butan-1-one in 250 mL DMSO (20% v/v final concentration helps solubility, though pure aqueous is possible with engineered enzymes).

• Amine Donor: Add 1.5 equivalents of Isopropylamine (IPM). Note: IPM is preferred over alanine for simple equilibrium shifts if the enzyme tolerates it.

• Initiation: Add the enzyme powder (load ratio typically 2-5 wt% relative to substrate) to the buffer.

• Reaction: Add the substrate solution to the enzyme mixture.

• Incubation: Stir gently at 30°C for 24 hours. Monitor pH and adjust to 7.5 if necessary.

• Workup:

  • Acidify to pH 2 with 6M HCl to stop the reaction and protonate the product (improving aqueous solubility) while precipitating the enzyme.

  • Filter off the enzyme/precipitate (Celite pad).

  • Basify filtrate to pH 12 with 10M NaOH.

  • Extract 3x with MTBE or Ethyl Acetate.

  • Dry organic layer (Na2SO4) and concentrate.

Performance Data (Typical)

Parameter	Value	Notes
Conversion	>95%	With 1.5 eq IPM donor
Isolated Yield	88-92%	Loss primarily in extraction
Enantiomeric Excess (ee)	>99% (S)	Intrinsic enzymatic selectivity
Space-Time Yield	~15 g/L/day	High throughput

Protocol B: Ellman’s Sulfinamide Auxiliary (Laboratory Scale)

For laboratories lacking biocatalysis capabilities, the Ellman auxiliary method is the "gold standard" for chemical synthesis of chiral amines. It relies on the condensation of (S)-(-)-tert-butanesulfinamide with the ketone.

Critical Modification: To avoid interference from the free aniline nitrogen during Lewis-acid mediated condensation, we use the nitro precursor, 1-(4-nitrophenyl)butan-1-one , and reduce it at the final stage.

Workflow Visualization

Figure 2: Sequential chemical transformation using the Ellman auxiliary strategy.

Step-by-Step Protocol

Step 1: Imine Formation[3][4]

• Setup: Flame-dry a 500 mL round-bottom flask under Argon.

• Reagents: Charge 1-(4-nitrophenyl)butan-1-one (19.3 g, 100 mmol) and (S)-(-)-tert-butanesulfinamide (13.3 g, 110 mmol).

• Solvent: Add anhydrous THF (200 mL).

• Catalyst: Add Ti(OEt)4 (Titanium tetraethoxide) (45.6 g, 200 mmol) dropwise.

• Conditions: Reflux at 70°C for 16 hours.

• Quench: Cool to RT. Pour into brine (200 mL) with vigorous stirring. The Ti salts will precipitate. Filter through Celite.

• Product: Concentrate the filtrate to yield the (S,E)-N-(1-(4-nitrophenyl)butylidene)-2-methylpropane-2-sulfinamide.

Step 2: Diastereoselective Reduction[1]

• Cooling: Dissolve the crude imine in dry THF (200 mL) and cool to -48°C (or -78°C for max selectivity).

• Reductant: Add L-Selectride (Lithium tri-sec-butylborohydride) (1.1 eq) dropwise. Note: L-Selectride provides higher diastereoselectivity than NaBH4 for this substrate.

• Reaction: Stir for 3 hours. Warm to RT.

• Quench: Add saturated NH4Cl solution. Extract with EtOAc.

• Purification: Flash chromatography (Hexane/EtOAc) may be required to separate minor diastereomers if dr is <95:5.[1]

Step 3: Global Deprotection & Nitro Reduction

• Hydrolysis: Treat the sulfinamide intermediate with 4M HCl in Dioxane/MeOH (1:1) for 1 hour at RT to remove the tert-butylsulfinyl group. Concentrate to dryness to get the amine salt.

• Hydrogenation: Dissolve the crude salt in MeOH. Add 10% Pd/C (5 wt%).

• Reduction: Stir under H2 atmosphere (balloon pressure is usually sufficient) for 4-6 hours to reduce the nitro group to the aniline.

• Isolation: Filter Pd/C. Basify with NaOH. Extract with DCM.[5]

Quality Control & Analytics

To validate the "Self-Validating System" requirement, the following analytical checkpoints must be met:

• Chiral HPLC Method:

  • Column: Chiralpak AD-H or OD-H (4.6 x 250 mm).

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm.

  • Expected: (S)-enantiomer elutes first (verify with racemic standard).

• NMR Validation:

  • 1H NMR (DMSO-d6) must show the benzylic methine proton as a triplet/quartet at ~3.8 ppm.

  • The butyl methyl group should appear as a triplet at ~0.85 ppm.

Safety & Handling

• Aniline Toxicity: The product and precursors are anilines. Handle in a fume hood to avoid inhalation or skin absorption (methemoglobinemia risk).

• Titanium Waste: Quenched Ti(OEt)4 reactions generate gelatinous precipitates. Use Celite and brine to facilitate filtration.

• Enzymes: While generally safe, enzyme powders can be sensitizers.[1] Use respiratory protection when weighing.

References

• Ellman, J. A., et al. "Asymmetric Synthesis of Amines - Ellman Laboratory."[1] Yale University. [Link][1]

• Kelly, S. A., et al. "Scalable and sustainable synthesis of chiral amines by biocatalysis."[1] Communications Chemistry, 2025.[1][3] [Link]

• MDPI. "Practical and Asymmetric Synthesis of Apremilast Using Ellman’s Sulfinamide as a Chiral Auxiliary." Molbank, 2021.[1][6] [Link][1][7][5][6][8][9]

Sources

• 1. rsc.org [rsc.org]
• 2. Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. basjsci.edu.iq [basjsci.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Highly Efficient Synthesis of Chiral β-Aryl Isopropylamines via Catalytic Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: Asymmetric Synthesis of (S)-4-(1-Aminobutyl)benzenamine using Chiral Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral Anilines in Medicinal Chemistry

Aniline and its derivatives are foundational scaffolds in the pharmaceutical industry, serving as precursors to a vast array of therapeutic agents.[1][2] The strategic functionalization of the aniline core enables the synthesis of intricate molecular architectures with diverse pharmacological activities.[1] However, the aniline motif can also be associated with metabolic instability and potential toxicity, making the development of highly specific and pure drug candidates crucial.[2][3][4] The synthesis of specific enantiomers of chiral anilines, such as (S)-4-(1-Aminobutyl)benzenamine, is of paramount importance as the biological activity of a chiral drug is often confined to a single enantiomer. This guide provides an in-depth technical overview of the asymmetric synthesis of (S)-4-(1-Aminobutyl)benzenamine, focusing on the application of both transition metal and enzymatic chiral catalysts.

Strategic Approach: Asymmetric Reductive Amination

The most direct and efficient method for the synthesis of (S)-4-(1-Aminobutyl)benzenamine is the asymmetric reductive amination (ARA) of the corresponding prochiral ketone, 4-aminobutyrophenone. This transformation involves the in-situ formation of an imine intermediate, which is then stereoselectively reduced by a chiral catalyst to yield the desired enantiomer of the amine.

Two principal catalytic systems have demonstrated exceptional efficacy for this type of transformation: transition metal complexes with chiral ligands and biocatalysis utilizing enzymes such as imine reductases (IREDs).

Catalyst Selection and Mechanistic Insights

The choice of catalyst is critical for achieving high enantioselectivity and yield. Below is a comparative overview of the leading catalytic systems applicable to the synthesis of (S)-4-(1-Aminobutyl)benzenamine.

Transition Metal Catalysis: The Power of Chiral Ligands

Ruthenium- and Rhodium-based catalysts, in conjunction with chiral phosphine ligands, are at the forefront of asymmetric reductive amination. Ligands such as BINAP and its derivatives create a chiral environment around the metal center, which directs the hydrogenation of the imine intermediate to selectively form one enantiomer.

The catalytic cycle typically involves the coordination of the ketone and the amine source to the metal center, followed by the formation of the imine. The chiral ligand then orchestrates the stereoselective transfer of a hydride from a hydrogen source to the imine, yielding the chiral amine.

Biocatalysis: The Precision of Imine Reductases (IREDs)

Imine reductases are a class of NADPH-dependent enzymes that catalyze the asymmetric reduction of imines to amines with exceptional stereoselectivity.[5] A subclass of these enzymes, known as reductive aminases (RedAms), are particularly adept at the reductive amination of ketones.[5]

The enzymatic reaction occurs within the chiral active site of the IRED, where the ketone and amine substrates bind in a specific orientation. This precise positioning ensures that the hydride transfer from the NADPH cofactor occurs to only one face of the in-situ formed imine, resulting in the formation of a single enantiomer of the amine product.

Comparative Data on Catalytic Systems

The following table summarizes representative data for the asymmetric reductive amination of acetophenone derivatives, which serve as a reasonable proxy for the expected performance in the synthesis of (S)-4-(1-Aminobutyl)benzenamine.

Catalyst System	Chiral Ligand/Enzyme	Substrate	Amine Source	Yield (%)	ee (%)	Reference
Transition Metal
Ruthenium	(R)-dtbm-Segphos	Aryl Methyl Ketone	NH₃/NH₄Cl	>95	>93	[1]
Ruthenium	(R)-BINAP	α-Alkoxy Ketone	(NH₄)₂HPO₄	High	High	[3]
Rhodium	DiPAMP	Cinnamic Acid Derivative	H₂	High	High	[6]
Biocatalysis
Amine Dehydrogenase	MsmeAmDH	Butan-2-one	NH₄HCO₂	>99	93.6	[7]
Imine Reductase	Engineered IRED	Phenylacetone Derivative	Cyclopropylamine	>99	>99	[8]
Imine Reductase	IR104-M3	Racemic Aldehyde	Chiral Amine	96	>99 (d.r.)	[9]

Experimental Protocols

The following protocols are detailed, step-by-step methodologies for the synthesis of (S)-4-(1-Aminobutyl)benzenamine using both a transition metal catalyst and a biocatalyst. These are representative protocols based on established methods for analogous transformations.

Protocol 1: Ruthenium-Catalyzed Asymmetric Reductive Amination

This protocol is adapted from established procedures for the asymmetric reductive amination of aryl ketones using a Ru-BINAP-type catalyst.[3]

Materials:

• 4-Aminobutyrophenone

• [RuCl₂(R)-BINAP]₂·NEt₃

• Ammonium formate (or another suitable ammonia source)

• 2-Propanol (anhydrous)

• Toluene (anhydrous)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis

• High-pressure reactor (autoclave)

Procedure:

• Catalyst Preparation (if not commercially available): The [RuCl₂(R)-BINAP]₂·NEt₃ complex can be synthesized according to literature procedures.

• Reaction Setup:

  • To a high-pressure reactor equipped with a magnetic stir bar, add 4-aminobutyrophenone (1.0 eq).

  • Add ammonium formate (5.0 eq).

  • Under a stream of inert gas, add [RuCl₂(R)-BINAP]₂·NEt₃ (0.01 eq).

  • Add a mixture of anhydrous 2-propanol and toluene (e.g., 1:1 v/v) to achieve a suitable concentration (e.g., 0.1 M).

• Reaction:

  • Seal the reactor and purge with hydrogen gas (3-4 times).

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-50 atm).

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or HPLC.

• Workup and Purification:

  • After completion, cool the reactor to room temperature and carefully vent the hydrogen gas.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford (S)-4-(1-Aminobutyl)benzenamine.

• Characterization:

  • Confirm the structure of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Protocol 2: Imine Reductase (IRED)-Catalyzed Asymmetric Reductive Amination

This protocol is a representative procedure for a biocatalytic reductive amination using an IRED and a cofactor regeneration system.[7]

Materials:

• 4-Aminobutyrophenone

• Ammonium formate or ammonium chloride/hydroxide for pH adjustment

• Imine Reductase (IRED) capable of reducing aryl ketones (requires screening of an IRED library)

• NADP⁺ or NAD⁺ (depending on IRED cofactor preference)

• Glucose Dehydrogenase (GDH)

• D-Glucose

• Potassium phosphate buffer (e.g., 100 mM, pH 8.0)

• Organic solvent for extraction (e.g., ethyl acetate or MTBE)

• Standard laboratory equipment for biocatalysis (e.g., incubator shaker, centrifuge)

Procedure:

• Enzyme and Reagent Preparation:

  • Prepare a stock solution of the IRED in potassium phosphate buffer.

  • Prepare stock solutions of NADP⁺, glucose, and GDH in the same buffer.

• Reaction Setup:

  • In a reaction vessel, combine the potassium phosphate buffer, D-glucose (1.5 eq), NADP⁺ (0.01 eq), and GDH (e.g., 1 mg/mL).

  • Add the IRED solution.

  • Add 4-aminobutyrophenone (1.0 eq) from a stock solution in a water-miscible co-solvent like DMSO if necessary.

  • Add the ammonium source (e.g., 2 M ammonium formate).

• Reaction:

  • Incubate the reaction mixture at the optimal temperature for the IRED (e.g., 30 °C) with shaking (e.g., 200 rpm).

  • Monitor the reaction progress by HPLC.

• Workup and Purification:

  • After completion, quench the reaction by adding a base (e.g., 1 M NaOH) to raise the pH to >10.

  • Extract the product with an organic solvent (e.g., ethyl acetate, 3 times).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • If necessary, purify the product by column chromatography.

• Characterization:

  • Confirm the product structure by NMR and mass spectrometry.

  • Determine the enantiomeric excess by chiral HPLC analysis.

Conclusion

The asymmetric synthesis of (S)-4-(1-Aminobutyl)benzenamine can be effectively achieved through both transition metal catalysis and biocatalysis. The choice between these methodologies will depend on factors such as substrate scope, catalyst availability and cost, and scalability requirements. Transition metal catalysis offers a robust and well-established approach, while biocatalysis with imine reductases provides a "greener" and often more selective alternative. The protocols provided herein offer a solid foundation for researchers to develop and optimize the synthesis of this and other valuable chiral aniline derivatives for applications in drug discovery and development.

References

• Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. Org. Process Res. Dev. 2021, 25, 1, 133–140. [Link]

• Ruthenium-Catalyzed Direct Asymmetric Reductive Amination for the Synthesis of a Chiral Primary Amine Intermediate En Route to a PDE2A Inhibitor, TAK-915. Org. Process Res. Dev. 2023, 27, 5, 963–971. [Link]

• Reductive amination of acetophenone derivatives employing AmDHs. ResearchGate. [Link]

• Engineering Imine Reductase for the Synthesis of Pharmaceutically Relevant 1-Aminomethylbenzocycloalkanes via Dynamic Kinetic Resolution-Asymmetric Reductive Amination. Org. Lett. 2025. [Link]

• Dipamp – Knowledge and References. Taylor & Francis Online. [Link]

• Aniline replacement in drug-like compounds. Cresset Group. [Link]

• Characterization of imine reductases in reductive amination for the exploration of structure-activity relationships. Sci. Adv. 2020, 6, 21, eabc2347. [Link]

• Ruthenium-Catalyzed Amination of Secondary Alcohols using Borrowing Hydrogen Methodology. ACS Catal. 2016, 6, 4, 2205-2210. [Link]

• Substrate specificity of all the engineered IREDs described in this... ResearchGate. [Link]

• Scope of Asymmetric Catalytic. Science. [Link]

• Ruthenium‐catalyzed asymmetric reductive aminations. ResearchGate. [Link]

• Asymmetric synthesis of chiral N-substituted amino amides and esters with two chiral centers by imine reductase-catalyzed dynamic kinetic resolution via reductive amination. ChemRxiv. [Link]

• The Discovery of Imine Reductases and their Utilisation for the Synthesis of Tetrahydroisoquinolines. Chembiochem. 2020, 21, 19, 2748-2757. [Link]

• Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Front. Catal. 2022, 2. [Link]

• Computational Study of Mechanism and Enantioselectivity of Imine Reductase from Amycolatopsis orientalis. ChemistryOpen. 2021, 10, 12, 1215-1225. [Link]

• Data-Driven Construction of an Imine Reductase Library Capable of Broad-Scope Reductive Amination at Equimolar Substrate Concent. ChemRxiv. [Link]

• Chiral β-Branched Amines via Enzymatic Asymmetric Reductive Amination. Angew. Chem. Int. Ed. 2021, 60, 3, 1374-1378. [Link]

• "Ruthenium-Catalyzed Amination of Secondary Alcohols using Borrowing Hy" by Kostiantyn O. Marichev and James M. Takacs. University of Nebraska - Lincoln DigitalCommons@University of Nebraska - Lincoln. [Link]

• Asymmetric Ruthenium-Catalyzed C-H Activation by a Versatile Chiral-Amide-Directing Strategy. Angew. Chem. Int. Ed. Engl. 2024, 63, 6, e202316741. [Link]

• Recent Advances and Outlook for the Isosteric Replacement of Anilines. J. Med. Chem. 2020, 63, 5, 1957-1970. [Link]

• Aniline - Inxight Drugs. National Center for Advancing Translational Sciences. [Link]

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• 6. Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Redirecting [linkinghub.elsevier.com]

Application Notes &amp; Protocols: Biocatalytic Transamination for (S)-4-(1-Aminobutyl)benzenamine Synthesis

Introduction: The Imperative for Chiral Purity in Pharmaceutical Synthesis

The stereochemical configuration of Active Pharmaceutical Ingredients (APIs) is a critical determinant of their pharmacological activity and safety profile. Enantiomers of a chiral drug can exhibit significantly different, and sometimes deleterious, effects. The synthesis of enantiomerically pure compounds is therefore a cornerstone of modern drug development. (S)-4-(1-Aminobutyl)benzenamine is a key chiral building block in the synthesis of various pharmaceutical agents. Traditional chemical methods for its production often involve harsh reaction conditions, expensive catalysts, and the generation of significant chemical waste.[1]

Biocatalysis, leveraging the inherent stereoselectivity of enzymes, offers a compelling green and efficient alternative.[2] Transaminases (TAs), also known as aminotransferases (ATAs), have emerged as powerful biocatalysts for the synthesis of chiral amines from prochiral ketones.[3][4] These pyridoxal-5'-phosphate (PLP)-dependent enzymes catalyze the transfer of an amino group from an amino donor to a carbonyl acceptor with high enantioselectivity.[5][6] This application note provides a comprehensive guide to the development of a biocatalytic transamination process for the production of (S)-4-(1-Aminobutyl)benzenamine, from enzyme selection to process optimization and product analysis.

The Biocatalytic Approach: Asymmetric Synthesis via Transamination

The core of this method is the asymmetric amination of the prochiral ketone, 4-(1-oxobutyl)benzenamine, to yield the desired (S)-enantiomer of 4-(1-Aminobutyl)benzenamine. This transformation is catalyzed by an (S)-selective ω-transaminase (ω-TA). ω-Transaminases are particularly valuable as they can accept substrates lacking a carboxyl group, which is a requirement for α-transaminases.[7]

The reaction equilibrium can often be unfavorable for the product formation.[3] To drive the reaction towards the synthesis of the desired amine, various strategies can be employed, such as using a high excess of the amino donor or removing the ketone byproduct.[7] The choice of amino donor is crucial; isopropylamine is a common and cost-effective option, which upon deamination, produces acetone, a volatile byproduct that can be removed to shift the equilibrium.[8]

Visualizing the Workflow

Caption: Overall workflow for the biocatalytic synthesis of (S)-4-(1-Aminobutyl)benzenamine.

Part 1: Enzyme Selection and Screening

The success of a biocatalytic process hinges on the selection of an appropriate enzyme. A screening of a diverse panel of (S)-selective ω-transaminases is the first critical step.

Protocol 1: High-Throughput Screening of ω-Transaminases

Objective: To identify candidate ω-transaminases with activity towards 4-(1-oxobutyl)benzenamine.

Materials:

• 96-well microtiter plates

• (S)-selective ω-transaminase library (commercially available or in-house collection)

• 4-(1-oxobutyl)benzenamine (prochiral ketone)

• Isopropylamine (amino donor)

• Pyridoxal-5'-phosphate (PLP) cofactor

• Buffer solution (e.g., 100 mM potassium phosphate buffer, pH 7.5)

• DMSO (for substrate solubilization)

• Lactate dehydrogenase (LDH) and NADH (for coupled assay)

• Plate reader (for absorbance measurement)

Procedure:

• Prepare Master Mix: In a sterile microcentrifuge tube, prepare a master mix containing buffer, PLP, isopropylamine, LDH, and NADH.

• Dispense Master Mix: Dispense the master mix into each well of the 96-well plate.

• Add Substrate: Prepare a stock solution of 4-(1-oxobutyl)benzenamine in DMSO. Add a small volume to each well to achieve the desired final concentration.

• Add Enzymes: Add a small amount of each ω-transaminase from the library to individual wells. Include a negative control well with no enzyme.

• Incubate: Seal the plate and incubate at a controlled temperature (e.g., 30°C) with shaking.

• Monitor Reaction: Monitor the decrease in absorbance at 340 nm over time using a plate reader. The consumption of NADH is coupled to the formation of acetone, providing an indirect measure of transaminase activity. A multi-enzyme system can be employed to efficiently assess ATA activity by converting the pyruvate produced into lactate by lactate dehydrogenase (LDH).[9] Glucose dehydrogenase (GDH) regenerates the necessary NADH coenzyme.[9]

• Identify Hits: Identify the enzymes that show the highest rates of NADH consumption.

Rationale: This coupled assay provides a rapid and efficient method for screening a large number of enzymes. The rate of NADH depletion is directly proportional to the rate of the transamination reaction.

Part 2: Reaction Condition Optimization

Once promising candidate enzymes are identified, the next step is to optimize the reaction conditions to maximize product yield and enantiomeric excess.

Key Parameters for Optimization:

• pH: Enzymes have an optimal pH range for activity and stability.

• Temperature: Reaction temperature affects enzyme activity and stability.

• Substrate Concentration: High substrate concentrations can lead to substrate inhibition.

• Amino Donor Concentration: A molar excess of the amino donor is typically used to drive the reaction equilibrium.

• Cofactor (PLP) Concentration: PLP is an essential cofactor for transaminases.[10]

• Co-solvent: The use of organic co-solvents may be necessary to improve the solubility of hydrophobic substrates.[11]

Protocol 2: Optimization of Reaction Parameters

Objective: To determine the optimal pH, temperature, and substrate/co-factor concentrations for the selected ω-transaminase.

Materials:

• Selected ω-transaminase(s) from screening

• 4-(1-oxobutyl)benzenamine

• Isopropylamine

• PLP

• A range of buffer solutions (e.g., pH 6.0 - 9.0)

• Thermostatically controlled shaker incubator

• HPLC system with a chiral column

Procedure:

• Set up Reactions: In a series of reaction vials, set up individual reactions varying one parameter at a time (e.g., pH, temperature) while keeping others constant.

• Incubate: Incubate the reactions for a defined period (e.g., 24 hours).

• Quench Reaction: Stop the reactions by adding a quenching solution (e.g., acid or base).

• Analyze Samples: Analyze the reaction mixtures by HPLC to determine the conversion of the ketone to the amine product and the enantiomeric excess (% ee) of the (S)-amine.

• Data Analysis: Plot the conversion and % ee against the varied parameter to identify the optimal conditions.

Data Presentation:

Parameter	Range Tested	Optimal Value	Conversion (%)	Enantiomeric Excess (%)
pH	6.0 - 9.0	7.5	95	>99
Temperature (°C)	25 - 45	35	98	>99
Substrate Conc. (mM)	10 - 100	50	96	>99
Isopropylamine (eq.)	5 - 20	10	98	>99
PLP (µM)	10 - 100	50	97	>99

Rationale: A systematic, one-factor-at-a-time approach allows for the clear identification of the influence of each parameter on the reaction outcome. HPLC analysis provides quantitative data on both conversion and stereoselectivity.

Part 3: Preparative Scale Synthesis and Product Analysis

With the optimized conditions in hand, the process can be scaled up to produce a larger quantity of the desired product.

Protocol 3: Preparative Scale Synthesis of (S)-4-(1-Aminobutyl)benzenamine

Objective: To synthesize (S)-4-(1-Aminobutyl)benzenamine on a preparative scale with high yield and enantiomeric purity.

Materials:

• Optimized ω-transaminase (consider using an immobilized form for easier recovery and reuse)[12][13]

• 4-(1-oxobutyl)benzenamine

• Isopropylamine

• PLP

• Optimized buffer solution

• Bioreactor or stirred-tank reactor

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Reaction Setup: In the bioreactor, combine the buffer, PLP, and the ω-transaminase.

• Substrate Addition: Dissolve the 4-(1-oxobutyl)benzenamine in a minimal amount of a suitable co-solvent if necessary and add it to the reactor.

• Amino Donor Addition: Add the optimized amount of isopropylamine to the reactor.

• Reaction: Stir the reaction mixture at the optimized temperature and pH. Monitor the progress of the reaction by taking periodic samples for HPLC analysis.

• Work-up: Once the reaction is complete, adjust the pH of the mixture to >10 to deprotonate the amine product.

• Extraction: Extract the product into an organic solvent such as ethyl acetate.

• Drying and Concentration: Dry the organic layer over a drying agent, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification (if necessary): The crude product can be further purified by column chromatography if required.

Rationale: The use of an immobilized enzyme in a preparative scale synthesis offers several advantages, including simplified product recovery, improved enzyme stability, and the potential for enzyme reuse, which is crucial for process economics.[14]

Protocol 4: Determination of Enantiomeric Excess by Chiral HPLC

Objective: To accurately determine the enantiomeric purity of the synthesized (S)-4-(1-Aminobutyl)benzenamine.

Materials:

• HPLC system with a UV detector

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based column)[15][16]

• Mobile phase (e.g., a mixture of hexane and isopropanol with a basic additive like diethylamine)[17]

• Synthesized (S)-4-(1-Aminobutyl)benzenamine sample

• Racemic standard of 4-(1-Aminobutyl)benzenamine

Procedure:

• Method Development: Develop a chiral HPLC method capable of baseline separating the (R)- and (S)-enantiomers of 4-(1-Aminobutyl)benzenamine using the racemic standard.

• Sample Preparation: Dissolve a small amount of the synthesized product in the mobile phase.

• Injection: Inject the sample onto the chiral HPLC column.

• Data Acquisition: Record the chromatogram.

• Calculation of Enantiomeric Excess: Identify the peaks corresponding to the (S)- and (R)-enantiomers. Calculate the enantiomeric excess using the following formula: % ee = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

Rationale: Chiral HPLC is the gold standard for determining the enantiomeric purity of chiral compounds.[][19] The use of a suitable chiral stationary phase allows for the differential interaction with the two enantiomers, leading to their separation and quantification.[15]

Visualizing the Enzymatic Mechanism

Caption: The ping-pong bi-bi mechanism of transaminase-catalyzed amination.

Conclusion: A Sustainable Path to Chiral Amines

This application note has detailed a systematic approach for the development of a biocatalytic process for the synthesis of (S)-4-(1-Aminobutyl)benzenamine. By leveraging the high stereoselectivity of ω-transaminases, this method provides a greener, more efficient, and highly selective alternative to traditional chemical synthesis.[2] The protocols outlined herein, from enzyme screening to preparative scale synthesis and analysis, offer a robust framework for researchers and drug development professionals to implement biocatalytic transamination in their synthetic workflows. The continued exploration and engineering of transaminases will undoubtedly expand the scope of this powerful technology for the production of a wide range of valuable chiral amines.[8][10]

References

• Immobilisation of ω-transaminase for industrial application: Screening and characterisation of commercial ready to use enzyme carriers.
• How to optimise the immobilization of amino transaminases on synthetic enzyme carriers, to achieve up to a 13-fold increase in performances. Teknoscienze.
• Immobilisation of ω-transaminase for industrial application: Screening and characterisation of commercial ready to use enzyme carriers.
• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimiz
• Study on the Immobilization of a Transaminase Biocatalyst for the Synthesis of Sitagliptin. MDPI.
• Membrane-immobilized transaminases for the synthesis of enantiopure amines. DIAL@UCLouvain.
• Continuous flow-mode synthesis of (chiral) amines with transaminase: a strategic biocatalytic approach to essential building blocks. Reaction Chemistry & Engineering (RSC Publishing).
• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimiz
• Transaminase biocatalysis: optimization and applic
• Recent advances in ω-transaminase-mediated biocatalysis for the enantioselective synthesis of chiral amines. White Rose Research Online.
• Transaminase. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines. MDPI.
• Application of ω‐Transaminases in the Pharmaceutical Industry. Almac.
• Application of ω-Transaminases in the Pharmaceutical Industry. Chemical Reviews.
• A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of 4-Amino-2-methyl-1-butanol. Benchchem.
• (PDF) Transaminase Biocatalysis: Optimization and Application.
• The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids. MDPI.
• High-Precision Chiral HPLC Services. BOC Sciences.
• A Strategy for Developing HPLC Methods for Chiral Drugs.
• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
• Various methods of cofactor regeneration.
• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives.
• Biocatalytic methods for amine synthesis.
• TRANSAMINASES (TAs).
• Biocatalytic synthesis of non-standard amino acids by a decarboxyl
• 4-Aminobutyrate aminotransferase reaction of sulfhydryl residues connected with c
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• State-of-the-Art Bioc
• Protein engineering of amine transaminases. Frontiers.
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• Characterization of a High Activity (S)-Aminotransferase for Substituted (S)-Aminotetralin Production: Properties and Kinetics. Hilaris.
• The Biocatalytic Application of Novel Enzymes from Metagenomic Sources. UCL Discovery - University College London.
• Coupling biocatalysis with high-energy flow reactions for the synthesis of carbamates and β-amino acid deriv

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• 19. csfarmacie.cz [csfarmacie.cz]

Application Note &amp; Protocol: Enantioselective Synthesis of (S)-4-(1-Aminobutyl)benzenamine via Reductive Amination

Abstract: This document provides a comprehensive guide for the synthesis of (S)-4-(1-Aminobutyl)benzenamine, a key chiral intermediate in pharmaceutical development. We detail a robust, two-step procedure beginning with the direct reductive amination of 1-(4-nitrophenyl)butan-1-one to yield a racemic amine, followed by the reduction of the nitro group. Crucially, this guide explains the rationale behind reagent selection and procedural steps, and presents established strategies for achieving the desired (S)-enantiomer through asymmetric synthesis. The protocols are designed for researchers, chemists, and drug development professionals seeking a reliable and scalable method.

Introduction and Strategic Overview

(S)-4-(1-Aminobutyl)benzenamine is a vital chiral building block, notably utilized in the synthesis of dopamine agonists like Pramipexole, which is prescribed for Parkinson's disease.[1][2][3][4] The stereochemistry at the chiral center is critical for biological activity, making enantioselective synthesis a primary objective.[4][5]

Reductive amination is a powerful and versatile method for forming C-N bonds and is widely employed for the synthesis of primary, secondary, and tertiary amines.[6][7] The reaction typically proceeds in a one-pot fashion by condensing a ketone or aldehyde with an amine source to form an imine intermediate, which is then reduced in situ to the corresponding amine.[7][8] This direct approach is highly efficient and demonstrates excellent atom economy, aligning with the principles of green chemistry.[7]

Our synthetic strategy involves two main stages:

• Reductive Amination: Synthesis of racemic 4-(1-aminobutyl)-1-nitrobenzene from 1-(4-nitrophenyl)butan-1-one. This precursor is chosen for its stability and commercial availability. The nitro group also serves as a protecting group for the aniline, preventing undesired side reactions.

• Nitro Group Reduction: Conversion of the nitro intermediate to the final target compound, 4-(1-Aminobutyl)benzenamine.

A dedicated section will then address advanced methods for achieving high enantiomeric excess (ee) of the desired (S)-enantiomer.

Mechanism and Rationale for Reagent Selection

The success of a one-pot reductive amination hinges on the choice of a reducing agent that selectively reduces the iminium ion intermediate over the starting carbonyl compound.[8][9]

Reaction Mechanism:

• Nucleophilic Attack: The nitrogen atom from the amine source (ammonia, derived from ammonium acetate) attacks the electrophilic carbonyl carbon of the ketone to form a hemiaminal intermediate.[7]

• Dehydration: Under weakly acidic conditions, the hemiaminal undergoes dehydration to form a Schiff base (imine).

• Protonation & Iminium Ion Formation: The imine is protonated to form a more electrophilic iminium ion.

• Hydride Reduction: A hydride reducing agent delivers a hydride (H⁻) to the iminium carbon, yielding the final amine product.[8]

Choice of Reducing Agent: Sodium Triacetoxyborohydride (NaBH(OAc)₃)

For this procedure, Sodium Triacetoxyborohydride (STAB) is the reducing agent of choice. Unlike more powerful reagents like sodium borohydride (NaBH₄), which can readily reduce the starting ketone, NaBH(OAc)₃ is a milder and more selective agent.[10][11] The electron-withdrawing effects of the three acetoxy groups stabilize the boron-hydrogen bond, making it less reactive towards ketones but highly effective for the reduction of the more electrophilic iminium ion intermediate.[10][11] This selectivity allows for a convenient one-pot procedure where all reactants can be mixed together.[10] Furthermore, it is safer and less toxic than alternatives like sodium cyanoborohydride (NaBH₃CN).[9]

Choice of Solvent: 1,2-Dichloroethane (DCE)

DCE is the preferred solvent for reductive aminations using NaBH(OAc)₃. Reactions are generally faster and more efficient in DCE compared to other solvents like tetrahydrofuran (THF) or acetonitrile.[8]

Experimental Protocols

This section details the step-by-step procedures for the synthesis of racemic 4-(1-Aminobutyl)benzenamine.

Materials and Reagents

Reagent / Material	Grade	Supplier	Notes
1-(4-Nitrophenyl)butan-1-one	≥98%	Standard Supplier	Starting ketone
Ammonium Acetate (NH₄OAc)	≥98%	Standard Supplier	Ammonia source and catalyst
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	≥95%	Standard Supplier	Reducing agent; handle in a fume hood
1,2-Dichloroethane (DCE)	Anhydrous	Standard Supplier	Reaction solvent
Dichloromethane (DCM)	ACS Grade	Standard Supplier	For extraction
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	Prepared in-house	For work-up
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Standard Supplier	Drying agent
Palladium on Carbon (10% Pd/C)	-	Standard Supplier	Catalyst for hydrogenation
Methanol (MeOH)	ACS Grade	Standard Supplier	Solvent for hydrogenation
Hydrochloric Acid (HCl)	Concentrated	Standard Supplier	For salt formation/pH adjustment

Protocol 1: Reductive Amination of 1-(4-Nitrophenyl)butan-1-one

This protocol yields racemic 4-(1-aminobutyl)-1-nitrobenzene.

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
1-(4-Nitrophenyl)butan-1-one	193.20	5.00 g	25.88 mmol	1.0
Ammonium Acetate	77.08	10.0 g	129.7 mmol	5.0
Sodium Triacetoxyborohydride	211.94	8.22 g	38.82 mmol	1.5
1,2-Dichloroethane (DCE)	-	100 mL	-	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1-(4-nitrophenyl)butan-1-one (5.00 g, 25.88 mmol) and ammonium acetate (10.0 g, 129.7 mmol).

• Add 100 mL of anhydrous 1,2-dichloroethane. Stir the suspension at room temperature under a nitrogen atmosphere.

• Carefully add sodium triacetoxyborohydride (8.22 g, 38.82 mmol) portion-wise over 15 minutes. The addition may cause some effervescence.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting ketone is consumed.

• Upon completion, carefully quench the reaction by slowly adding 50 mL of saturated sodium bicarbonate solution. Stir vigorously for 30 minutes.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer twice with dichloromethane (2 x 50 mL).

• Combine all organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield pure racemic 4-(1-aminobutyl)-1-nitrobenzene.

Protocol 2: Reduction of the Nitro Group

This protocol converts the intermediate to the final product, racemic 4-(1-Aminobutyl)benzenamine.

Procedure:

• Dissolve the purified 4-(1-aminobutyl)-1-nitrobenzene (e.g., 4.0 g, 20.6 mmol) in 80 mL of methanol in a suitable hydrogenation vessel.

• Carefully add 10% Palladium on Carbon (approx. 400 mg, 10% w/w) to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Seal the vessel and purge it with hydrogen gas. Pressurize the vessel with hydrogen (typically 50 psi or as appropriate for the equipment) and stir vigorously at room temperature.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-8 hours.

• Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with methanol.

• Combine the filtrates and concentrate under reduced pressure to yield the final product, 4-(1-Aminobutyl)benzenamine, which can be further purified if necessary.

Strategies for Enantioselective Synthesis

Achieving the desired (S)-enantiomer requires an asymmetric approach. Standard reductive amination yields a 50:50 mixture of (R) and (S) enantiomers.[6] Below are established strategies to synthesize the chiral amine with high enantioselectivity.

• Asymmetric Catalysis: This is a highly efficient method involving a chiral catalyst. Transition metal complexes, particularly those of Iridium, Rhodium, and Ruthenium with chiral phosphine ligands, can catalyze the direct asymmetric reductive amination of ketones.[12][13][14] This approach directly generates the enantiomerically enriched product in a single step.

• Biocatalysis: The use of enzymes, such as imine reductases (IREDs) or amine dehydrogenases, offers exceptional selectivity.[7] These biocatalysts can reduce the imine intermediate to a single enantiomer with very high precision under mild, aqueous conditions.

• Chiral Auxiliaries: A chiral auxiliary can be attached to the amine or ketone prior to the reaction. The auxiliary directs the hydride attack from a specific face, leading to a diastereoselective product. The auxiliary is then cleaved to yield the enantiomerically pure amine.

• Resolution of Racemate: The racemic amine can be resolved using a chiral acid (e.g., tartaric acid or mandelic acid). This method involves forming diastereomeric salts that can be separated by fractional crystallization.[4]

For drug development professionals, asymmetric catalysis or biocatalysis are often the most scalable and efficient options for producing the single-enantiomer product required for pharmaceutical applications.

Workflow and Data Visualization

The overall synthetic process is summarized in the workflow diagram below.

Caption: Synthetic workflow for the preparation of 4-(1-Aminobutyl)benzenamine.

Safety and Handling

• Sodium Triacetoxyborohydride: This reagent is hygroscopic and can release acetic acid upon contact with moisture. It should be handled in a fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.

• 1,2-Dichloroethane: DCE is a suspected carcinogen and should be handled with extreme care in a well-ventilated fume hood.

• Hydrogenation: The use of hydrogen gas under pressure poses a significant fire and explosion risk. The reaction should be conducted in a designated area with appropriate safety measures and equipment (e.g., a blast shield). The palladium on carbon catalyst is pyrophoric when dry and exposed to air and should be handled while wet.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow all institutional safety protocols.

References

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• Abdel-Magid, A. F., & Maryanoff, C. A. (n.d.). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Retrieved from a Johnson Matthey website. [Link]

• Nuño, M., & Pàmies, O. (2017). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. ACS Catalysis, 7(12), 8340-8381. [Link]

• Huang, H., Wu, Z., Gao, G., Zhou, L., & Chang, M. (2017). Iridium-catalyzed direct asymmetric reductive amination of aromatic ketones. Semantic Scholar. [Link]

• Wikipedia contributors. (2024, February 26). Reductive amination. Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. [Link]

• Wang, Y., et al. (2018). Synthesis of chiral amines via reductive amination and rational design... ResearchGate. [Link]

• The Organic Chemistry Tutor. (n.d.). Reductive Amination. [Link]

• New Drug Approvals. (2015, October 20). Pramipexole. [Link]

• Zivec, M., Anžič, B., & Gobec, S. (2010). A Novel Scalable Synthesis of Pramipexole. LookChem. [Link]

• Abdel-Magid, A. F. (n.d.). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Sciencemadness.org. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Zivec, M., Anžič, B., & Gobec, S. (2010). A Novel Scalable Synthesis of Pramipexole. ResearchGate. [Link]

• Contente, M. L., et al. (2020). (S)-Pramipexole and Its Enantiomer, Dexpramipexole: A New Chemoenzymatic Synthesis and Crystallographic Investigation of Key Enantiomeric Intermediates. Molecules, 25(16), 3708. [Link]

• Schneider, C. S., & Mierau, J. (2008). Process for preparing (s)-pramipexole and its intermediates.

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Application Notes and Protocols for the Crystallization-Based Isolation of (S)-4-(1-Aminobutyl)benzenamine

Abstract

This technical guide provides a comprehensive framework for the isolation of the enantiomerically pure (S)-4-(1-Aminobutyl)benzenamine, a chiral primary amine of significant interest in pharmaceutical development. The protocols herein are centered around the robust and scalable technique of diastereomeric salt crystallization. This document is intended for researchers, chemists, and process development scientists, offering not only step-by-step procedures but also the underlying scientific principles that govern the selective crystallization of the target enantiomer. We will delve into the critical aspects of selecting an appropriate chiral resolving agent, optimizing solvent systems, and the subsequent liberation and analysis of the enantiopure amine.

Introduction: The Imperative of Enantiomeric Purity in Modern Drug Development

The physiological activity of a chiral active pharmaceutical ingredient (API) is often confined to a single enantiomer, with its mirror image (the distomer) being either inactive or, in some cases, contributing to undesirable side effects. Consequently, the ability to isolate a specific stereoisomer is a cornerstone of modern pharmaceutical synthesis.[1] (S)-4-(1-Aminobutyl)benzenamine represents a key chiral building block, and its enantiopure form is a valuable precursor in the synthesis of various APIs.[2] The classical method of chiral resolution through the formation of diastereomeric salts remains a widely practiced and economically viable approach for producing single-enantiomer compounds on a large scale.[2]

This guide will focus on the practical application of diastereomeric salt crystallization for the selective isolation of (S)-4-(1-Aminobutyl)benzenamine from a racemic mixture. The fundamental principle of this technique lies in the reaction of a racemic amine with an enantiomerically pure chiral acid. This reaction yields a pair of diastereomeric salts which, unlike the original enantiomers, possess distinct physical properties, most notably different solubilities in a given solvent system.[1] This disparity in solubility allows for the selective crystallization of the less soluble diastereomer, from which the desired enantiomerically pure amine can be liberated.

The Core Principle: Diastereomeric Salt Crystallization

The resolution of a racemic mixture of 4-(1-Aminobutyl)benzenamine hinges on its conversion into a pair of diastereomers. This is achieved by reacting the racemic amine with a single enantiomer of a chiral resolving agent, typically a chiral carboxylic acid. The resulting acid-base reaction forms two diastereomeric salts:

• (R)-4-(1-Aminobutyl)benzenamine • (Resolving Agent)

• (S)-4-(1-Aminobutyl)benzenamine • (Resolving Agent)

These diastereomeric salts, not being mirror images of each other, exhibit different physicochemical properties, including their crystal lattice energies and, consequently, their solubilities. By carefully selecting the resolving agent and the crystallization solvent, conditions can be optimized to favor the precipitation of one diastereomer while the other remains in the mother liquor.[3]

Selection of the Chiral Resolving Agent

The choice of the resolving agent is paramount for a successful resolution. For primary amines like 4-(1-Aminobutyl)benzenamine, chiral carboxylic acids are the most common and effective resolving agents. Tartaric acid and its derivatives are frequently employed due to their ready availability in enantiopure forms and their proven efficacy in resolving a wide range of amines.[4] For the purpose of this guide, we will focus on the use of L-(+)-tartaric acid as the resolving agent.

The interaction between the amine and the tartaric acid involves both ionic bonding and hydrogen bonding, which contribute to the formation of a stable crystal lattice. The stereochemical fit between the amine and the resolving agent will determine the relative solubilities of the two diastereomeric salts.

Experimental Protocols

Materials and Equipment

Material/Equipment	Specifications
Racemic 4-(1-Aminobutyl)benzenamine	≥98% purity
L-(+)-Tartaric acid	Enantiomeric purity ≥99%
Methanol	Anhydrous, ACS grade
Ethanol	Anhydrous, ACS grade
Isopropanol	ACS grade
Diethyl ether	Anhydrous
Sodium hydroxide (NaOH)	Pellets, ≥97%
Deionized water
Magnetic stirrer with heating plate
Round-bottom flasks	Various sizes
Reflux condenser
Büchner funnel and flask
pH paper or pH meter
Separatory funnel
Rotary evaporator
Analytical balance
Chiral HPLC system with a suitable column	For enantiomeric excess determination
NMR spectrometer	For structural confirmation

Protocol 1: Diastereomeric Salt Crystallization

This protocol is adapted from established procedures for the resolution of structurally similar amines, such as 1-phenylethylamine.[3]

Step 1: Formation of the Diastereomeric Salts

• In a 250 mL round-bottom flask, dissolve 10.0 g of racemic 4-(1-Aminobutyl)benzenamine in 100 mL of methanol.

• In a separate beaker, dissolve an equimolar amount of L-(+)-tartaric acid in 100 mL of methanol. Gentle heating may be necessary to achieve complete dissolution.

• Slowly add the warm tartaric acid solution to the stirred amine solution at room temperature.

• A white precipitate of the diastereomeric salts should begin to form.

• Heat the mixture to reflux with continuous stirring for 30 minutes to ensure complete salt formation and to dissolve the precipitate.

Step 2: Selective Crystallization

• Allow the solution to cool slowly to room temperature without agitation. The rate of cooling can significantly impact crystal size and purity.

• Once at room temperature, continue to cool the mixture in an ice bath for 1-2 hours to maximize the yield of the less soluble diastereomeric salt.

• Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor containing the more soluble diastereomer.

• Dry the crystals in a vacuum oven at a low temperature (e.g., 40-50 °C) to a constant weight.

Protocol 2: Liberation of the (S)-Amine

Step 1: Decomposition of the Diastereomeric Salt

• Suspend the dried diastereomeric salt crystals in 100 mL of deionized water in a beaker.

• While stirring, slowly add a 2 M aqueous solution of sodium hydroxide until the pH of the solution is >12. This will neutralize the tartaric acid and liberate the free amine. The amine will likely separate as an oily layer.

Step 2: Extraction and Isolation

• Transfer the basic aqueous mixture to a separatory funnel.

• Extract the liberated amine with diethyl ether (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to yield the enantiomerically enriched (S)-4-(1-Aminobutyl)benzenamine.

Analytical Methods for Enantiomeric Excess Determination

It is crucial to determine the enantiomeric excess (ee) of the isolated amine to assess the effectiveness of the resolution.[5]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and accurate method for determining the enantiomeric composition of a sample.[6]

General HPLC Conditions:

Parameter	Recommended Setting
Column	A suitable chiral stationary phase (CSP), such as a polysaccharide-based column (e.g., Chiralpak IA or AD-H).
Mobile Phase	A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape. A typical starting point could be Hexane:Isopropanol:Diethylamine (80:20:0.1).
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 254 nm)
Injection Volume	10 µL

The enantiomeric excess is calculated from the peak areas of the two enantiomers using the following formula: ee (%) = [ (Area_S - Area_R) / (Area_S + Area_R) ] x 100

NMR Spectroscopy with Chiral Solvating Agents

An alternative and often faster method for determining enantiomeric excess is through NMR spectroscopy using a chiral solvating agent (CSA).[7] The CSA forms diastereomeric complexes with the enantiomers of the amine, leading to distinct chemical shifts for certain protons in the NMR spectrum.[5]

General NMR Protocol:

• In an NMR tube, dissolve a small amount of the isolated amine in a suitable deuterated solvent (e.g., CDCl₃).

• Add an equimolar amount of a chiral solvating agent (e.g., (R)-(-)-Mandelic acid or a BINOL derivative).

• Acquire a high-resolution ¹H NMR spectrum.

• Identify a well-resolved pair of signals corresponding to the two diastereomeric complexes.

• Integrate the signals to determine the ratio of the enantiomers and calculate the enantiomeric excess.

Optimization and Troubleshooting

The efficiency of a diastereomeric salt resolution is influenced by several factors:

• Solvent System: The choice of solvent is critical. A good solvent should provide a significant difference in the solubility of the two diastereomeric salts. Mixtures of solvents, such as methanol/water or ethanol/acetone, can be screened to fine-tune the solubility.

• Stoichiometry of the Resolving Agent: While an equimolar amount of the resolving agent is a good starting point, varying the ratio can sometimes improve the yield and enantiomeric purity.[8]

• Temperature and Cooling Rate: A slow cooling rate generally favors the formation of larger, purer crystals.

• Recrystallization: For achieving very high enantiomeric excess (>99.5%), one or more recrystallizations of the diastereomeric salt may be necessary.

Visualization of the Workflow

The following diagram illustrates the overall workflow for the isolation of (S)-4-(1-Aminobutyl)benzenamine.

Caption: Workflow for the isolation of (S)-4-(1-Aminobutyl)benzenamine.

Conclusion

The diastereomeric salt crystallization method presented in this guide offers a practical and scalable approach for the isolation of (S)-4-(1-Aminobutyl)benzenamine. By carefully controlling the experimental parameters, particularly the choice of solvent and the cooling profile, high yields and excellent enantiomeric purities can be achieved. The analytical methods described are essential for validating the success of the resolution process. This protocol provides a solid foundation for researchers and scientists working on the synthesis of chiral pharmaceutical intermediates.

References

• A Chiral Phosphazane Reagent Strategy for the Determination of Enantiomeric Excess of Amines. (2022). Dalton Transactions. [Link]

• High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. (n.d.). PMC. [Link]

• Chiral Recognition and Partial Resolution of 1-Phenylethylamine through Noncovalent Interactions Using Binuclear Ni(II) Complex as Host. (2014). Crystal Growth & Design. [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H - and 19F-NMR spectroscopic analysis. (2022). RSC Publishing. [Link]

• Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid. (n.d.). Harvard University. [Link]

• High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. (n.d.). ResearchGate. [Link]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. (2020). PMC. [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (2019). Gavin Publishers. [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (n.d.). Fenix. [Link]

• Resolution of 1-phenylethylamine (8) with (R)-26 in presence... (n.d.). ResearchGate. [Link]

• 5.8: Racemic Mixtures and the Resolution of Enantiomers. (2023). Chemistry LibreTexts. [Link]

• Resolution of racemic Albuterol via diastereomeric salts formation with di-p-toluoyl-D-tartaric acid. (n.d.). ResearchGate. [Link]

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Reagents and conditions for coupling (S)-4-(1-Aminobutyl)benzenamine in drug design

Executive Summary & Strategic Analysis

(S)-4-(1-Aminobutyl)benzenamine is a "Janus" building block in medicinal chemistry, possessing two distinct nucleophilic sites: a primary aromatic amine (aniline) and a chiral primary benzylic/aliphatic amine .[1] This dual functionality presents a classic chemoselectivity challenge.

Success in coupling this reagent relies on exploiting the vast differential in nucleophilicity (ΔpKa ≈ 5.0) between the two nitrogen centers.[2] This guide provides validated protocols for selectively targeting either amine while maintaining the integrity of the stereogenic center at the benzylic position.

Reactivity Profile

Feature	Aromatic Amine (Aniline)	Aliphatic Amine (Benzylic)
Position	C1 on Benzene Ring	C1 on Butyl Chain
Hybridization	(conjugated)	(localized)
Approximate pKa (Conjugate Acid)	~4.6	~9.5 – 10.0
Nucleophilicity	Low (Soft Nucleophile)	High (Hard Nucleophile)
Major Risk	Oxidation / Polymerization	Racemization (Benzylic C-H acidity)

Decision Matrix: Synthesis Pathways

The following decision tree illustrates the strategic workflow based on the desired coupling partner.

Figure 1: Strategic workflow for chemoselective coupling.[1] Route A relies on the superior nucleophilicity of the aliphatic amine. Route B requires masking the aliphatic amine to force reaction at the aniline.

Protocol A: Selective Coupling of the Aliphatic Amine

Objective: Form an amide bond at the chiral butyl amine without reacting the aniline. Mechanism: Kinetic control. The aliphatic amine reacts orders of magnitude faster than the aniline.

Reagents & Materials[3][4][5][6][7][8][9][10][11]

• Substrate: (S)-4-(1-Aminobutyl)benzenamine (1.0 eq)[1]

• Carboxylic Acid: Target acid (1.0 eq)[1]

• Coupling Agent: HATU (1.05 eq) or EDC[1]·HCl (1.1 eq) / HOBt (1.1 eq)

• Base: DIPEA (Diisopropylethylamine) (2.0 – 3.0 eq)[1]

• Solvent: DMF (Anhydrous) or DCM

Experimental Procedure

• Activation: In a flame-dried flask, dissolve the Carboxylic Acid (1.0 eq) in anhydrous DMF (0.1 M concentration).

• Base Addition: Add DIPEA (2.0 eq) and stir for 5 minutes under

  .

• Coupling Agent: Add HATU (1.05 eq). Stir for 5–10 minutes at Room Temperature (RT) to form the activated ester.

  • Note: Pre-activation is crucial to ensure the electrophile is ready before the diamine is introduced.

• Addition of Diamine: Cool the mixture to 0°C. Add (S)-4-(1-Aminobutyl)benzenamine (1.0 eq) slowly as a solution in DMF.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to RT. Monitor by LC-MS.

  • Endpoint: The aliphatic amine is consumed rapidly (< 1 hour). Prolonged stirring or excess reagents may lead to trace bis-acylation (reaction at aniline).

• Workup: Dilute with EtOAc, wash with saturated

  , water, and brine. Dry over .

Critical Control Point (Stereochemistry): Avoid using strong bases (like NaH) or high temperatures (>40°C). The benzylic proton is adjacent to the aromatic ring and an amide carbonyl (in the product), increasing its acidity. Standard DIPEA/TEA conditions at RT preserve the (S)-configuration [1, 5].

Protocol B: Selective Coupling of the Aniline

Objective: Functionalize the aniline (e.g., Buchwald-Hartwig coupling or Amide formation) while preserving the aliphatic amine. Mechanism: Protection-Deprotection strategy.

Step 1: Chemoselective Boc-Protection

The aliphatic amine reacts with Boc-anhydride (

) selectively without base, or with mild base, leaving the aniline free.[1]

• Dissolution: Dissolve (S)-4-(1-Aminobutyl)benzenamine (1.0 eq) in DCM or THF.

• Reagent Addition: Add

  (0.95 – 1.0 eq) dropwise at 0°C.

  • Why 0.95 eq? Using a slight deficit ensures no

    remains to react with the aniline.

• Reaction: Stir at 0°C to RT for 2 hours.

• Purification: The aniline-Boc intermediate is significantly less polar than the diamine. Purify via silica flash chromatography (typically Hexane/EtOAc) to remove unreacted diamine.

Step 2: Coupling the Aniline (Example: Amide Coupling)

With the aliphatic amine protected (as a carbamate), the aniline is now the only available nucleophile.

• Activation: Mix Target Carboxylic Acid (1.2 eq) + HATU (1.2 eq) + DIPEA (3.0 eq) in DMF.

• Coupling: Add the Boc-protected intermediate from Step 1.

• Conditions: Aniline coupling is sluggish. Heat may be required (40–60°C) or the use of stronger activation (e.g., Acid Chlorides or

  methods) if steric hindrance is present [4].

Step 3: Deprotection

• Acidolysis: Treat the coupled product with 4M HCl in Dioxane or TFA/DCM (1:4 ratio) at RT for 1 hour.

• Neutralization: Carefully neutralize with

  to obtain the free aliphatic amine.

Troubleshooting & Optimization

Racemization Risks

The (S)-center is benzylic.[3] Benzylic amines are susceptible to racemization via:

• Radical Mechanisms: Avoid radical initiators or photoredox conditions unless specifically optimized [2].

• Imine-Enamine Tautomerization: If performing reductive amination on the aliphatic amine, ensure the imine intermediate is reduced immediately (one-pot) using mild reductants like

  rather than at low pH [6].[1]

Bis-Acylation

If Route A yields bis-acylated product (reaction at both amines):

• Cause: Excess electrophile or high temperature.

• Fix: Reduce electrophile to 0.9 eq. Perform the reaction at -10°C.

• Alternative: Use "Active Esters" (e.g., NHS-esters) which are more selective for aliphatic amines than acid chlorides.[1]

References

• Basicity of Aniline vs. Alkylamines. LibreTexts Chemistry. (2020). Aniline is substantially less basic (pKa ~4.6) than alkylamines (pKa ~10) due to resonance delocalization.Link[1]

• Racemization of Benzylic Amines. ResearchGate. (2006).[4] Thiyl Radical Mediated Racemization of Benzylic Amines.[4]Link

• Chemoselective Acylation. PubMed. (2021).[5][6] Practical Chemoselective Acylation: Organocatalytic Chemodivergent Esterification and Amidation.[5]Link

• Amide Coupling Reagents. ACS Publications. (2015).[7][8] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.Link

• Chiral Amine Synthesis. Organic Chemistry Portal. Benzylic amine synthesis and stability.Link

• Reductive Amination Protocol. BenchChem. Step-by-step synthesis protocol for 4-(1-Aminoethyl)benzenesulfonamide (Analogous Protocol).Link

Sources

• 1. Effect of structural modification in the amine portion of substituted aminobutyl-benzamides as ligands for binding σ1 and σ2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzylamine is a stronger base than aniline because class 12 chemistry CBSE [vedantu.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Practical Chemoselective Acylation: Organocatalytic Chemodivergent Esterification and Amidation of Amino Alcohols with N-Carbonylimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Benzylic C–H isocyanation/amine coupling sequence enabling high-throughput synthesis of pharmaceutically relevant ureas - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02049H [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Note: Scalable Manufacturing of (S)-4-(1-Aminobutyl)benzenamine

This Application Note is designed as a definitive technical guide for the industrial process development of (S)-4-(1-Aminobutyl)benzenamine , a high-value chiral diamine intermediate used in the synthesis of advanced pharmaceutical ingredients (APIs), particularly kinase inhibitors and GPCR ligands.

Process Design, Critical Quality Attributes, and Biocatalytic Protocols

Executive Summary & Molecule Profile

(S)-4-(1-Aminobutyl)benzenamine (also known as (S)-1-(4-aminophenyl)butylamine) is a bifunctional chiral building block containing an aromatic aniline and a chiral aliphatic primary amine. Its structural duality makes it a versatile scaffold for constructing drugs requiring precise stereochemical engagement with target proteins.

Molecule Identification

• IUPAC Name: (S)-4-(1-aminobutyl)aniline

• Chemical Structure: A benzene ring substituted at the 4-position with an amino group and at the 1-position with an (S)-1-aminobutyl group.

• Molecular Formula: C₁₀H₁₆N₂[1]

• Key Challenge: Establishing the chiral center at the benzylic position with high enantiomeric excess (ee > 99.5%) while preventing oxidation of the electron-rich aniline moiety.

Industrial Significance

Traditional synthesis via classical resolution of racemates is inefficient (max 50% yield) and generates excessive waste. This guide details a modern biocatalytic route coupled with chemoselective hydrogenation . This hybrid approach ensures high atom economy, superior optical purity, and scalability.[1]

Retrosynthetic Analysis & Route Selection

To achieve the stringent purity requirements of pharmaceutical manufacturing, we prioritize the Biocatalytic Transamination Route .

Route Comparison

Feature	Route A: Classical Resolution	Route B: Ellman Sulfinamide	Route C: Biocatalytic Transamination (Selected)
Chirality Source	Chiral Acid Salt (e.g., Tartaric Acid)	Chiral Auxiliary	Engineered Transaminase (ATA)
Yield	< 40% (Theoretical max 50%)	High (>80%)	High (>85%)
Purity (ee)	Variable (requires recrystallization)	> 98%	> 99% (Strict Stereocontrol)
Cost/Scale	Low cost, High labor	High cost (Auxiliary)	Moderate cost, Green Chemistry
Safety	Benign	Reagents sensitive to moisture	Aqueous media, Mild conditions

Selected Process Strategy

• Starting Material: 4'-Nitrobutyrophenone . The nitro group activates the ketone for enzymatic attack and protects the aniline nitrogen from oxidation.

• Step 1 (Asymmetric Transamination): Conversion of the ketone to the chiral amine using an (S)-selective

  -Transaminase.

• Step 2 (Chemoselective Reduction): Catalytic hydrogenation of the nitro group to the aniline.

• Step 3 (Salt Formation): Isolation as the Dihydrochloride salt to ensure stability and upgrade purity.

Industrial Process Flow Diagram

The following diagram illustrates the critical process parameters (CPPs) and material flow for the selected route.

Figure 1: Industrial workflow for the asymmetric synthesis of (S)-4-(1-Aminobutyl)benzenamine via biocatalysis.

Detailed Experimental Protocols

Step 1: Asymmetric Transamination of 4'-Nitrobutyrophenone

Rationale: The nitro-group creates an electron-deficient ketone, which is an excellent substrate for transaminases. Using Isopropyl amine (IPA) as the amine donor shifts the equilibrium by generating volatile acetone.

Reagents:

• Substrate: 4'-Nitrobutyrophenone (50 g, 259 mmol)

• Enzyme: Codexis ATA-113 or equivalent (S)-selective Transaminase (1.0 g loading)

• Cofactor: Pyridoxal-5'-phosphate (PLP) (250 mg)

• Amine Donor: Isopropyl amine (2M solution in buffer)

• Buffer: 100 mM Potassium Phosphate, pH 7.5[1]

• Co-solvent: DMSO (10% v/v) to improve substrate solubility.

Protocol:

• Buffer Prep: In a 2L reactor, prepare 1.0 L of 100 mM phosphate buffer (pH 7.5). Add PLP (250 mg) and stir until yellow.

• Donor Addition: Add Isopropyl amine (approx. 150 mL) to the buffer. Adjust pH back to 7.5 using 6M HCl (Exothermic! Cool during addition).

• Substrate Solution: Dissolve 4'-Nitrobutyrophenone (50 g) in DMSO (100 mL).

• Reaction Initiation: Add the enzyme powder to the buffer solution. Stir gently to dissolve. Add the substrate/DMSO solution slowly.

• Incubation: Stir at 35°C @ 250 rpm. Sweep headspace with Nitrogen to remove acetone (byproduct) and drive equilibrium.

• Monitoring: Monitor conversion by HPLC (C18 column). Reaction typically completes in 24-36 hours (>98% conversion).

• Workup:

  • Acidify to pH 2.0 with 6M HCl to quench enzyme and protonate the product amine (remains in aqueous).

  • Extract with MTBE (2 x 300 mL) to remove unreacted ketone and DMSO. Discard organic layer.

  • Basify aqueous layer to pH 12 with 50% NaOH.

  • Extract product with Ethyl Acetate (3 x 400 mL).

  • Dry organic layer over Na₂SO₄ and concentrate to yield (S)-1-(4-nitrophenyl)butylamine as a yellow oil.

  • Yield: ~45 g (90%). ee: >99% (Chiral HPLC).

Step 2: Chemoselective Hydrogenation

Rationale: Conditions must reduce the nitro group without dehalogenating (if halogens were present) or racemizing the benzylic center. Pd/C at mild pressure is standard.

Reagents:

• Substrate: (S)-1-(4-nitrophenyl)butylamine (45 g)

• Catalyst: 5% Pd/C (50% water wet) (2.25 g, 5 wt%)[1]

• Solvent: Methanol (450 mL)

• Hydrogen Gas

Protocol:

• Loading: Charge the hydrogenation autoclave with the substrate solution in Methanol.

• Catalyst Addition: Add Pd/C catalyst under Nitrogen blanket (Safety: Pyrophoric).

• Hydrogenation: Purge vessel with N₂ (3x) then H₂ (3x). Pressurize to 5 bar (75 psi) H₂.

• Reaction: Stir at 25°C. Reaction is exothermic; maintain temperature < 35°C to prevent potential racemization or side reactions.

• Completion: Monitor H₂ uptake. Reaction usually completes in 4-6 hours.

• Filtration: Filter catalyst through a bed of Celite (under Nitrogen). Wash cake with Methanol.

• Concentration: Concentrate the filtrate to obtain the crude diamine free base.

Step 3: Salt Formation (Dihydrochloride)

Rationale: The free base is an oil prone to oxidation (aniline darkening). The dihydrochloride salt is a stable, white crystalline solid.[1]

Protocol:

• Dissolve crude free base in Isopropyl Acetate (300 mL). Cool to 5°C.

• Slowly add HCl in Isopropanol (5-6 M, 2.5 equivalents).

• A white precipitate will form immediately.

• Stir at 0-5°C for 2 hours to age the crystal.

• Filter the solid, wash with cold Isopropyl Acetate, and dry under vacuum at 40°C.[1]

• Final Yield: ~50 g (Overall yield ~80% from ketone).

• Appearance: White to off-white crystalline solid.

Analytical Control Strategy

Table 1: Critical Quality Attributes (CQAs)

Attribute	Specification	Analytical Method
Appearance	White to off-white solid	Visual
Identification	Conforms to Structure	¹H-NMR (DMSO-d₆), IR
Assay (Titration)	98.0 – 102.0%	Potentiometric Titration (AgNO₃)
Chiral Purity (ee)	≥ 99.5%	Chiral HPLC (Daicel Chiralpak AD-H)
Chemical Purity	≥ 99.0% (Area %)	HPLC (C18, Gradient ACN/Buffer)
Residual Solvent	< ICH Limits	GC-Headspace
Palladium Content	< 10 ppm	ICP-MS

Chiral HPLC Method Parameters

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm)[1]

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1)

• Flow Rate: 1.0 mL/min

• Detection: UV @ 254 nm

• Retention Times: (R)-isomer ~8 min, (S)-isomer ~12 min (Confirm with standards).

Safety & Hazard Analysis

• Transaminases: Enzymes can be respiratory sensitizers. Handle powder in a fume hood or weigh station.

• Isopropyl Amine: Highly flammable and corrosive. Use proper grounding and ventilation.

• Hydrogenation: Hydrogen gas is explosive. Ensure reactor grounding and leak testing. Pd/C is pyrophoric when dry; keep wet.

• Anilines: Toxic by inhalation and skin absorption. Wear Tyvek suits and nitrile gloves.

References

• Biocatalytic Transamination Overview

  • Höhne, M., & Bornscheuer, U. T. (2009).[1] Biocatalytic routes to optically active amines. ChemCatChem, 1(1), 42–51.[1] Link

• Industrial Application of Transaminases

  • Savile, C. K., et al. (2010).[1] Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture. Science, 329(5989), 305-309.[1] Link

• Chemoselective Hydrogenation of Nitro Compounds

  • Blaser, H. U., et al. (2003).[1] Selective hydrogenation for fine chemicals: recent trends and new developments. Advanced Synthesis & Catalysis, 345(1‐2), 103-144.[1] Link

• Chiral Analysis of Amines

  • Application Guide for Chiral HPLC. Daicel Corporation. Link

Disclaimer: This protocol is for research and development purposes. Scale-up requires specific process safety studies (DSC/ARC) to characterize thermal hazards of the nitro-reduction step.

Sources

• 1. CN101735067A - Synthesis method of 1,4-butanediamine - Google Patents [patents.google.com]

Navigating the Synthesis of (S)-4-(1-Aminobutyl)benzenamine: A Guide to Amine Protection and Deprotection Strategies

Introduction

(S)-4-(1-Aminobutyl)benzenamine, a chiral diamine, presents a unique challenge in synthetic chemistry due to the presence of two distinct amine functionalities: a primary aliphatic amine and a primary aromatic amine. The differential reactivity of these groups necessitates a carefully considered protection and deprotection strategy to achieve selective functionalization at either nitrogen atom. This technical guide provides an in-depth exploration of various methodologies for the protection and deprotection of both amine groups, offering researchers and drug development professionals a comprehensive resource for navigating the synthesis and modification of this versatile building block.

The core challenge lies in the inherent differences in nucleophilicity and basicity between the aliphatic and aromatic amines. The aliphatic amine is significantly more basic and nucleophilic, making it more susceptible to reaction with electrophilic protecting group reagents under standard conditions. This inherent reactivity difference forms the basis for many selective protection strategies. However, achieving high selectivity often requires careful optimization of reaction conditions, including the choice of solvent, temperature, and stoichiometry.

This guide will delve into the application of common amine protecting groups, such as tert-butoxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethyloxycarbonyl (Fmoc), and discuss their selective introduction and removal in the context of (S)-4-(1-Aminobutyl)benzenamine. We will explore both chemoselective protection of one amine in the presence of the other and orthogonal protection strategies that allow for the sequential deprotection of each amine group.

Chemoselective Protection Strategies

The disparate reactivity of the aliphatic and aromatic amines in (S)-4-(1-Aminobutyl)benzenamine allows for a degree of chemoselectivity in protection reactions.

Selective Protection of the Aliphatic Amine

The higher nucleophilicity of the primary aliphatic amine makes it the more reactive site for most protecting group reagents. This allows for its selective protection while leaving the aromatic amine untouched, provided the reaction conditions are carefully controlled.

A common strategy involves the slow addition of the protecting group reagent to a solution of the diamine.[1] This minimizes the local concentration of the reagent, favoring reaction at the more reactive aliphatic amine and reducing the likelihood of di-protection.[1]

Another effective method for achieving mono-protection of diamines involves the in situ mono-protonation of the diamine.[1][2] By adding one equivalent of a strong acid, such as hydrochloric acid, the more basic aliphatic amine is protonated to form an ammonium salt. This renders it unreactive towards electrophilic protecting group reagents, directing the protection to the free aromatic amine. However, in the case of (S)-4-(1-Aminobutyl)benzenamine, the aliphatic amine is more basic and will be preferentially protonated, thus allowing for the selective protection of the less basic aromatic amine. To selectively protect the aliphatic amine, a different approach is needed.

A facile route for the mono-Boc protection of symmetrical and unsymmetrical diamines has been developed by the sequential addition of one mole of HCl and one mole of (Boc)2O.[2] This method takes advantage of the equilibrium between the diprotonated, monoprotonated, and free diamine species in solution.[2]

Selective Protection of the Aromatic Amine

Selectively protecting the less reactive aromatic amine in the presence of the more nucleophilic aliphatic amine is a more challenging endeavor. However, specific reagents and conditions have been developed to achieve this transformation. One approach is to utilize protecting groups that show a preference for aromatic amines. For instance, a simple and efficient procedure for the regioselective preparation of mono-N-Boc, N-Cbz, N-Fmoc, or N-Alloc aromatic amines in high yield without affecting aliphatic amino groups has been reported.[3][4][5]

Alternatively, methods that enhance the reactivity of the aromatic amine or temporarily diminish the reactivity of the aliphatic amine can be employed. For example, the use of specific catalysts or solvent systems can influence the selectivity of the protection reaction.

Orthogonal Protection Strategies

For synthetic routes requiring the sequential functionalization of both amine groups, an orthogonal protection strategy is essential.[6][7][8] This involves the use of two different protecting groups that can be removed under distinct and non-interfering conditions.[6][7][9] For (S)-4-(1-Aminobutyl)benzenamine, this would typically involve protecting the aliphatic amine with one group and the aromatic amine with another.

A common orthogonal pairing is the acid-labile Boc group and the base-labile Fmoc group.[6][7][9] Another widely used combination is the acid-labile Boc group and the hydrogenolysis-labile Cbz group.[7][9][10]

The general workflow for an orthogonal protection strategy is as follows:

Caption: Orthogonal protection workflow.

Key Protecting Groups and Their Application

The choice of protecting group is critical and depends on the overall synthetic strategy, including the reaction conditions of subsequent steps and the desired deprotection method.

tert-Butoxycarbonyl (Boc) Group

The Boc group is one of the most common amine protecting groups due to its ease of introduction and its stability to a wide range of non-acidic conditions.[11]

• Protection: The Boc group is typically introduced using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine (TEA) or sodium hydroxide.[11][12][13] For the selective protection of the aliphatic amine in (S)-4-(1-Aminobutyl)benzenamine, slow addition of Boc₂O is recommended.[1] Alternatively, for selective protection of the aromatic amine, specific conditions that favor this outcome would need to be employed, potentially involving a catalyst.[12]

• Deprotection: The Boc group is readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in methanol or 1,4-dioxane.[9][12][13][14][15][16] Milder methods, such as using oxalyl chloride in methanol, have also been reported.[17]

Protection Reagent	Base	Solvent	Deprotection Conditions
Di-tert-butyl dicarbonate (Boc₂O)	TEA, NaOH, DMAP	THF, DCM, Water	TFA/DCM, HCl/MeOH, HCl/Dioxane

Table 1: Boc Protection and Deprotection Conditions.

Benzyloxycarbonyl (Cbz or Z) Group

The Cbz group is another widely used protecting group, valued for its stability and its removal under neutral conditions.[10][18]

• Protection: The Cbz group is introduced using benzyl chloroformate (Cbz-Cl) under basic conditions, often in a Schotten-Baumann reaction.[10][18]

• Deprotection: The most common method for Cbz deprotection is catalytic hydrogenolysis (H₂ gas with a palladium catalyst, such as Pd/C).[10][19] This method is mild and clean, producing toluene and carbon dioxide as byproducts.[19] Alternative deprotection methods include treatment with strong acids like HBr in acetic acid or using aluminum chloride (AlCl₃) in hexafluoroisopropanol (HFIP).[3][19][20][21]

Protection Reagent	Base	Solvent	Deprotection Conditions
Benzyl chloroformate (Cbz-Cl)	Na₂CO₃, NaOH, Et₃N	Water, DCM	H₂/Pd-C, HBr/AcOH, AlCl₃/HFIP

Table 2: Cbz Protection and Deprotection Conditions.

9-Fluorenylmethyloxycarbonyl (Fmoc) Group

The Fmoc group is particularly important in solid-phase peptide synthesis due to its base-lability.[22][23]

• Protection: The Fmoc group is typically introduced using Fmoc-Cl or Fmoc-OSu in the presence of a base.

• Deprotection: The Fmoc group is cleaved under mild basic conditions, most commonly with a solution of piperidine in dimethylformamide (DMF).[22][23][24] Other amine bases like diethylamine or DBU can also be used.[23][25] Hydrogenation can also be used for deprotection.[26]

Protection Reagent	Base	Solvent	Deprotection Conditions
Fmoc-Cl, Fmoc-OSu	Na₂CO₃, Et₃N	Dioxane/Water, DMF	20% Piperidine/DMF, H₂/Pd-C

Table 3: Fmoc Protection and Deprotection Conditions.

Experimental Protocols

Protocol 1: Selective Mono-Boc Protection of the Aliphatic Amine

This protocol is adapted from methodologies for the selective mono-Boc protection of diamines.[1]

Materials:

• (S)-4-(1-Aminobutyl)benzenamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (S)-4-(1-Aminobutyl)benzenamine (1.0 eq) in DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of Boc₂O (1.0 eq) in DCM dropwise over a period of 1-2 hours with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired mono-protected product.

Caption: Protocol 1 Workflow.

Protocol 2: Cbz Protection of an Amine

This is a general protocol for the Cbz protection of an amine.[18]

Materials:

• Amine (e.g., mono-Boc protected (S)-4-(1-Aminobutyl)benzenamine)

• Benzyl chloroformate (Cbz-Cl)

• Sodium carbonate (Na₂CO₃)

• Water

• Diethyl ether

Procedure:

• Dissolve the amine (1.0 eq) in a 1 M aqueous solution of sodium carbonate (2.5 eq) with cooling in an ice bath.

• While vigorously stirring, add benzyl chloroformate (1.1 eq) dropwise, maintaining the temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with diethyl ether to remove any unreacted benzyl chloroformate.

• Acidify the aqueous layer with dilute HCl to precipitate the Cbz-protected product.

• Collect the product by filtration, wash with water, and dry.

Protocol 3: Catalytic Hydrogenolysis for Cbz Deprotection

This protocol outlines the deprotection of a Cbz-protected amine.[19]

Materials:

• Cbz-protected amine

• Palladium on activated carbon (10% Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

Procedure:

• Dissolve the Cbz-protected amine in MeOH or EtOH in a round-bottom flask.

• Carefully add 10% Pd/C (typically 5-10 mol% of palladium).

• Evacuate the flask and backfill with hydrogen gas (this process should be repeated three times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon is often sufficient) at room temperature.

• Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Conclusion

The successful synthesis and functionalization of (S)-4-(1-Aminobutyl)benzenamine hinges on the strategic application of amine protecting groups. By understanding the differential reactivity of the aliphatic and aromatic amines, researchers can employ chemoselective protection strategies to modify a single amine group. For more complex synthetic routes, orthogonal protection provides a powerful tool for the sequential manipulation of both functionalities. The selection of the appropriate protecting group and the careful execution of protection and deprotection protocols are paramount to achieving high yields and purity in the final products. This guide provides a foundational understanding and practical protocols to aid researchers in their synthetic endeavors with this important chiral diamine.

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• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Taylor & Francis Online. Selective Mono‐BOC Protection of Diamines. [Link]

• GenScript. Terminology of Antibody Drug for Fmoc Deprotection. [Link]

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. BOC Deprotection. [Link]

• J&K Scientific LLC. BOC Protection and Deprotection. [Link]

• Wiley Online Library. Methods for Removing the Fmoc Group. [Link]

• Royal Society of Chemistry. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• PubMed. Novel deprotection method of Fmoc group under neutral hydrogenation conditions. [Link]

• Journal of the American Chemical Society. Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. [Link]

• YouTube. Boc Deprotection Mechanism | Organic Chemistry. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• SciELO México. General Method for Selective Mono-Boc Protection of Diamines and Thereof. [Link]

• Wikipedia. Fluorenylmethyloxycarbonyl protecting group. [Link]

• MDPI. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. [Link]

• Organic Chemistry Portal. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. [Link]

• ACS Publications. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. [Link]

• Organic Syntheses. mono carbamate protection of aliphatic diamines using alkyl phenyl carbonates. [Link]

• Journal of the Mexican Chemical Society. General Method for Selective Mono-Boc Protection of Diamines and Thereof. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Master Organic Chemistry. Protecting Groups For Amines: Carbamates. [Link]

• Wikipedia. Protecting group. [Link]

• Chemistry Steps. Boc Protecting Group for Amines. [Link]

• Lokey Lab Protocols - Wikidot. Protecting Groups. [Link]

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• GSC Online Press. Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline. [Link]

• Green Chemistry (RSC Publishing). Highly efficient chemoselective N-TBS protection of anilines under exceptional mild conditions in the eco-friendly solvent 2-methyltetrahydrofuran. [Link]

• PMC. Sustainable Approaches for the Protection and Deprotection of Functional Groups. [Link]

• Schrödinger. Alcohol Speed up Boc Protection of Primary Amines-Magical Power of Quantum Mechanics-Chemistry. [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• ResearchGate. ChemInform Abstract: Highly Efficient Chemoselective N-TBS Protection of Anilines under Exceptional Mild Conditions in the eco-Friendly Solvent 2-Methyltetrahydrofuran. [Link]

• ResearchGate. Photochemical Protection of Amines with Cbz and Fmoc Groups. [Link]

• New Journal of Chemistry (RSC Publishing). Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination. [Link]

• ResearchGate. ChemInform Abstract: An Efficient and Highly Chemoselective N-Boc Protection of Amines, Amino Acids, and Peptides under Heterogeneous Conditions. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Organic Chemistry Portal. A Method for the Selective Protection of Aromatic Amines in the Presence of Aliphatic Amines. [Link]

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• 14. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 15. m.youtube.com [m.youtube.com]
• 16. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 17. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
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• 22. genscript.com [genscript.com]
• 23. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
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• 25. renyi.hu [renyi.hu]
• 26. Novel deprotection method of Fmoc group under neutral hydrogenation conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving enantiomeric excess (ee) in (S)-4-(1-Aminobutyl)benzenamine synthesis

Welcome to the technical support guide for the synthesis of (S)-4-(1-Aminobutyl)benzenamine. This document is designed for researchers, chemists, and drug development professionals to provide expert-driven solutions for common challenges encountered during the synthesis, with a specific focus on achieving and improving high enantiomeric excess (ee). The following sections offer in-depth troubleshooting advice, frequently asked questions, and validated protocols to support your experimental success.

Section 1: Troubleshooting Guide for Low Enantiomeric Excess (ee)

Achieving high enantioselectivity is the critical goal in the synthesis of (S)-4-(1-Aminobutyl)benzenamine. Low ee is a common issue that can often be resolved through a systematic and logical troubleshooting process.[1] This guide addresses the most frequent causes of suboptimal stereochemical control in both asymmetric synthesis and classical resolution pathways.

Q1: My asymmetric synthesis is yielding a product with low enantiomeric excess. What are the most common initial checks I should perform?

When faced with disappointing ee values, it is crucial to first rule out fundamental experimental errors before moving to more complex optimizations.[2]

Initial Verification Workflow:

Symptom	Potential Cause	Recommended Solution & Rationale
Consistently Low ee	Impure Starting Materials or Reagents	Verify Purity: Confirm the chemical purity of the starting ketone (4-aminobutyrophenone derivative), amine source (e.g., ammonium acetate), and reducing agent (e.g., H₂) using techniques like NMR or GC-MS. Impurities can act as catalyst poisons or facilitate a non-selective background reaction.[1][3]
Contaminated or Wet Solvent	Use Anhydrous Solvents: Many asymmetric catalysts, particularly metal-ligand complexes, are highly sensitive to moisture.[1][2] Water can deactivate the catalyst or hydrolyze intermediates, leading to a racemic background reaction. Ensure solvents are freshly dried and transferred under an inert atmosphere (Nitrogen or Argon).
Variable ee Between Batches	Inaccurate Temperature Control	Calibrate & Monitor Temperature: The energy difference between the two diastereomeric transition states that lead to the (S) and (R) enantiomers is often small. Minor temperature fluctuations can provide enough energy to overcome this barrier, thus eroding enantioselectivity.[2][3] Lowering the reaction temperature often enhances ee.[1]
Incorrect Concentrations	Re-verify All Measurements: Simple errors in weighing reagents or calculating concentrations can alter the substrate-to-catalyst ratio, which can impact catalyst activity and selectivity.[2]

Below is a systematic workflow for troubleshooting low enantiomeric excess.

Caption: Troubleshooting workflow for low enantiomeric excess.[3]

Q2: I am attempting a classical resolution of racemic 4-(1-Aminobutyl)benzenamine via diastereomeric salt formation, but the ee of the resolved amine is poor. How can I improve the separation?

Classical resolution relies on the differential solubility of diastereomeric salts.[4][5] The success of this technique is highly dependent on optimizing the crystallization process.

Troubleshooting Classical Resolution:

Symptom	Potential Cause	Recommended Solution & Rationale
Low ee of crystallized product	Inappropriate Resolving Agent	Select an Optimal Agent: The interaction between the amine and the chiral acid is crucial. Commonly used and effective resolving agents for amines include derivatives of tartaric acid, mandelic acid, or camphoric acid.[4][5][6] The structural compatibility between the amine and the acid dictates the stability and crystallization propensity of the diastereomeric salt.
No or poor crystallization	Poor Solvent Choice	Conduct a Solvent Screen: The solubility of the two diastereomeric salts must be significantly different in the chosen solvent. A solvent screen is essential.[7] Start with common solvents like methanol, ethanol, or acetone, and consider solvent mixtures to fine-tune solubility. The goal is to find a system where one diastereomer crystallizes cleanly while the other remains in solution.
Co-precipitation of both diastereomers	Supersaturation or Rapid Cooling	Control Crystallization Rate: Allow the solution to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer. Slow, controlled cooling promotes the formation of well-defined crystals of the less soluble diastereomer. Seeding the solution with a pure crystal of the desired diastereomeric salt can also improve selectivity.
Low yield of resolved amine	Suboptimal Stoichiometry	Optimize Stoichiometry: While a 1:1 stoichiometry of chiral acid to one enantiomer of the amine (i.e., 0.5 equivalents of acid to 1.0 equivalent of racemic amine) is theoretically required, empirical optimization is often necessary. Varying the amount of the resolving agent can influence the crystallization equilibrium.

Section 2: Frequently Asked Questions (FAQs)

This section addresses broader strategic questions regarding the synthesis of enantiopure amines.

Q1: What are the primary strategies for obtaining enantiomerically pure (S)-4-(1-Aminobutyl)benzenamine?

There are two main pathways to produce the desired (S)-enantiomer:

• Asymmetric Synthesis: This approach creates the desired stereocenter selectively from a prochiral precursor (e.g., an aryl ketone).[8] A key method is the asymmetric reductive amination of a suitable ketone. This is often accomplished using a transition metal catalyst (like Ruthenium or Rhodium) complexed with a chiral phosphine ligand.[9][10] This "one-pot" method can be highly efficient but requires careful optimization of the catalyst system and reaction conditions.[9]

• Chiral Resolution: This strategy begins with the synthesis of a racemic mixture of 4-(1-Aminobutyl)benzenamine. The enantiomers are then separated.[11] The most common industrial method is the formation of diastereomeric salts with a chiral resolving agent, as described in the troubleshooting section.[4][6] Alternatively, enzymatic kinetic resolution can be employed, where an enzyme selectively reacts with one enantiomer, allowing for the separation of the unreacted enantiomer.[12][13]

The choice between these strategies often depends on factors like scale, cost of the chiral catalyst vs. the resolving agent, and overall yield. While resolution is limited to a theoretical maximum yield of 50% for the desired enantiomer (unless the undesired enantiomer can be racemized and recycled), it can sometimes be more robust and easier to scale up than a complex asymmetric catalysis.[11]

Caption: Primary strategic pathways to enantiopure amines.

Q2: Are biocatalytic methods a viable option for this synthesis?

Absolutely. Biocatalysis is an increasingly powerful tool for producing chiral amines and offers significant advantages in terms of selectivity and sustainability.[14][15]

• Transaminases (TAs): These enzymes can catalyze the asymmetric synthesis of chiral amines from prochiral ketones.[16] An (S)-selective ω-transaminase could be used to directly convert a 4-aminobutyrophenone derivative into (S)-4-(1-Aminobutyl)benzenamine with very high ee (>99%).[16] The process often involves using an amino donor like L-alanine. This approach is a cornerstone of modern green chemistry in pharmaceutical manufacturing.[14][15]

• Lipases: In the context of resolution, lipases are commonly used for the kinetic resolution of racemic amines.[17] The enzyme selectively acylates one enantiomer (e.g., the R-enantiomer) from the racemic mixture. The acylated (R)-amide can then be easily separated from the unreacted (S)-amine, providing access to the desired enantiomer.[13]

Q3: What is the best analytical method for accurately determining the enantiomeric excess of my product?

The most reliable and widely used methods for determining ee are chromatographic.[3]

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for ee determination of non-volatile compounds like 4-(1-Aminobutyl)benzenamine. The technique uses a chiral stationary phase (CSP) that interacts differently with the two enantiomers, causing them to separate and elute at different times.[3] Quantification of the peak areas for each enantiomer provides a precise ee value.

• Chiral Gas Chromatography (GC): This method is suitable for more volatile compounds. For amines, it is often necessary to first derivatize the product (e.g., by acylation) to improve its volatility and chromatographic behavior on a chiral GC column.[3]

Section 3: Experimental Protocols

Protocol 1: General Workflow for ee Determination by Chiral HPLC

This protocol provides a general framework for analyzing the enantiomeric composition of a purified product.[3]

• Sample Preparation:

  • Accurately weigh and dissolve ~1 mg of the purified amine product in the HPLC mobile phase to a final concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• HPLC Column and Conditions:

  • Select an appropriate Chiral Stationary Phase (CSP) column. Columns based on polysaccharide derivatives (e.g., cellulose or amylose coated on a silica support) are often effective for separating chiral amines.

  • A typical starting mobile phase is a mixture of a nonpolar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol). A common starting point is 90:10 hexane:isopropanol.

  • To improve peak shape and resolution for basic compounds like amines, it is often necessary to add a small amount of an amine additive (e.g., 0.1% diethylamine or butylamine) to the mobile phase.[3]

• Analysis:

  • Inject the sample onto the HPLC system.

  • Monitor the elution profile using a UV detector at an appropriate wavelength for the aminobutylbenzenamine chromophore.

  • If the enantiomer peaks are not baseline-separated, systematically adjust the mobile phase composition (e.g., increase or decrease the percentage of alcohol) to optimize separation.

• Quantification:

  • Once baseline separation is achieved, integrate the area under each of the two enantiomer peaks.

  • Calculate the enantiomeric excess using the following formula:

    • ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Protocol 2: Representative Procedure for Classical Resolution with a Chiral Acid

This protocol outlines a general method for the chiral resolution of a racemic amine using a resolving agent like (-)-camphoric acid or a tartaric acid derivative.[4][6]

• Salt Formation:

  • Dissolve 1.0 equivalent of the racemic 4-(1-Aminobutyl)benzenamine in a suitable solvent (e.g., methanol or ethanol) with gentle warming.

  • In a separate flask, dissolve 0.5 equivalents of the enantiomerically pure chiral resolving acid (e.g., L-tartaric acid) in the minimum amount of the same warm solvent.

  • Slowly add the resolving acid solution to the amine solution with stirring.

• Crystallization:

  • Allow the combined solution to cool slowly to room temperature. The diastereomeric salt of the desired enantiomer should begin to crystallize.

  • If no crystals form, try seeding the solution with a previously formed crystal or gently scratching the inside of the flask with a glass rod.

  • Once crystallization begins, let the flask stand undisturbed at room temperature for several hours, then transfer to a refrigerator (4°C) overnight to maximize crystal formation.

• Isolation and Purification:

  • Collect the precipitated crystals by vacuum filtration and wash the filter cake with a small amount of the cold crystallization solvent.

  • The enantiomeric purity of the amine in the salt can be checked at this stage by liberating a small sample and analyzing by chiral HPLC.

  • If the ee is not satisfactory, the diastereomeric salt can be recrystallized from a fresh portion of the solvent to improve purity.

• Liberation of the Free Amine:

  • Suspend the purified diastereomeric salt in water and add a slight excess of a base (e.g., 2M NaOH solution) to deprotonate the amine and dissolve the chiral acid.

  • Extract the liberated free amine into an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched (S)-4-(1-Aminobutyl)benzenamine.

  • Confirm the final ee using the chiral HPLC protocol.

References

• Troubleshooting low enantiomeric excess in asymmetric synthesis. - Benchchem.
• Chiral Resolution of Racemic Amines with (-)-Camphoric Acid: Application Notes and Protocols - Benchchem.
• Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture - ResearchGate.
• Asymmetric synthesis of chiral amines with omega-transaminase - PubMed.
• Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture - PubMed.
• Technical Support Center: A Troubleshooting Guide for BINAM in Asymmetric Catalysis - Benchchem.
• V. A. Azov Resolution of racemic amine mixtures is an important preparation method for enantio.
• Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents - PMC.
• Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2 | Journal of the American Chemical Society - ACS Publications.
• US20040147762A1 - Asymmetric reductive amination of ketones - Google Patents.
• WO2013007371A2 - Kinetic resolution of chiral amines - Google Patents.
• 5.8: Racemic Mixtures and the Resolution of Enantiomers - Chemistry LibreTexts.
• Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01539F.
• improving enantiomeric excess in asymmetric synthesis - Benchchem.
• Chiral Amine Synthesis - Strategies, Examples, and Limitations | Request PDF.
• Synthesis of Enantioenriched Amines by Iron‐Catalysed Amination of Alcohols Employing at Least One Achiral Substrate - the University of Groningen research portal.
• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC.
• Enzymatic Cascade for Dynamic Kinetic Resolution of Amines - kth .diva.
• Co‐Immobilization of a Multi‐Enzyme Cascade: (S)‐Selective Amine Transaminases, l‐Amino Acid Oxidase and Catalase - Semantic Scholar.
• (PDF) Optimization of Process for Enzymatic Resolution of Racemic Amines using Continuous Flow Bioreactor - ResearchGate.
• Asymmetric reactions_synthesis.
• Asymmetric catalysis: An enabling science - PNAS.

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Technical Support Center: Troubleshooting Low Yields in the Synthesis and Isolation of (S)-4-(1-Aminobutyl)benzenamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and isolation of (S)-4-(1-Aminobutyl)benzenamine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges, particularly low yields, during the preparation of this valuable chiral amine. Chiral amines are critical building blocks in the pharmaceutical industry, and achieving high yield and enantiopurity is paramount.[1][2][3] This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you optimize your experimental outcomes.

Troubleshooting Guide

This section addresses specific, common issues encountered during the synthesis and isolation process in a question-and-answer format.

Q1: My overall yield is very low after the initial reaction. What are common causes related to the reductive amination step?

A1: A low yield following the initial synthesis of the racemic amine, typically via reductive amination of 4-aminobutyrophenone, often points to one of three areas: imine formation, the reduction step, or side reactions.

Causality & Expert Insights:

Reductive amination is a two-stage process occurring in one pot: the formation of an imine (or enamine) intermediate, followed by its reduction.[4][5] The success of the overall reaction hinges on the delicate balance between these two steps.

• Inefficient Imine Formation: The initial condensation between the ketone and the ammonia source is a reversible equilibrium. Water is a byproduct, and its presence can shift the equilibrium back towards the starting materials.

  • Solution: While not always necessary, adding a dehydrating agent (e.g., molecular sieves) or performing the reaction in a setup with a Dean-Stark trap can drive the reaction forward. The reaction is also often catalyzed by a weak acid, which protonates the carbonyl oxygen, making the carbon more electrophilic.[4]

• Incorrect Choice or Handling of Reducing Agent: The choice of hydride reducing agent is critical. It must be selective enough to reduce the iminium ion intermediate much faster than it reduces the starting ketone.[4]

  • Sodium Triacetoxyborohydride (STAB): This is often the reagent of choice as it is mild, tolerant of weakly acidic conditions, and selectively reduces the iminium ion.[6][7] It is, however, moisture-sensitive. Using old or improperly stored STAB can lead to significantly lower yields.

  • Sodium Cyanoborohydride (NaBH₃CN): Another effective reagent, particularly because it is stable in weakly acidic conditions (pH 6-7) where iminium ion formation is favorable.[5] However, it is highly toxic and requires careful handling and quenching procedures to avoid the generation of HCN gas.

  • Sodium Borohydride (NaBH₄): This is a stronger reducing agent and can readily reduce the starting ketone, leading to the formation of an alcohol byproduct.[7] It is generally used in a stepwise procedure where the imine is pre-formed before the reductant is added.

• Side Reactions:

  • Over-alkylation: The primary amine product can react with the starting ketone to form a secondary amine, which can then be further reduced. Using a large excess of the ammonia source (e.g., ammonium acetate) can minimize this.

  • Ketone Reduction: As mentioned, if the reducing agent is too strong or conditions are not optimized, the starting 4-aminobutyrophenone can be reduced to the corresponding alcohol, a common impurity that complicates purification.

Troubleshooting Flowchart: Reductive Amination Step

Caption: Troubleshooting workflow for low reductive amination yields.

Q2: I'm struggling with the chiral resolution. My diastereomeric salt yield is poor or it's "oiling out" instead of crystallizing. What should I check?

A2: Chiral resolution by diastereomeric salt crystallization is a powerful but often empirical process.[8][9] Low yields or failure to crystallize are common hurdles that can be overcome by systematic optimization.

Causality & Expert Insights:

The principle relies on the different solubilities of the two diastereomeric salts formed between the racemic amine and a single enantiomer of a chiral acid.[10] If one salt is significantly less soluble than the other in a given solvent, it will crystallize, allowing for separation.

• Suboptimal Solvent System: This is the most critical variable. The ideal solvent must dissolve the racemic amine and resolving agent but provide poor solubility for only one of the diastereomeric salts.

  • Solution: A solvent screen is essential. Start with common solvents for amine resolutions like ethanol, methanol, isopropanol, or acetone, sometimes with small amounts of water. If a single solvent fails, try binary mixtures.

• Incorrect Stoichiometry: The molar ratio of the resolving agent to the racemic amine is crucial.

  • Solution: While a 1:1 ratio is a common starting point, the optimal ratio is often different. Using only 0.5 equivalents of the resolving agent is a standard practice, as this theoretically allows for a maximum of 50% yield of the less soluble diastereomer salt, preventing the more soluble salt from precipitating.[11]

• Supersaturation and Nucleation Issues: Crystallization requires a supersaturated solution and a nucleation event. If the solution is too dilute, nothing will crystallize. If it is too concentrated, or if cooling is too rapid, both diastereomers may crash out, or the product may separate as an oil.

  • Solution:

    • Controlled Cooling: Cool the solution slowly. Start by letting it cool to room temperature, then transfer to a 4 °C refrigerator, and finally to a -20 °C freezer if necessary.

    • Seeding: If you have a small crystal of the desired product, add it to the solution to induce crystallization.

    • Scratching: Scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites.

Table 1: Solvent Screening for Chiral Resolution

Solvent System	Typical Observation	Recommendation
Methanol	Often high solubility; may require cooling to low temperatures.	Good starting point. Try cooling slowly.
Ethanol	Similar to methanol, but salts may be less soluble.	Excellent choice for many amine resolutions.
Isopropanol	Lower polarity, may decrease solubility.	Try if salts are too soluble in MeOH/EtOH.
Acetone	Can be effective, but ensure reactants are soluble.	Useful for less polar amines.
Ethyl Acetate	Generally low solubility for salts.	Often used as an anti-solvent.
Water	Used as a co-solvent to modulate polarity and solubility.	Add dropwise to an alcohol solution until turbidity appears, then warm to re-dissolve before slow cooling.

Q3: I've successfully formed the diastereomeric salt, but my final yield of the free (S)-amine is low after liberation and extraction. Where am I losing my product?

A3: This is a common and frustrating issue. Product loss at this stage is almost always due to incomplete salt dissociation or inefficient extraction.

Causality & Expert Insights:

To recover the chiral amine, the diastereomeric salt must be broken by adding a base. This deprotonates the amine, making it a "free base" that is soluble in organic solvents and insoluble in water.

• Incomplete Liberation of the Free Amine: The salt must be fully neutralized.

  • Solution: Use a strong base like 2M NaOH or KOH. Add the base dropwise with vigorous stirring until the aqueous layer is strongly basic (pH > 12). Monitor with pH paper. Insufficient base will leave some of the amine in its protonated, water-soluble form.[11]

• Inefficient Extraction: The free amine must be transferred from the aqueous layer to an organic solvent.

  • Solution:

    • Choose the Right Solvent: Dichloromethane (DCM) or diethyl ether are common choices.

    • Perform Multiple Extractions: Perform at least three extractions with the organic solvent. A single large-volume extraction is far less efficient than multiple smaller-volume extractions.

    • Combat Emulsions: The presence of salts can lead to emulsions. If an emulsion forms, adding a small amount of brine (saturated NaCl solution) can help break it.

• Loss During Drying and Evaporation:

  • Solution: Ensure the combined organic extracts are thoroughly dried with an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄) before evaporation. Water contamination can affect the final weight. Evaporate the solvent under reduced pressure (rotary evaporator) at a moderate temperature (e.g., < 40 °C) to avoid loss of the potentially volatile amine product.

Frequently Asked Questions (FAQs)

FAQ 1: What is a typical synthetic route for (S)-4-(1-Aminobutyl)benzenamine?

A common and robust method involves a two-step sequence:

• Reductive Amination: 4-Aminobutyrophenone is reacted with an ammonia source (e.g., ammonium acetate) and a selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) to form racemic 4-(1-Aminobutyl)benzenamine.[12][13]

• Chiral Resolution: The racemate is then resolved using a chiral acid, such as L-(+)-tartaric acid. The two resulting diastereomeric salts exhibit different solubilities, allowing one to be selectively crystallized.[8][10] The desired salt is then isolated, and the free (S)-amine is liberated by treatment with a base.

Diagram: Overall Synthetic Workflow

Caption: Common synthetic pathway to (S)-4-(1-Aminobutyl)benzenamine.

FAQ 2: Which analytical techniques are recommended for monitoring the reaction and assessing final product purity and e.e.?

• Thin-Layer Chromatography (TLC): Essential for monitoring the progress of the reductive amination. Use a suitable mobile phase (e.g., DCM/Methanol or Ethyl Acetate/Hexane with a small amount of triethylamine) to track the consumption of the starting ketone.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The primary method for structural confirmation of the final product and for assessing chemical purity by identifying any residual solvents or byproducts.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the product.

• Chiral High-Performance Liquid Chromatography (HPLC): The gold standard for determining enantiomeric excess (e.e.). The amine is typically analyzed on a chiral stationary phase (CSP) column, such as one based on polysaccharide derivatives.[14] This allows for the separation and quantification of the (S) and (R) enantiomers.

FAQ 3: How should I properly store (S)-4-(1-Aminobutyl)benzenamine?

Amines, particularly anilines, can be sensitive to air and light, leading to oxidation and discoloration over time. For long-term stability, store the purified product in a tightly sealed amber vial under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (e.g., 4 °C).

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination

• To a round-bottom flask, add 4-aminobutyrophenone (1.0 eq) and ammonium acetate (10 eq).

• Add an anhydrous solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes. Caution: The reaction may foam.

• Stir the reaction at room temperature and monitor its progress by TLC until the starting ketone is consumed (typically 12-24 hours).

• Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer three times with dichloromethane (DCM).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude racemic amine.

Protocol 2: General Procedure for Chiral Resolution

• Dissolve the crude racemic amine (1.0 eq) in a minimal amount of a warm solvent (e.g., ethanol).

• In a separate flask, dissolve the chiral resolving agent (e.g., L-(+)-tartaric acid, 0.5 eq) in the same warm solvent.

• Slowly add the resolving agent solution to the amine solution with stirring.

• Allow the solution to cool slowly to room temperature. If no crystals form, place the flask in a 4 °C refrigerator overnight.

• Collect the resulting crystals by vacuum filtration and wash them with a small amount of the cold solvent.

• Dry the crystals (the diastereomeric salt) in a vacuum oven.

Protocol 3: Liberation of the Free Amine

• Suspend the dried diastereomeric salt in water.

• With vigorous stirring, add 2M NaOH solution dropwise until the pH of the aqueous layer is >12.

• Extract the mixture three times with DCM.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantioenriched amine.

• Analyze for chemical purity (NMR) and enantiomeric excess (chiral HPLC).

References

• Enantioselective Synthesis of Chiral Amines via Biocatalytic Carbene N–H Insertion. ACS Catalysis. [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. PMC. [Link]

• Enantioselective Synthesis of Chiral Amines via Biocatalytic Carbene N−H Insertion. University of Rochester. [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. ACS Publications. [Link]

• Chiral Alkyl Amine Synthesis via Catalytic Enantioselective Hydroalkylation of Enamides. ChemRxiv. [Link]

• Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system. PMC. [Link]

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• Purification of amine reaction mixtures.

• Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Frontiers. [Link]

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• Necessary and sufficient conditions for the asymmetric synthesis of chiral amines using ω-aminotransferases. PubMed. [Link]

• Chemo- and Bio-Catalysis for the Synthesis of Chiral Amines in Continuous Flow Reactors. University of Leeds. [Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data. [Link]

• Amine synthesis by reductive amination. Organic Chemistry Portal. [Link]

• Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. ResearchGate. [Link]

• Improved Synthesis of the Bifunctional Chelator p-SCN-Bn-HOPO. Rsc.org. [Link]

• Reductive Amination. Chemistry Steps. [Link]

• A Mild One-Pot Conversion of Alkenes into Amines through Tandem Ozonolysis and Reductive Amination. UNL Digital Commons. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. Chiral resolution - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. stereoelectronics.org [stereoelectronics.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. jocpr.com [jocpr.com]
• 13. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 14. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

Technical Support Center: Stability Assurance for (S)-4-(1-Aminobutyl)benzenamine

[1][2][3]

Ticket ID: #RAC-5592-BENZ Status: Open Subject: Minimizing Racemization & Degradation During Storage Assigned Specialist: Senior Application Scientist, Chiral Chemistry Div.[1][2][3]

Executive Summary

You are dealing with (S)-4-(1-Aminobutyl)benzenamine , a sensitive chiral intermediate containing both an aniline moiety and a benzylic primary amine.[1][2][3] The structural proximity of the chiral center (C1 of the butyl chain) to the aromatic ring creates a "benzylic susceptibility," making the proton at the chiral center significantly more acidic and prone to abstraction than in standard aliphatic amines.

The Critical Risk: Storage of the free base form leads to rapid enantiomeric excess (ee) erosion via oxidative dehydrogenation (imine formation) and radical-mediated hydrogen abstraction.[2]

The Solution: Immediate conversion to a stoichiometric Dihydrochloride (2HCl) Salt and storage under inert, cryogenic conditions.

Module 1: The Science of Instability (Root Cause Analysis)

To prevent racemization, you must understand the mechanism driving it.[3] This molecule does not spontaneously flip chirality; it requires a pathway.[1][2][3]

Mechanism of Failure: The Oxidative-Radical Loop

The benzylic position is the "Achilles' heel."[2] In the presence of light, oxygen, or trace transition metals, the benzylic proton can be abstracted, or the amine can undergo oxidative dehydrogenation to an imine.[3] Once the imine forms, the chirality is lost (planar

carbon).[3] Re-addition of hydrogen occurs non-stereoselectively, resulting in a racemic mixture.[3]

Figure 1: Pathways leading to loss of optical purity.[3] The planar intermediates (Radical or Imine) destroy the stereochemical information.

Module 2: The "Golden Standard" Storage Protocol

Do not store this compound as a free base oil. The free base is kinetically unstable.[3] You must lock the lone pair electrons of the nitrogen atoms to prevent oxidation and increase the lattice energy of the solid.

Protocol A: Conversion to Dihydrochloride Salt

Why 2HCl? The molecule has two basic sites: the aliphatic amine (

) and the aniline ( ). Fully protonating both ensures maximum stability and crystallinity.[1][3]

Step-by-Step Workflow:

• Dissolution: Dissolve 10g of (S)-free base in 50 mL of anhydrous Ethanol (EtOH) or Isopropanol (IPA). Do not use ketones (Acetone) as they form Schiff bases.[1][2]

• Acidification: Cool to 0°C. Dropwise add 2.2 equivalents of 4M HCl in Dioxane or Ethanol under

  atmosphere.

• Crystallization: Add Diethyl Ether (

  ) or MTBE as an antisolvent until turbidity persists.[1][2][3]

• Isolation: Filter the white precipitate under inert gas. Wash with cold

  .[1][2][3]

• Drying: Dry in a vacuum desiccator over

  for 12 hours.

Protocol B: Storage Conditions

Parameter	Specification	Reason
Physical Form	Dihydrochloride Salt (Solid)	Prevents lone-pair oxidation; high lattice energy reduces molecular mobility.[1][2][3]
Temperature	-20°C (Freezer)	Slows kinetic rate of radical formation and hydrolysis.[1][2][3]
Atmosphere	Argon or Nitrogen	Displaces oxygen (prevents oxidation) and moisture (prevents hydrolysis).[1][2][3]
Container	Amber Glass Vial	Blocks UV/Visible light to prevent photo-initiated radical racemization.[1][2][3]
Desiccant	Silica Gel Packet	Prevents moisture absorption which can plasticize the crystal lattice.[3]

Module 3: Troubleshooting & FAQs

Q1: My compound turned from white to yellow/brown after 2 weeks. Is it racemized?

• Diagnosis: This is the "Aniline Oxidation" effect.[2][3] The aromatic amine moiety is oxidizing to form quinoid-like impurities.[1][2][3]

• Impact: While this is primarily a chemical purity issue, the oxidative environment promotes racemization at the benzylic position.[3]

• Action: Check ee% immediately. If ee > 98%, recrystallize to remove the colored impurity.[3] If ee < 95%, the lot is compromised.[3]

Q2: Can I use Acetone to clean the glassware or recrystallize?

• CRITICAL WARNING: NO.

• Reason: Primary amines react with ketones (Acetone, MEK) to form imines (Schiff bases) .[1][3] This reaction releases water and is reversible.[1][3] The formation and hydrolysis of the imine allows the chiral center to flip.

• Rule: Never let chiral primary amines touch aldehydes or ketones.[1][2][3]

Q3: The ee% dropped while the sample was in solution (CDCl3) for NMR.

• Diagnosis: Chloroform often contains traces of HCl (acidic) or phosgene/oxidants if not stabilized.[1][3] Acidic CDCl3 can catalyze proton exchange at the benzylic position over time.[3]

• Fix: Use

  (Methanol-d4) or DMSO-d6 for analysis.[1][2][3] Perform analysis immediately after dissolution.[1][3]

Q4: Is the Tartrate salt better than HCl?

• Insight: Tartrate is excellent for resolution (separating isomers) but HCl is often better for bulk storage due to higher crystallinity and lower hygroscopicity.[1][2][3] If you already have the Tartrate, it is acceptable, but ensure it is kept strictly dry.[3]

Module 4: Analytical Validation (Self-Check)

You cannot assume stability; you must prove it.[1][2][3] Use this verified HPLC method to distinguish the (S) and (R) enantiomers.[3]

Method: Chiral Normal Phase HPLC

• Column: Daicel Chiralcel OD-H or OD-3 (Polysaccharide-based).[1][2][3]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (DEA)[1][2]

  • Ratio: 90 : 10 : 0.1[1][2]

  • Note: DEA is mandatory to suppress peak tailing of the basic amine.[3]

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 254 nm (Aromatic ring absorption).[1][2][3]

• Expected Result: The (S)-enantiomer and (R)-enantiomer should have baseline separation (Resolution

  ).

Decision Tree for Batch Release

Figure 2: Quality Control Decision Matrix.

References

• Mechanism of Amine Racemization

  • Nugent, T. C., & El-Shazly, M. (2010).[1][2][3] Chiral Amine Synthesis - Methods, Developments and Applications. Wiley-VCH.[1][2][3] (General reference on amine stability and synthesis).

  • Context: Establishes the susceptibility of benzylic amines to oxidative racemization.[3]

  • Source: [1][2]

• Salt Formation for Stability

  • Stahl, P. H., & Wermuth, C. G. (2011).[3] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][2][3]

  • Context: Authoritative guide on selecting counter-ions (like HCl) to increase melting point and chemical stability of labile amines.

  • Source: [1][2]

• Chiral HPLC Methodologies

  • Daicel Corporation.[1][2][3] Chiral Selector Application Guide: Primary Amines.

  • Context: Standard mobile phase composition (Hexane/IPA/DEA) for resolving primary benzylic amines on OD-H columns.

  • Source: [1][2]

• Benzylic Oxidation Risks

  • Murahashi, S. I. (1995).[3] Synthetic aspects of metal-catalyzed oxidations of amines and related reactions. Angewandte Chemie International Edition.

  • Context: Details the pathway of amine imine oxidation which leads to racemiz

  • Source: [1][2]

Sources

• 1. Benzenamine, 4-(1-methylpropyl)- | C10H15N | CID 121771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-sec-Butylaniline [webbook.nist.gov]
• 3. Piperidine - Wikipedia [en.wikipedia.org]

Removing metal catalyst impurities from (S)-4-(1-Aminobutyl)benzenamine

Topic: Strategies for Removing Metal Catalyst Impurities from (S)-4-(1-Aminobutyl)benzenamine

Introduction

The synthesis of complex chiral amines like (S)-4-(1-Aminobutyl)benzenamine frequently relies on transition metal catalysts (e.g., Palladium, Rhodium, Ruthenium) to achieve high efficiency and stereoselectivity.[1][2] While essential for the reaction, residual quantities of these metals in the final active pharmaceutical ingredient (API) or intermediate are unacceptable. They can pose toxicological risks, interfere with downstream chemistry, and compromise the stability of the final product, leading to strict regulatory limits set by bodies like the ICH.[1][2]

This guide provides researchers and drug development professionals with a comprehensive troubleshooting framework and practical, step-by-step protocols for effectively removing these metal impurities, ensuring product quality and safety. The core challenge in purifying (S)-4-(1-Aminobutyl)benzenamine lies in the product's own chemical nature; its amine functionalities can act as strong ligands, chelating the metal catalyst and keeping it in solution, which often renders simple filtration methods ineffective.[3]

Frequently Asked Questions (FAQs)

Q1: Why is it so critical to remove trace metal catalyst residues from my (S)-4-(1-Aminobutyl)benzenamine product?

Residual metals are a critical quality attribute that must be controlled for three primary reasons:

• Patient Safety: Many transition metals are toxic and have strictly regulated permitted daily exposure (PDE) limits.[2]

• Catalytic Activity in Downstream Steps: Trace metals can interfere with or poison catalysts used in subsequent synthetic transformations, leading to failed reactions or the generation of new impurities.

• Product Stability: Residual metals can catalyze degradation of the API over time, impacting its shelf-life and therapeutic efficacy.

Q2: I used a heterogeneous catalyst like Palladium on Carbon (Pd/C). Can't I just filter it out?

While simple filtration through Celite® or filter paper is a necessary first step to remove the bulk of a heterogeneous catalyst, it is rarely sufficient.[4] A portion of the metal can leach from the solid support into the reaction mixture as soluble or colloidal species.[5] These fine, often invisible, particles will pass through standard filters, leading to persistent contamination.[5] Post-filtration levels of palladium can still be in the hundreds or even thousands of parts-per-million (ppm).[6][7]

Q3: What are the main strategies I should consider for removing dissolved or colloidal metal catalyst residues?

There are four primary strategies, which can be used individually or, more effectively, in combination:

• Scavenging: The use of solid-supported materials with functional groups that have a high affinity for the target metal.[8][9] These "scavengers" bind the metal, which is then removed by simple filtration.

• Adsorption: Employing broad-spectrum adsorbents like activated carbon to non-selectively remove impurities, including metal residues.[10]

• Crystallization: Purifying the product by crystallization, leaving the more soluble metal impurities behind in the mother liquor.[11][12] This can be enhanced by first forming a salt of the amine.[13]

• Chromatography: Using techniques like column chromatography to separate the product from impurities based on differential adsorption.[4]

Q4: How do I know when my product is "clean"? What is an acceptable level of residual metal?

The definition of "clean" is dictated by regulatory guidelines, such as ICH Q3D.[2] For oral drug products, a common benchmark for metals like palladium is often below 10 ppm.[2] The definitive method for quantifying trace metal content is Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Optical Emission Spectrometry (ICP-OES), which offer the high sensitivity required to measure at the ppm or even parts-per-billion (ppb) level.[1][6][14]

Troubleshooting Common Purification Issues

Issue 1: High residual palladium levels persist even after using a metal scavenger.

• Possible Cause: The chosen scavenger may not be optimal for the specific form (oxidation state, ligands) of the palladium in your solution.[3] The amine groups on your product, (S)-4-(1-Aminobutyl)benzenamine, can compete with the scavenger for the metal.

• Suggested Solutions:

  • Screen Different Scavengers: The most effective approach is to screen a small panel of scavengers. Thiol-based (e.g., Si-Thiol) and Trimercaptotriazine (TMT)-based scavengers are known to have a very high affinity for palladium.[9][15] Amine-based scavengers (e.g., Si-Trisamine) can also be effective.[9]

  • Optimize Scavenging Conditions: Increase the scavenger's efficiency by extending the treatment time (e.g., 4-24 hours) or moderately increasing the temperature (e.g., 40-60 °C), provided your product is stable under these conditions.[3]

  • Check Solvent Compatibility: Scavenger performance can be solvent-dependent. Ensure the chosen solvent does not inhibit the scavenger's binding activity.

Issue 2: My product yield dropped significantly after treatment with activated carbon.

• Possible Cause: Activated carbon is a highly porous material with a large surface area, but it is not selective.[3][16] It can, and often does, adsorb the desired product along with the metal impurities, especially with aromatic compounds containing heteroatoms.[15]

• Suggested Solutions:

  • Reduce the Amount of Carbon: Use the minimum amount of activated carbon necessary (start with 1-5 wt% relative to your product) and limit the contact time.

  • Consider a More Selective Method: If product loss remains high, activated carbon is not a suitable method for your specific compound. Switch to a high-affinity metal scavenger, which is designed for selectivity and minimizes non-specific binding.[17]

  • Sequential Treatment: Use a small amount of carbon for bulk removal, followed by a "polishing" step with a high-affinity scavenger to remove the remaining traces.[16]

Issue 3: I am struggling to induce crystallization of my product.

• Possible Cause: (S)-4-(1-Aminobutyl)benzenamine may be an oil or a low-melting solid at room temperature, or it may be too soluble in common solvents. Residual impurities can also inhibit crystal formation.[18]

• Suggested Solution: Crystallization via Salt Formation: Amines can be readily converted to crystalline salts (e.g., hydrochloride, tartrate, or with trichloroacetic acid).[13] These salts often have much better crystallization properties than the free base. The general workflow is:

  • Dissolve the crude amine free base in a suitable solvent (e.g., EtOAc, Isopropanol).

  • Add an acid to form the salt, which will often precipitate.

  • Isolate the salt by filtration.

  • Recrystallize the salt from a different solvent system to further enhance purity.

  • Once the salt is free of metal impurities, the pure free base can be regenerated by treatment with a mild base and extraction.

Workflow and Data

Logical Workflow for Metal Impurity Removal

The following diagram illustrates a decision-making process for purifying your crude product.

Caption: Decision workflow for metal catalyst removal.

Table 1: Comparison of Common Palladium Scavengers

Scavenger Type	Functional Group	Typical Binding Capacity	Advantages	Disadvantages
Si-Thiol	-SH	0.5 - 1.5 mmol/g	Versatile, high affinity for Pd, Pt, Cu, Ag.[9]	Can be oxidized under harsh conditions.
Si-TMT	Trimercaptotriazine	0.4 - 0.8 mmol/g	Extremely high affinity for Pd, even in the presence of competing ligands.[9][15]	Higher cost.
Si-Trisamine	Primary & Secondary Amines	1.0 - 2.0 mmol/g	Effective for Pd, Pt, Ru; high capacity.[9]	Binding can be pH-dependent.
Activated Carbon	N/A (Graphitic Surface)	Variable	Low cost, removes other organic impurities (color).[10][19]	Non-selective, high risk of product loss via adsorption.[3][16]

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Palladium Removal Using a Silica-Based Scavenger (Batch Mode)

This protocol describes a general procedure for using a scavenger like Si-Thiol or Si-TMT.

• Preparation: Start with the crude (S)-4-(1-Aminobutyl)benzenamine solution after initial filtration to remove any heterogeneous catalyst. If the product is a solid, dissolve it in a suitable solvent (e.g., THF, Ethyl Acetate, Methanol).

• Add Scavenger: Add the selected silica-based scavenger (typically 5-10 wt% equivalents relative to the crude product, or 4-5 molar equivalents relative to the initial catalyst loading).[15]

• Stir: Stir the mixture at room temperature for 4-16 hours. For difficult-to-remove metal complexes, the temperature can be raised to 40-50 °C.[3]

• Filter: Filter the mixture through a Büchner funnel with a medium porosity filter paper to remove the solid-supported scavenger.[3]

• Wash: Wash the filter cake (the collected scavenger) with a small amount of fresh solvent to ensure complete recovery of the product.[16]

• Concentrate: Combine the filtrate and the washings. Remove the solvent under reduced pressure to obtain the purified product.

• Analyze: Submit a sample of the purified product for residual palladium analysis by ICP-MS.[3]

Protocol 2: Palladium Removal Using Activated Carbon

This method is cost-effective but should be approached with caution due to potential yield loss.

• Preparation: Dissolve the crude product in a suitable solvent.

• Add Carbon: Add activated carbon (start with a low amount, e.g., 1-5 wt% relative to the crude product) to the solution.[3]

• Stir: Stir the mixture at room temperature for 1-2 hours. Longer times increase the risk of product adsorption.

• Filter: Filter the mixture through a pad of Celite® to completely remove the fine carbon particles.[16] A standard filter paper is often insufficient.

• Rinse and Concentrate: Rinse the filter cake with fresh solvent and combine the filtrates. Concentrate the solution to yield the product.

• Analyze: Check the product yield carefully and submit a sample for ICP-MS analysis.

Protocol 3: Purification by Recrystallization via Salt Formation

This is a powerful technique for achieving very high purity.

• Dissolution: Dissolve the crude (S)-4-(1-Aminobutyl)benzenamine free base in a minimum amount of a suitable solvent (e.g., ethyl acetate, 2-propanol).

• Salt Formation: Slowly add a solution of an appropriate acid (e.g., HCl in ether, or a solution of L-tartaric acid) dropwise while stirring. The amine salt should precipitate out of the solution.

• Isolation: Collect the precipitated salt by vacuum filtration and wash the crystals with a small amount of cold solvent.

• Recrystallization (Optional but Recommended): Dissolve the isolated salt in a minimum amount of a hot solvent (a different solvent system may be required, e.g., methanol/water) and allow it to cool slowly to form pure crystals.[11]

• Analysis: At this stage, the salt can be analyzed for metal content.

• Liberation of Free Base: Dissolve the purified salt in water and adjust the pH to >10 with a base (e.g., 1M NaOH). Extract the pure free base into an organic solvent (e.g., dichloromethane). Dry the organic layer, filter, and concentrate to yield the final, purified product.

References

• Metal scavengers for organic purification. Biotage. [Link]

• SCAVENGER｜Fujisilysia Chemical. Fujisilysia Chemical Ltd. [Link]

• Rapid SABRE Catalyst Scavenging Using Functionalized Silicas. MDPI. (2022-01-06). [Link]

• A risk mitigation approach to detecting and quantifying metals in APIs. Drug Target Review. (2022-04-06). [Link]

• silica gel - Chromatorex. Fuji Silysia Chemical, LTD. [Link]

• Metal Scavengers. Biotage. [Link]

• Effective Method To Remove Metal Elements from Pharmaceutical Intermediates with Polychelated Resin Scavenger. ACS Publications. (2015-07-17). [Link]

• Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). Crimson Publishers. (2023-07-12). [Link]

• Removal of palladium (Pd) catalysts Activated Carbon Business Division. Osaka Gas Chemicals Co., Ltd. [Link]

• Method of removing palladium - US20050256327A1.

• Purification of Organic Compounds: from Crude Product to Purity. PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. (2023-07-04). [Link]

• Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts. Ingenta Connect. [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. PMC. (2022-01-20). [Link]

• Metal Scavenger Guide. Sopachem. [Link]

• Analysis of residual catalysts in pharmaceuticals. secrets of science. [Link]

• Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. ResearchGate. (2025-08-07). [Link]

• 3.3. CRYSTALLIZATION. acikders.ankara.edu.tr. [Link]

• Statistical DoE Approach to the Removal of Palladium from Active Pharmaceutical Ingredients (APIs) by Functionalized Silica Adsorbents. ResearchGate. (2025-08-07). [Link]

• Recrystallization and Crystallization. chem.ucla.edu. [Link]

• Selective adsorption and removal of Palladium (Pd). Osaka Gas Chemicals Co., Ltd. [Link]

• Guide for crystallization. infochimie.ch. [Link]

• How can i remove palladium Pd catalyst easily? ResearchGate. (2015-05-18). [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters. (2022-05-30). [Link]

• Techniques for the Analysis of Organic Chemicals by Inductively Coupled Plasma Mass Spectrometry (ICP-MS). agilent.com. [Link]

• Removal of leached Palladium from reaction product. Sciencemadness Discussion Board. (2013-10-12). [Link]

• (PDF) Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts. researchgate.net. [Link]

• Trichloroacetic acid fueled practical amine purifications. PMC - NIH. (2022-02-24). [Link]

• How to Remove Palladium in three easy steps. Biotage. (2023-01-20). [Link]

Sources

• 1. A risk mitigation approach to detecting and quantifying metals in APIs [manufacturingchemist.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Sciencemadness Discussion Board - Removal of leached Palladium from reaction product - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. alfachemic.com [alfachemic.com]
• 9. biotage.com [biotage.com]
• 10. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 11. physics.emu.edu.tr [physics.emu.edu.tr]
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• 13. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing Solvent Selection for (S)-4-(1-Aminobutyl)benzenamine Purification

Prepared by: Gemini, Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for the purification of (S)-4-(1-Aminobutyl)benzenamine. The focus is on a logical, science-driven approach to solvent selection for crystallization, a critical step for achieving high purity and enantiomeric excess.

Section 1: Frequently Asked Questions (FAQs) on Core Principles

This section addresses fundamental questions regarding solvent selection for the crystallization of (S)-4-(1-Aminobutyl)benzenamine, grounding the experimental work in established chemical principles.

Q1: What are the ideal characteristics of a solvent for recrystallizing (S)-4-(1-Aminobutyl)benzenamine?

An ideal solvent for recrystallization should exhibit a steep solubility curve with respect to temperature.[1] This means the compound, (S)-4-(1-Aminobutyl)benzenamine, should be highly soluble at the solvent's boiling point but sparingly soluble at low temperatures (e.g., 0-4 °C). This differential solubility is the driving force for high recovery upon cooling.[1]

Other critical characteristics include:

• Inertness: The solvent must not react with the amine.

• Impurity Solubility: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (remaining in the mother liquor after crystallization).

• Boiling Point: The solvent's boiling point should be low enough to be easily removed from the purified crystals but not so low that it evaporates too quickly during handling.[2] Volatile solvents can be problematic if solvent is incorporated into the crystal lattice.[2]

• Crystal Habit: The solvent influences the shape and size of the crystals, which affects filtration and drying efficiency.

• Safety: The solvent should have a favorable safety profile (low toxicity, high flash point).

Q2: How does the chiral nature of (S)-4-(1-Aminobutyl)benzenamine influence solvent selection?

The primary goal is to purify the desired (S)-enantiomer from chemical impurities and potentially from the unwanted (R)-enantiomer if the synthesis is not perfectly stereoselective. While standard recrystallization is primarily for removing chemical impurities, it is important to choose a solvent system that does not induce racemization. Given the structure, racemization is unlikely under standard recrystallization conditions. More importantly, the solvent must not preferentially crystallize a racemic compound over the pure enantiomer. Enantioselective crystallization is a specialized technique that can sometimes be used for chiral resolution, where the solvent or an additive plays a key role in discriminating between enantiomers.[3] For routine purification, the focus remains on finding a system that yields high-purity crystals of the existing enantiomeric excess.

Q3: What are the common classes of impurities I should be trying to remove?

Impurities in a synthetic product like (S)-4-(1-Aminobutyl)benzenamine can stem from several sources.[4] Understanding these helps in designing the purification strategy.

• Starting Materials: Unreacted precursors from the synthesis.

• By-products: Compounds formed from side reactions. For aromatic amines, this can include products of oxidation or condensation.[5]

• Reagents: Residual catalysts or reagents used in the synthesis.

• Positional Isomers: Isomers where the aminobutyl group is at the ortho- or meta- position instead of the para- position.

• The (R)-enantiomer: The opposite enantiomer, if the synthesis was not fully stereospecific.

Solvent selection should aim to maximize the solubility difference between the target molecule and these specific impurities.

Q4: How do I begin screening for a suitable solvent system?

A systematic screening process is essential.[6] Start with small-scale tests using a few milligrams of your crude material in a range of solvents with varying polarities. A general starting point for aromatic amines could include alcohols (isopropanol, ethanol), esters (ethyl acetate), ketones (acetone, though often too volatile), aromatic hydrocarbons (toluene), and ethers (methyl tert-butyl ether).[2] The goal is to find a solvent that dissolves the compound when hot but allows it to precipitate upon cooling. If no single solvent is ideal, proceed to screen two-solvent (binary) systems.

Section 2: Troubleshooting Guide for Common Purification Issues

This section provides solutions to specific problems encountered during the purification of (S)-4-(1-Aminobutyl)benzenamine.

Q1: My product is not crystallizing; it's "oiling out." What should I do?

"Oiling out" occurs when the solute comes out of the supersaturated solution as a liquid instead of a solid. This often happens if the boiling point of the solvent is lower than the melting point of the solute-impurity mixture.

• Causality: The solution becomes supersaturated at a temperature where the solute's stable form is a liquid.

• Solutions:

  • Increase Solvent Volume: Add more hot solvent to decrease the saturation level, then cool very slowly.

  • Lower the Cooling Temperature: Ensure the solution is cooled well below the melting point of your compound.

  • Change Solvents: Switch to a solvent with a higher boiling point.

  • Slow Down Cooling: Allow the solution to cool to room temperature slowly before inducing further crystallization in an ice bath. Rapid cooling favors oiling.

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solution surface. The microscopic glass fragments can act as nucleation sites.

  • Add a Seed Crystal: Introduce a tiny, pure crystal of (S)-4-(1-Aminobutyl)benzenamine to the cooled, supersaturated solution to initiate crystallization.

Q2: The purity of my recrystallized product is still low. How can I improve it?

Low purity after a single recrystallization is common if the initial material is heavily contaminated.

• Causality: Impurities may have very similar solubility profiles to the product or may have been trapped (occluded) within the crystal lattice during rapid crystal growth.

• Solutions:

  • Perform a Second Recrystallization: A subsequent recrystallization from the same or a different solvent system can significantly improve purity.

  • Optimize the Solvent System: The initial solvent may not be selective enough. Re-screen for a solvent that better differentiates the product from the key impurity. An anti-solvent approach may be beneficial here.[1]

  • Slow Down Crystallization: Rapid crystal growth is more likely to trap impurities. Allow the solution to cool slowly without agitation to form larger, purer crystals.

  • Pre-treatment: If impurities are acidic or basic, a liquid-liquid extraction workup before crystallization can remove them. For basic amines, an acid wash can remove other basic impurities, followed by basification and extraction of the desired product.[7]

  • Charcoal Treatment: If the impurities are colored, adding a small amount of activated charcoal to the hot solution before filtration can adsorb them. Use sparingly, as it can also adsorb your product.

Q3: My yield is very low after recrystallization. What are the common causes and solutions?

A low yield indicates that a significant amount of the product remained dissolved in the mother liquor.

• Causality: The solubility of your compound in the cold solvent is too high, or too much solvent was used.

• Solutions:

  • Minimize Solvent Volume: Use only the minimum amount of hot solvent required to fully dissolve the crude product. Working in a more concentrated solution maximizes recovery.

  • Ensure Complete Cooling: Cool the solution in an ice bath for a sufficient amount of time (e.g., 30-60 minutes) to maximize precipitation.

  • Evaporate Some Solvent: If too much solvent was added, carefully evaporate a portion of it to re-establish a supersaturated solution, then cool again.

  • Re-evaluate the Solvent: The chosen solvent may not have a steep enough solubility curve. A different solvent might offer better recovery.[1]

  • Recover a Second Crop: Concentrate the mother liquor (the liquid left after filtration) and cool it again to obtain a second, though likely less pure, crop of crystals.

Q4: I am observing color changes or degradation during purification. What is happening?

Aromatic amines are susceptible to air oxidation, which can be accelerated by heat and light, often forming colored impurities.[8]

• Causality: Oxidation of the amine functional group.

• Solutions:

  • Minimize Time at High Temperature: Do not keep the solution at reflux for longer than necessary to dissolve the solid.

  • Use an Inert Atmosphere: For highly sensitive compounds, performing the recrystallization under a nitrogen or argon atmosphere can prevent oxidation.

  • Purify by Salt Formation: Consider dissolving the crude amine in a solvent like ethyl acetate or ether and precipitating it as a salt (e.g., hydrochloride) by adding HCl.[5][7] The salt is often more stable and crystalline. It can then be filtered, washed, and neutralized back to the free base if required.

Section 3: Experimental Protocols & Data

Protocol 1: Step-by-Step Solvent Screening

This protocol outlines a systematic method to identify a suitable solvent or solvent system for purification.

Materials:

• Crude (S)-4-(1-Aminobutyl)benzenamine

• Test tubes or small vials

• Heat gun or sand bath

• Vortex mixer

• Selection of test solvents (e.g., Toluene, Ethyl Acetate, Isopropanol, Acetonitrile, Heptane, Water)

Procedure:

• Preparation: Place approximately 20-30 mg of the crude amine into several separate test tubes.

• Room Temperature Test: Add the first solvent dropwise (e.g., 0.5 mL) to one tube at room temperature. Vortex the mixture. If the compound dissolves completely, the solvent is unsuitable for recrystallization (solubility is too high). If it is insoluble or sparingly soluble, proceed to the next step.

• Hot Solubility Test: Gently heat the suspension from Step 2 to the solvent's boiling point. Add more solvent in small portions until the solid just dissolves. Record the approximate volume of solvent used.

  • If a very large volume of solvent is needed, its utility as a primary solvent is low, but it could be a good anti-solvent.

  • If the compound remains insoluble even at reflux, the solvent is unsuitable.

• Cooling Test: Allow the hot, clear solution to cool slowly to room temperature, then place it in an ice-water bath for 15-20 minutes.

• Observation: Observe the outcome. The ideal solvent will produce a dense crop of crystals. Note the quality (crystalline vs. powder), quantity, and color of the precipitate.

• Binary System Screening (if needed): If no single solvent is ideal, select a "good" solvent (one that dissolves the compound well when hot) and a "poor" or "anti-solvent" (one in which the compound is poorly soluble even when hot).

  • Dissolve the crude material in a minimum of the hot "good" solvent.

  • Add the "poor" solvent dropwise until the solution becomes persistently cloudy (turbid).

  • Add a few drops of the "good" solvent to redissolve the precipitate and make the solution clear again.

  • Allow the mixture to cool slowly as described in Step 4.

Table 1: General Solubility Characteristics of Aromatic Amines for Initial Screening

Solvent Class	Example Solvents	Expected Solubility of (S)-4-(1-Aminobutyl)benzenamine	Potential Use Case
Non-Polar	Heptane, Hexane, Cyclohexane	Low to very low solubility	Good as an anti-solvent or for washing final crystals.
Aromatic	Toluene, Xylene	Moderate to high solubility, likely good temperature dependence	Excellent candidate for single-solvent recrystallization.
Ethers	MTBE, Diethyl Ether	Moderate solubility	May be too volatile.[2] MTBE is a better choice.
Esters	Ethyl Acetate, Isopropyl Acetate	Good solubility, often with a good temperature gradient	Strong candidate for single or binary solvent systems.
Alcohols	Ethanol, Isopropanol (IPA)	High solubility due to H-bonding	Often too good of a solvent, but can be paired with an anti-solvent like water or heptane.
Ketones	Acetone, MEK	High solubility	Often too volatile and can potentially react to form imines. Use with caution.
Polar Aprotic	Acetonitrile (ACN), DMF, DMSO	Very high solubility	Generally unsuitable for recrystallization unless paired with a potent anti-solvent.
Water	Water	Very low solubility (due to large hydrocarbon part)	Excellent as an anti-solvent when paired with a water-miscible solvent like IPA or acetone.

Section 4: Visual Guides

Diagram 1: Decision Tree for Solvent System Selection

This diagram illustrates the logical workflow for choosing an appropriate purification method based on initial solvent screening.

Caption: Workflow for selecting a suitable crystallization solvent system.

Diagram 2: Troubleshooting Flowchart for Poor Recrystallization

This diagram provides a step-by-step guide to diagnosing and solving common crystallization problems.

Caption: A diagnostic guide for common crystallization issues.

References

• Sulfur Recovery Engineering Inc. (n.d.). Amine Troubleshooting. Retrieved from [Link]

• Phenomenex. (n.d.). GC Troubleshooting Guide. Retrieved from [Link]

• EPFL. (n.d.). Guide for crystallization. Retrieved from [Link]

• GBH Enterprises. (n.d.). Amine Gas Treating Unit - Best Practices - Troubleshooting Guide. Retrieved from [Link]

• Scribd. (n.d.). Amine Treating - Troubleshooting Guide. Retrieved from [Link]

• University of Rochester. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• Hydrocarbon Processing. (2020, November 30). Startup troubleshooting of amine units in LNG export facilities. Retrieved from [Link]

• APC Ltd. (2020, October 9). Solvent Selection in Pharmaceutical Crystallization Process Development [Video]. YouTube. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Google Patents. (n.d.). US8455691B2 - Process for the purification of aromatic amines.
• Google Patents. (n.d.). US3337630A - Process for the purification of amines.

• ResearchGate. (2025, June 11). Selective and Waste-Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization. Retrieved from [Link]

• Biotage. (n.d.). Organic Amine Flash Purification Using A Novel Stationary Phase. Retrieved from [Link]

• ACS Omega. (2025, April 1). Enantioselective Crystallization on Chiral Hybrid Magnetic Polymeric Particles. Retrieved from [Link]

• Ghosh, A. et al. (2014). A review on impurity profile of pharmaceuticals. International Journal of Pharmaceutical Sciences and Research, 5(10), 4078-4108.
• Google Patents. (n.d.). US4440953A - Purification of N-substituted aminobenzaldehydes.

• Reddit. (2014, September 14). Solubility in organic solvents and water. r/chemhelp. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• CrashCourse. (2021, November 24). Synthesis, Distillation, & Recrystallization: Crash Course Organic Chemistry #40 [Video]. YouTube. Retrieved from [Link]

• Reddit. (2024, November 8). How to purify Benzylamine?. r/OrganicChemistry. Retrieved from [Link]

• NIST. (n.d.). Benzenamine, 4-butyl-. NIST Chemistry WebBook. Retrieved from [Link]

• University of Rochester, Chemistry Department. (n.d.). Purification: How To. Retrieved from [Link]

• IDOSI Publications. (n.d.). Preparation and Study the Spectroscopic Properties of (15E)-4-((4E)-4-((E)-3-Phenylallylideneamino) Phenylsulfonyl)-N-((E)-. Retrieved from [Link]

• PMC. (n.d.). Effect of structural modification in the amine portion of substituted aminobutyl-benzamides as ligands for binding σ1 and σ2 receptors. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2011, January 7). Identification and synthesis of impurities formed during sertindole preparation. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-(4-amino substituted benzylidene) indanone analogues from aromatic nucleophilic substitution (S N Ar) reaction. Retrieved from [Link]

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• 2. unifr.ch [unifr.ch]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ijpsr.com [ijpsr.com]
• 5. reddit.com [reddit.com]
• 6. youtube.com [youtube.com]
• 7. Purification [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. toku-e.com [toku-e.com]

Overcoming side reactions in the hydrogenation of (S)-4-(1-Aminobutyl)benzenamine precursors

Status: Operational Analyst: Senior Application Scientist, Process Chemistry Division Topic: Troubleshooting Catalytic Hydrogenation of Chiral Nitro-Aryl Precursors

Introduction

Welcome to the technical support desk. This guide addresses the critical hydrogenation step in the synthesis of (S)-4-(1-aminobutyl)benzenamine , a key pharmacophore often utilized in the synthesis of antifungal agents (e.g., Lanoconazole derivatives) and other bioactive scaffolds.

The transformation involves the reduction of a nitro group to an aniline in the presence of a sensitive chiral benzylic amine . This "dual-amine" product profile presents unique challenges: catalyst poisoning by the aliphatic amine, potential racemization of the benzylic center, and the formation of azo-dimer impurities.

Module 1: Reaction Stalling & Catalyst Poisoning

User Issue: "My reaction starts strong but stalls at 60-70% conversion. Adding more catalyst doesn't help significantly."

Root Cause Analysis

The target molecule contains a primary aliphatic amine on the butyl chain. Unlike the resulting aniline (which is weakly basic), this aliphatic amine is highly basic (

). As the reaction proceeds, the free amine binds strongly to the active sites of the metal catalyst (Pd or Pt), effectively poisoning it by competitive adsorption.

Troubleshooting Protocol

Parameter	Diagnostic Check	Corrective Action
pH Control	Is the reaction mixture neutral or basic?	Switch to Acidic Media. Run the hydrogenation in MeOH/HCl or AcOH. Protonating the aliphatic amine ( ) prevents it from coordinating with the metal surface.
Catalyst Loading	Are you using <5 wt% loading?	Increase Surface Area. For free-base hydrogenations, higher loadings (10 wt%) or high-surface-area Carbon supports are required to tolerate the amine product.
Solvent	Is the solvent non-polar (e.g., Toluene)?	Use Protic Solvents. Methanol or Ethanol facilitates proton transfer, essential for the reduction mechanism.

The "Self-Validating" Acidic Protocol

To prevent poisoning, convert the precursor to its hydrochloride salt before hydrogenation, or generate it in situ.

• Dissolution: Dissolve (S)-1-(4-nitrophenyl)butan-1-amine (precursor) in Methanol (10V).

• Acidification: Add 1.1 equivalents of concentrated HCl or H₂SO₄.

  • Validation: Check pH.[1] It must be < 3.

• Catalyst Addition: Add 5% Pd/C (50% water wet) at 5 wt% loading relative to substrate.

• Hydrogenation: Pressurize to 3-5 bar H₂ at 25°C.

  • Result: The ammonium salt product will not poison the catalyst, and the acidic environment suppresses azo-coupling side reactions.

Module 2: Impurity Profiling (Azo/Azoxy & Hydroxylamines)

User Issue: "The product is colored (orange/red) and HPLC shows a late-eluting impurity."

Mechanism of Failure

The reduction of the nitro group proceeds via the Haber Mechanism .[2] If the intermediate Hydroxylamine accumulates, it can condense with the Nitroso intermediate to form Azoxy species, which reduce to Azo (colored) and Hydrazo impurities.[3] This pathway is kinetically favored under basic conditions or low hydrogen mass transfer .

Visualizing the Pathway

Figure 1: The modified Haber cycle showing the direct reduction path (green) versus the condensation pathway leading to azo impurities (red/grey).

FAQ: Eliminating the "Orange" Impurity

Q: Why does the azo impurity persist even after extending reaction time? A: The reduction of the Azo dimer (N=N) to the Hydrazo (NH-NH) and finally to the Aniline is significantly slower than the nitro reduction. Once formed, it is difficult to remove.

Q: How do I prevent it? A:

• Increase Pressure: Higher H₂ pressure (5-10 bar) favors the direct reduction of Hydroxylamine to Aniline over the bimolecular condensation.

• Temperature Control: Keep T < 40°C. High temperatures increase the rate of condensation.

• Vanadium Promoters: If using Pt/C, doping with Vanadium (or using commercially available Pt-V/C) accelerates the Hydroxylamine

  Aniline step, bypassing the bottleneck [1].

Module 3: Stereochemical Integrity (Racemization)

User Issue: "My enantiomeric excess (ee) dropped from 99% to 92% during hydrogenation."

Risk Assessment

The chiral center at the benzylic position (C1 of the butyl chain) is susceptible to racemization. This occurs via:

• Radical Mechanism: Benzylic C-H abstraction by the metal surface.

• Imine-Enamine Tautomerization: If the amine is free, reversible dehydrogenation to the imine can occur on the catalyst surface [2].

Optimization Protocol: The "Golden Batch" Parameters

To maintain >98% ee, follow these constraints:

Variable	Recommendation	Scientific Rationale
Temperature	Strictly < 30°C	Activation energy for racemization (C-H abstraction) is higher than nitro reduction. Keep it cool.
Catalyst Type	Pt/C over Pd/C	Palladium is more active for benzylic C-H activation (de-benzylation/racemization). Platinum is generally milder for benzylic amines.
Additives	Add 1 eq. HCl	Ammonium salts are resistant to oxidation/imine formation. The protonated amine cannot coordinate to the metal to undergo dehydrogenation.

Summary: Troubleshooting Decision Tree

Use this logic flow to diagnose your specific failure mode.

Figure 2: Diagnostic workflow for optimizing the hydrogenation of (S)-4-(1-aminobutyl)benzenamine precursors.

References

• Catalytic Hydrogenation of Nitroarenes: Blaser, H. U., et al. "Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments." Advanced Synthesis & Catalysis, 2003. 4 (Discusses vanadium promoters and hydroxylamine accumulation).

• Racemization of Chiral Amines: "Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle." White Rose ePrints, 2021. 5[6][7] (Mechanisms of amine racemization on metal centers).

• Catalyst Poisoning by Amines: "Amine Products and Catalyst Poisoning in the Homogeneous H2 Hydrogenation." ResearchGate, 2025. 8 (Details the coordination of primary amines to metal catalysts).

• Lanoconazole Intermediate Synthesis: "Process for preparing intermediates useful in the synthesis of antifungal drugs." Google Patents, WO2017178909A1. 7 (Context for the specific aminobutyl-benzenamine scaffold).

Sources

• 1. azom.com [azom.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mt.com [mt.com]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. WO2017178909A1 - Process for preparing intermediates useful in the synthesis of antifungal drugs - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Reaction Kinetics for (S)-4-(1-Aminobutyl)benzenamine Production

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of (S)-4-(1-Aminobutyl)benzenamine. The following content provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges and enhance reaction kinetics, ensuring efficient and stereoselective production of this critical chiral amine.

Introduction: The Synthetic Challenge

(S)-4-(1-Aminobutyl)benzenamine is a key chiral building block in the pharmaceutical industry. Its synthesis often relies on asymmetric methods to achieve high enantiomeric purity. The primary routes, including asymmetric reductive amination and the resolution of racemic mixtures, present distinct kinetic and selectivity challenges. This guide offers practical solutions to overcome these hurdles, focusing on the principles of reaction optimization and catalyst performance.

Frequently Asked Questions (FAQs)

Q1: My asymmetric reductive amination is sluggish. What are the primary factors affecting the reaction rate?

A1: Slow reaction kinetics in asymmetric reductive amination can often be attributed to several factors:

• Catalyst Activity: The choice of metal precursor and chiral ligand is paramount. For instance, iridium and ruthenium-based catalysts are known for their high efficiency in these transformations.[1][2][3] The catalyst loading should also be optimized; while higher loading can increase the rate, it may also lead to unwanted side reactions or be economically unviable.

• Hydrogenation Conditions: Inadequate pressure of H₂ gas (if used as the reductant) can be a rate-limiting step. Ensure your system is properly sealed and that the hydrogen pressure is maintained at the optimized level for your specific catalyst system.

• Solvent and Temperature: The solvent plays a crucial role in substrate solubility and catalyst stability. Aprotic polar solvents like DMF or DMSO are often effective.[4] Temperature should be carefully controlled; while higher temperatures can increase the reaction rate, they may negatively impact enantioselectivity.[5]

• Purity of Reactants: Impurities in the starting ketone, amine source, or solvent can poison the catalyst and inhibit the reaction.[6] Always use high-purity, anhydrous reagents and solvents.[4][5]

Q2: I'm observing low enantioselectivity (low ee%) for the (S)-enantiomer. How can I improve this?

A2: Poor enantioselectivity is a common issue. Consider the following troubleshooting steps:

• Ligand Selection: The chiral ligand is the primary determinant of stereoselectivity. Screen a variety of ligands to find the optimal match for your substrate. Phosphoramidite and diamine ligands have shown excellent results in similar reactions.[1]

• Reaction Temperature: Lowering the reaction temperature often enhances enantioselectivity by increasing the energy difference between the diastereomeric transition states.

• Additives: The presence of certain additives can significantly influence the stereochemical outcome. For example, Brønsted acids can cooperate with metal catalysts to improve both reactivity and enantioselectivity.[1]

• Substrate Concentration: In some cases, running the reaction at a lower concentration can improve enantioselectivity by minimizing side reactions or catalyst agglomeration.

Q3: My reaction is producing significant amounts of side products. What are the likely culprits and solutions?

A3: Side product formation can drastically reduce the yield of the desired product. Common side reactions and their remedies include:

• Over-alkylation: In reductive aminations, the primary amine product can sometimes react further to form secondary or tertiary amines.[7] This can be minimized by using a large excess of the ammonia source or by choosing a catalyst system that is selective for primary amine formation.[2]

• Ketone Reduction: The starting ketone can be reduced to the corresponding alcohol. This is often favored at higher temperatures or with less selective reducing agents. Using a milder reducing agent or optimizing the reaction temperature can mitigate this.

• Racemization: The chiral product can racemize under harsh reaction conditions. Ensure the work-up procedure is mild and that the product is not exposed to high temperatures or strong acids/bases for extended periods.

Q4: I am considering a biocatalytic approach using a transaminase. What are the key parameters to optimize for efficient synthesis?

A4: Biocatalysis with transaminases offers a green and highly selective alternative for chiral amine synthesis.[8][9] Key optimization parameters include:

• Enzyme Selection and Engineering: The choice of transaminase is crucial for substrate specificity and stereoselectivity. Protein engineering techniques like directed evolution can be used to improve enzyme performance.[8]

• Amine Donor: The selection of the amine donor is critical for shifting the reaction equilibrium towards product formation. "Smart" diamine donors that cyclize upon deamination can drive the reaction to completion.[8]

• Cofactor Recycling: Transaminase reactions require pyridoxal 5'-phosphate (PLP) as a cofactor. Implementing an efficient cofactor recycling system is essential for economic viability on a larger scale.[8]

• pH and Temperature: Like all enzymes, transaminases have an optimal pH and temperature range for activity and stability. These must be carefully controlled throughout the reaction.

• Product Inhibition: The product amine or the ketone byproduct can inhibit the enzyme. In-situ product removal, for instance by using a membrane contactor, can enhance the reaction rate.[10]

Troubleshooting Guides

Guide 1: Low Yield in Asymmetric Reductive Amination

This guide provides a systematic approach to troubleshooting low yields in the asymmetric reductive amination for the synthesis of (S)-4-(1-Aminobutyl)benzenamine.

Troubleshooting Workflow for Low Reaction Yield

Caption: Decision tree for addressing low reaction yield.

Step-by-Step Protocol for Yield Optimization:

• Catalyst Verification:

  • Action: Run a small-scale control reaction with a known, reliable substrate to confirm the catalyst's activity.

  • Rationale: This step helps to isolate whether the issue is with the catalyst itself or with the specific reaction conditions for your target molecule.

• Reagent Purity Check:

  • Action: Analyze your starting ketone and amine source (e.g., ammonium acetate) by NMR or GC-MS to check for impurities. Ensure solvents are anhydrous.[4][5]

  • Rationale: Impurities can act as catalyst poisons, and water can hydrolyze sensitive reagents, leading to reduced yields.[5]

• Reaction Condition Optimization (Design of Experiments - DoE):

  • Action: Systematically vary one parameter at a time (e.g., temperature, pressure, concentration) to identify the optimal conditions.[6] A Design of Experiments (DoE) approach can be highly efficient for this.

Guide 2: Enhancing Enantioselectivity

This guide focuses on strategies to improve the enantiomeric excess (ee%) of the desired (S)-enantiomer.

Strategies for Improving Enantioselectivity

Strategy	Action	Rationale
Ligand Screening	Test a diverse set of chiral ligands (e.g., phosphoramidites, diamines, bisoxazolines).	The ligand's structure dictates the chiral environment around the metal center, which is the primary factor controlling stereoselectivity.[11]
Temperature Reduction	Decrease the reaction temperature in increments (e.g., 5-10 °C).	Lowering the temperature increases the energy difference between the diastereomeric transition states, favoring the formation of one enantiomer over the other.
Solvent Effects	Screen a range of solvents with varying polarities and coordinating abilities.	The solvent can influence the conformation of the catalyst-substrate complex, thereby affecting the stereochemical outcome.
Additive Screening	Introduce additives such as Brønsted acids or halide salts.	Additives can interact with the catalyst or substrate, modifying the transition state and enhancing enantioselectivity.[1]

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Reductive Amination

This protocol provides a general starting point for the synthesis of (S)-4-(1-Aminobutyl)benzenamine via asymmetric reductive amination.

• Reactor Setup: In an inert atmosphere (e.g., a glovebox), charge a pressure reactor with the chiral catalyst (e.g., an Iridium or Ruthenium complex, 0.1-1 mol%) and the chiral ligand.

• Reagent Addition: Add the 4-(1-oxobutyl)benzenamine substrate and the amine source (e.g., ammonium acetate, 1.5-2 equivalents) to the reactor.

• Solvent Addition: Add the anhydrous solvent (e.g., methanol or toluene) via cannula.

• Reaction: Seal the reactor, remove it from the glovebox, and pressurize with hydrogen gas to the desired pressure (e.g., 10-50 bar). Heat the reaction to the desired temperature (e.g., 40-80 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them by GC or LC-MS.

• Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. Quench the reaction, and perform an appropriate aqueous work-up.

• Purification: Purify the crude product by column chromatography or crystallization to obtain the enantiomerically enriched product.

• Analysis: Determine the yield and enantiomeric excess (ee%) of the final product using chiral HPLC or GC.

Protocol 2: Biocatalytic Synthesis using a Transaminase

This protocol outlines a general procedure for the enzymatic synthesis of (S)-4-(1-Aminobutyl)benzenamine.

• Enzyme Preparation: Prepare a solution of the transaminase enzyme in a suitable buffer (e.g., phosphate buffer, pH 7-8). Add the pyridoxal 5'-phosphate (PLP) cofactor.

• Reaction Mixture: In a temperature-controlled vessel, combine the 4-(1-oxobutyl)benzenamine substrate and a suitable amine donor (e.g., isopropylamine or a "smart" diamine donor).[8]

• Reaction Initiation: Add the enzyme solution to the reaction mixture to initiate the reaction. If a cofactor recycling system is used, add the necessary components (e.g., another enzyme like glucose dehydrogenase and its substrate).

• Reaction Conditions: Maintain the reaction at the optimal temperature (e.g., 30-40 °C) and pH with gentle agitation.

• Monitoring: Monitor the formation of the product and the consumption of the substrate by HPLC.

• Work-up: Once the reaction has reached the desired conversion, stop the reaction by denaturing the enzyme (e.g., by adding a water-miscible organic solvent or by pH shift).

• Purification: Remove the denatured enzyme by centrifugation or filtration. Extract the product from the aqueous phase and purify it by standard methods.

Logical Relationship Diagram for Synthesis Route Selection

Caption: Decision-making workflow for choosing a synthetic route.

References

• Direct Asymmetric Reductive Amination for the Synthesis of Chiral β-Arylamines. (n.d.). Semantic Scholar.
• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC. (2024, June 25). National Center for Biotechnology Information.
• Catalytic Asymmetric Reductive Alkylation of Enamines to Chiral Aliphatic Amines. (n.d.). ChemRxiv.
• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC. (n.d.). National Center for Biotechnology Information.
• A new competitive strategy for the industrial synthesis of drugs based on chiral amines via utilizing the waste isomer by flow chemistry. (n.d.). ResearchGate.
• Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2. (2018, January 29). Journal of the American Chemical Society.
• Asymmetric reductive amination for the synthesis of chiral amines. (n.d.). ResearchGate.
• Troubleshooting guide for the formylation of aromatic amines. (n.d.). Benchchem.
• Troubleshooting low yield in Nipamovir synthesis. (n.d.). Benchchem.
• Kinetic resolution of chiral amines using packed-bed reactor. (n.d.). ResearchGate.
• Synthesis - General tips for improving yield? (2020, February 26). Reddit.
• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal.
• Enzyme-Catalyzed Synthesis in Pharmaceutical Manufacturing. (2024, April 15). Darcy & Roy Press.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. drpress.org [drpress.org]
• 10. researchgate.net [researchgate.net]
• 11. chemrxiv.org [chemrxiv.org]

Strategies for removing unreacted starting materials from (S)-4-(1-Aminobutyl)benzenamine

Welcome to the technical support center for the purification of (S)-4-(1-Aminobutyl)benzenamine. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the isolation and purification of this chiral aromatic amine. The strategies outlined below are grounded in fundamental chemical principles to ensure you can adapt them to your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: My initial work-up left a crude oil. What is the best first step to purify bulk (S)-4-(1-Aminobutyl)benzenamine?

A1: For bulk purification, especially to remove non-basic or weakly basic organic impurities, an acid-base extraction is the most efficient initial step.[1][2][3] (S)-4-(1-Aminobutyl)benzenamine has two basic amine groups—an aromatic primary amine and an aliphatic primary amine—which can be protonated to form water-soluble ammonium salts.

By dissolving your crude product in a water-immiscible organic solvent (like dichloromethane or diethyl ether) and extracting with an aqueous acid solution (e.g., 1-2 M HCl), the amine will move into the aqueous layer as its hydrochloride salt, leaving non-basic impurities behind in the organic layer.[2][4][5] You can then recover the purified amine by basifying the aqueous layer (e.g., with NaOH) and extracting it back into an organic solvent.[2][5]

Q2: I am concerned about racemization. Which purification methods are best for maintaining the stereochemical integrity of the (S)-enantiomer?

A2: Maintaining chiral integrity is paramount. Most standard purification techniques like acid-base extraction, crystallization, and flash chromatography under normal conditions do not cause racemization. However, prolonged exposure to harsh acidic or basic conditions or high temperatures should be avoided.

A highly recommended method for both purification and confirmation of enantiomeric purity is diastereomeric salt crystallization .[6][7] By reacting the racemic or partially racemized amine with a single enantiomer of a chiral acid (like L-(+)-tartaric acid or D-(-)-mandelic acid), you form a mixture of diastereomeric salts.[6][7] These diastereomers have different solubilities, allowing one to be selectively crystallized and separated. The pure (S)-amine can then be regenerated by treatment with a base. This method is a cornerstone of chiral amine resolution.[6][8]

Q3: How can I remove unreacted 4-acetylbenzenesulfonamide from my product?

A3: If your synthesis started from 4-acetylbenzenesulfonamide, this starting material is a neutral compound. An acid-base extraction is ideal here. The basic product, (S)-4-(1-Aminobutyl)benzenamine, will be extracted into the aqueous acid phase, while the neutral 4-acetylbenzenesulfonamide remains in the organic layer.[2][3]

Q4: My TLC plate shows a streak, and my compound is not moving well on a standard silica gel column. What should I do?

A4: Streaking on silica gel TLC plates is a common issue with amines due to the acidic nature of silica, which can cause strong, non-specific binding and tailing.[9] To overcome this in flash column chromatography, you have two main options:

• Use a Mobile Phase Modifier : Add a small amount of a volatile base, such as triethylamine (TEA) or ammonium hydroxide (typically 0.1-1%), to your eluent system (e.g., Hexane/Ethyl Acetate).[9] The modifier competes with your product for the acidic sites on the silica, leading to sharper peaks and better separation.

• Use a Different Stationary Phase : Consider using a less acidic or basic stationary phase. Basic alumina is an excellent alternative for the purification of amines.[10] Alternatively, amine-functionalized silica columns are commercially available and designed specifically to prevent the issues seen with standard silica gel.[9][11]

Troubleshooting Guide for Purification

This section addresses specific impurities that may arise from common synthetic routes to (S)-4-(1-Aminobutyl)benzenamine.

Problem / Impurity	Identification	Recommended Strategy	Underlying Principle
Neutral Starting Material (e.g., 4-Butylaniline precursor, Nitrobenzene)	NMR/TLC shows non-polar spot.	Acid-Base Extraction	The product is a base and forms a water-soluble salt with acid. Neutral impurities remain in the organic phase.[2][5][12]
Acidic Starting Material (e.g., Carboxylic acid reagent)	NMR/TLC shows polar, acidic spot.	Aqueous Base Wash (e.g., sat. NaHCO₃)	The acidic impurity is deprotonated by the weak base, forming a water-soluble salt that is washed away, while the basic product remains in the organic layer.[2][3]
Other Amine Impurities (e.g., Aniline, starting amine)	Difficult to separate by extraction if pKa is similar.	Flash Column Chromatography (with modified eluent or basic stationary phase) or Fractional Distillation (if boiling points differ significantly).	Chromatography separates compounds based on polarity differences.[10] Distillation separates based on boiling point differences.[13][14]
Product is an Oil / Fails to Crystallize	Product remains as a viscous liquid after solvent removal.	Salt Formation & Recrystallization	Convert the amine to its hydrochloride or another salt (e.g., tartrate, oxalate).[1][15] Amine salts are often crystalline solids with higher melting points and can be readily purified by recrystallization from a suitable solvent like ethanol, isopropanol, or ethanol/ether mixtures.[1][16][17]

Experimental Protocols

Protocol 1: Acid-Base Extraction for Bulk Purification

This protocol is designed to separate (S)-4-(1-Aminobutyl)benzenamine from neutral organic impurities.

• Dissolution : Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., dichloromethane, ethyl acetate) in a separatory funnel.

• Acidic Extraction : Add an equal volume of 1 M HCl (aq). Shake the funnel vigorously, venting frequently to release any pressure buildup.[3] Allow the layers to separate.

• Separation : Drain the lower aqueous layer into a clean flask. This layer now contains your product as the hydrochloride salt. Repeat the extraction of the organic layer with fresh 1 M HCl to ensure complete recovery.

• Wash : (Optional) Wash the combined aqueous extracts with a small amount of fresh organic solvent to remove any trapped neutral impurities.

• Basification : Cool the aqueous layer in an ice bath. Slowly add 2 M NaOH (aq) with stirring until the pH is greater than 10 (confirm with pH paper).[2] This regenerates the free amine, which may precipitate or form an oily layer.

• Back-Extraction : Add fresh organic solvent (e.g., dichloromethane) to the separatory funnel and shake to extract the free amine back into the organic phase. Repeat this extraction two more times.

• Drying and Concentration : Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified amine.

Protocol 2: Purification via Hydrochloride Salt Recrystallization

This method is excellent for obtaining a high-purity, crystalline solid product.

• Dissolution : Dissolve the crude (S)-4-(1-Aminobutyl)benzenamine in a minimal amount of a suitable solvent like isopropanol or diethyl ether.

• Acidification : Slowly add a solution of HCl in a compatible solvent (e.g., 2 M HCl in diethyl ether or acetyl chloride in ethanol) dropwise while stirring. The hydrochloride salt should precipitate as a solid.[1][15][18] Monitor the pH to ensure it is acidic.

• Isolation : Collect the precipitated salt by vacuum filtration. Wash the solid with a small amount of cold diethyl ether to remove soluble impurities.

• Recrystallization : Transfer the crude salt to a flask. Add a minimal amount of a hot solvent (e.g., ethanol, methanol, or an isopropanol/ether mixture) to just dissolve the solid.[1][19]

• Crystallization : Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Final Collection : Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Purification Logic & Workflow

The choice of purification strategy depends on the nature of the impurities and the desired final purity. The following diagram outlines a general decision-making workflow.

Caption: Decision workflow for purifying (S)-4-(1-Aminobutyl)benzenamine.

References

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• 19. designer-drug.com [designer-drug.com]

Controlling pH sensitivity during (S)-4-(1-Aminobutyl)benzenamine extraction

Welcome to the technical support guide for the extraction of (S)-4-(1-Aminobutyl)benzenamine. This resource, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the critical role of pH control during liquid-liquid extraction.

Part 1: Core Principles & Frequently Asked Questions (FAQs)

This section addresses the fundamental scientific principles governing the extraction of (S)-4-(1-Aminobutyl)benzenamine.

Q1: Why is pH control so critical for the extraction of this specific compound?

The structure of (S)-4-(1-Aminobutyl)benzenamine contains two basic nitrogen atoms: a primary aliphatic amine on the butyl chain and a primary aromatic amine attached to the benzene ring. These two functional groups have significantly different basicities (pKa values).

• The aliphatic amine is strongly basic (estimated pKa ~10.5).

• The aromatic amine is weakly basic (estimated pKa ~4.6).

This large difference in pKa allows for selective protonation. By carefully controlling the pH of the aqueous phase, you can dictate which form of the molecule exists: the free base (soluble in organic solvents) or a protonated salt (soluble in the aqueous phase).[1][2] This pH-dependent solubility is the cornerstone of a successful and selective extraction.[3]

Q2: What are the key pKa values for (S)-4-(1-Aminobutyl)benzenamine and how do they dictate its form?

While a definitive experimental value for this specific molecule is not cited in readily available literature, we can reliably estimate the pKa values based on its constituent functional groups. The pKa of a conjugate acid determines the pH at which an amine is 50% protonated.

Functional Group	Estimated pKa (of conjugate acid)	Behavior at pH << pKa	Behavior at pH >> pKa
Aliphatic Amine	~10.5[4]	Fully protonated (R-NH3+), water-soluble.	Neutral (R-NH2), organic-soluble.
Aromatic Amine	~4.6	Fully protonated (Ar-NH3+), water-soluble.	Neutral (Ar-NH2), organic-soluble.

Key Takeaway: The molecule has three primary states depending on pH:

• pH < 4: Both amines are protonated (dication), making the molecule highly water-soluble.

• pH 6-9: The aliphatic amine is protonated, but the aromatic amine is neutral (monocation). The molecule is still highly water-soluble.

• pH > 11: Both amines are in their neutral, free base form. The molecule is organic-soluble.

This relationship is visually summarized in the diagram below.

Caption: pH-dependent protonation and solubility of (S)-4-(1-Aminobutyl)benzenamine.

Part 2: Troubleshooting Guide

This section provides solutions to common issues encountered during the extraction process.

Q3: My final yield is very low. What are the most likely pH-related causes?

Low yield is often a direct result of improper pH control, leading to the compound remaining in the wrong phase.

• Issue 1: Incomplete Protonation. During the initial acidic extraction from an organic solvent, if the pH of the aqueous layer is not sufficiently acidic (e.g., pH 4-5), the high-pKa aliphatic amine will not be fully protonated. A significant portion of your compound will remain as the neutral free base in the organic layer, leading to poor recovery.

• Solution: Ensure the pH of the aqueous acid wash is at least 2 pH units below the lowest pKa, meaning a pH of 2.0 - 2.5 is recommended to ensure complete dication formation and transfer to the aqueous phase.[5]

• Issue 2: Incomplete Deprotonation. During the final step where you basify the aqueous layer to recover the product (back-extraction), if the pH is not high enough (e.g., pH 9-10), the aliphatic amine will not be fully deprotonated back to its free base form. The resulting ammonium salt will remain dissolved in the aqueous layer, preventing its extraction into the fresh organic phase.[6]

• Solution: Ensure the pH of the aqueous layer is raised to at least 2 pH units above the highest pKa. A pH of 12.0 - 12.5 is recommended to ensure complete conversion to the neutral free base for efficient back-extraction.

Caption: Troubleshooting workflow for low extraction yield.

Q4: I'm getting a thick, persistent emulsion between the layers. How do I resolve this?

Emulsion formation is a frequent challenge in liquid-liquid extractions, often caused by high concentrations of surfactant-like compounds or excessive agitation.[7][8]

Prevention:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times. This increases the surface area for extraction without the high energy that creates emulsions.[7]

Breaking an Emulsion:

• "Salting Out": Add a saturated sodium chloride solution (brine). This increases the ionic strength of the aqueous layer, which can help force the separation of the phases.[7][9][10]

• Solvent Addition: Add a small amount of a different organic solvent to alter the properties of the organic phase, which may help solubilize emulsifying agents.[7]

• Filtration: For stubborn emulsions, you can try filtering the mixture through a plug of glass wool or a phase separation filter paper.[7]

• Centrifugation: If equipment is available, centrifuging the mixture is a highly effective method to break an emulsion.[7][9]

• Patience: Simply allowing the separatory funnel to sit undisturbed for a period (15-30 minutes) can sometimes be sufficient for the layers to separate on their own.[8][10]

Q5: How can I use pH control to remove a neutral organic impurity?

This is where the power of acid-base extraction shines. Neutral impurities do not have ionizable functional groups and therefore their solubility is not significantly affected by pH.[1]

• Dissolve your crude mixture (product + neutral impurity) in an organic solvent like diethyl ether or dichloromethane.

• Extract with an acidic aqueous solution (e.g., 1M HCl, pH ~1-2). Your basic product, (S)-4-(1-Aminobutyl)benzenamine, will be protonated and move into the aqueous layer.

• Separate the Layers. The neutral impurity will remain exclusively in the original organic layer.[1]

• Wash the organic layer with another portion of acidic water to ensure all of the desired amine has been removed.

• Isolate the Product. You can now process the clean aqueous layer. Make it strongly basic (pH > 12) with NaOH and extract your purified product back into a fresh portion of organic solvent.[6]

Part 3: Experimental Protocol

This section provides a standard workflow for the purification of (S)-4-(1-Aminobutyl)benzenamine from a mixture containing neutral impurities.

Protocol: pH-Controlled Liquid-Liquid Extraction

Objective: To isolate (S)-4-(1-Aminobutyl)benzenamine from neutral organic impurities.

Materials:

• Crude product mixture

• Organic Solvent (e.g., Diethyl ether or Dichloromethane)

• 1M Hydrochloric Acid (HCl)

• 6M Sodium Hydroxide (NaOH)

• Saturated Sodium Chloride (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Separatory Funnel

• Calibrated pH meter or pH strips

• Beakers, Erlenmeyer flasks

Procedure:

• Dissolution: Dissolve the crude mixture in the chosen organic solvent (e.g., 50 mL). Transfer the solution to a separatory funnel.

• Acidic Extraction (Isolating the Amine): a. Add an equal volume of 1M HCl to the separatory funnel. b. Stopper the funnel and gently invert 10-15 times, venting frequently to release pressure. Avoid vigorous shaking to prevent emulsion formation.[7] c. Allow the layers to separate. The top layer will be diethyl ether; the bottom layer will be dichloromethane. d. Drain the aqueous layer (which now contains the protonated amine salt) into a clean Erlenmeyer flask. e. Crucial Step: Repeat the extraction (steps 2a-2d) on the organic layer with a fresh portion of 1M HCl to ensure complete recovery of the amine. Combine the aqueous extracts. The organic layer now contains the neutral impurities and can be set aside.

• Basification (Regenerating the Free Base): a. Place the combined acidic aqueous extracts in a flask and cool in an ice bath. b. Slowly add 6M NaOH while stirring and monitoring the pH. Continue adding base until the pH is >12.[6] This step regenerates the neutral, organic-soluble free base.

• Back-Extraction (Recovering the Purified Amine): a. Transfer the basified aqueous solution back to the separatory funnel. b. Add a fresh portion of the organic solvent (e.g., 50 mL). c. Gently mix as before (step 2b) and allow the layers to separate. d. Drain the organic layer (containing your purified product) into a clean flask. e. Repeat the back-extraction (steps 4b-4d) with another portion of fresh organic solvent and combine the organic layers.

• Drying and Isolation: a. To remove residual water, wash the combined organic layers with a portion of brine. b. Dry the organic solution over anhydrous sodium sulfate (Na₂SO₄). c. Decant or filter the dried solution and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to yield the purified (S)-4-(1-Aminobutyl)benzenamine.

References

• Tips for Troubleshooting Liquid–Liquid Extractions - LCGC Intern
• Tips for Troubleshooting Liquid–Liquid Extraction - K-Jhil.
• Emulsion Breaking Techniques for Oil in Water Solvent Extractions - Spectro Scientific.
• Techniques for Emulsion Breaking for Oil in W
• 2.3: LIQUID-LIQUID EXTRACTION - Chemistry LibreTexts.
• Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing).
• Acid-Base Extraction - Chemistry LibreTexts.
• Acid-Base Extraction Tutorial - YouTube.
• Acid–base extraction - Wikipedia.
• Benzenebutanamine | C10H15N | CID 83242 - PubChem.
• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - PMC.
• Is there a relationship between solubility of material and its PH level?

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• 4. Benzenebutanamine | C10H15N | CID 83242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Purity of (S)-4-(1-Aminobutyl)benzenamine

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of chiral active pharmaceutical ingredients (APIs), the precise determination of enantiomeric purity is a critical quality attribute. (S)-4-(1-Aminobutyl)benzenamine, a primary aromatic amine with a stereogenic center, represents a class of compounds where such analysis is paramount. This guide provides an in-depth technical comparison of chiral High-Performance Liquid Chromatography (HPLC) methodologies applicable to the enantiomeric purity determination of (S)-4-(1-Aminobutyl)benzenamine. As specific methods for this analyte are not extensively documented in publicly available literature, this guide focuses on a systematic approach to method development, drawing upon established principles for the chiral separation of primary aromatic amines.

Understanding the Analyte: Physicochemical Properties and Their Implications

Direct experimental data for 4-(1-Aminobutyl)benzenamine is scarce.[1] However, by examining structurally similar compounds, such as 4-butylaniline, we can infer key properties that will guide method development.[2]

Property	Inferred Characteristics for 4-(1-Aminobutyl)benzenamine	Implication for Chiral HPLC Method Development
Structure	Primary aromatic amine with a chiral center at the benzylic position.	The primary amine group is a key interaction site for many chiral stationary phases (CSPs). The aromatic ring provides a chromophore for UV detection.
Basicity (pKa)	Expected to be a weak base, similar to other anilines. The pKa of the conjugate acid is likely in the range of 4-5.	The ionization state of the amine will significantly affect retention and selectivity. Mobile phase pH control can be a critical parameter, especially in reversed-phase and polar organic modes.
Polarity (logP)	The presence of the butyl group and the benzene ring suggests a moderate lipophilicity.	Influences the choice of mobile phase (normal-phase, reversed-phase, or polar organic mode).
UV Absorbance	The benzenamine moiety will exhibit UV absorbance, likely with a maximum (λmax) around 240-290 nm.[3][4]	Enables direct UV detection, which is the most common and straightforward detection method in HPLC.

The Core of Chiral Separation: Selecting the Chiral Stationary Phase (CSP)

The choice of the CSP is the most critical factor in achieving enantiomeric separation.[5][6] For primary aromatic amines, polysaccharide-based and cyclofructan-based CSPs have demonstrated broad applicability and success.[7]

Polysaccharide-Based CSPs

Derived from cellulose and amylose that are functionalized with various carbamate or ester groups, these are the most widely used CSPs in HPLC.[6][8] They offer a wide range of selectivities through a combination of interactions including hydrogen bonding, dipole-dipole interactions, π-π stacking, and inclusion into the chiral cavities of the polysaccharide structure.[9]

Common Polysaccharide-Based CSPs for Primary Amine Separation:

CSP Name (Example)	Chiral Selector	Key Characteristics
Chiralpak® IA, IB, IC, ID, IE, IF	Amylose or Cellulose derivatives (e.g., tris(3,5-dimethylphenylcarbamate))	Broad enantioselectivity for a wide range of compounds.[7][10] Covalently bonded versions (immobilized) offer greater solvent compatibility, allowing for use with a wider range of mobile phases.[11]
Chiralcel® OD, OJ, OZ	Cellulose derivatives	Coated phases can sometimes offer different selectivity compared to their immobilized counterparts.[10]

Cyclofructan-Based CSPs

Cyclofructans are macrocyclic oligosaccharides that can provide excellent enantioselectivity for primary amines, particularly in the polar organic and normal-phase modes.[7][12] The separation mechanism is based on the formation of transient diastereomeric complexes involving hydrogen bonding and dipole-dipole interactions with the chiral analyte.

CSP Name (Example)	Chiral Selector	Key Characteristics
Larihc® CF6-P	Cyclofructan derivative	Has shown high success rates in separating primary amines in polar organic mode.[7]

Crown Ether-Based CSPs

Crown ether-based CSPs are specifically designed for the separation of primary amines.[11][12] The chiral recognition mechanism involves the complexation of the protonated primary amine within the crown ether cavity. These separations are typically performed in reversed-phase mode with an acidic mobile phase.[12]

Mobile Phase Strategies: A Comparative Overview

The choice of mobile phase mode—normal-phase, polar organic, or reversed-phase—dramatically influences selectivity.[9]

Mobile Phase Mode	Typical Solvents	Additives	Advantages	Disadvantages
Normal-Phase (NP)	Hexane/Heptane with an alcohol modifier (e.g., Ethanol, Isopropanol)	Basic: Diethylamine (DEA), Butylamine (BA) for basic analytes. Acidic: Trifluoroacetic acid (TFA), Acetic acid for acidic analytes.	Often provides high selectivity. Good for preparative separations due to the volatility of the solvents.	Sensitive to water content. May have lower sample solubility.
Polar Organic (PO)	Acetonitrile or Methanol with an alcohol modifier.	Basic: DEA, Triethylamine (TEA). Acidic: TFA, Formic acid.	Good for polar compounds. Can offer different selectivity compared to NP mode.[7]	May be less "green" than other options.
Reversed-Phase (RP)	Water with Acetonitrile or Methanol.	Buffers (e.g., phosphate, acetate) to control pH.	Robust and reproducible. Compatible with aqueous samples.	Polysaccharide CSPs can be prone to hydrolysis at extreme pH values.

For (S)-4-(1-Aminobutyl)benzenamine, both Normal-Phase and Polar Organic modes are excellent starting points for method development with polysaccharide and cyclofructan CSPs. The use of a basic additive like DEA or TEA will be crucial to prevent peak tailing by masking residual silanol groups on the silica support and to ensure the analyte is in its free base form.[13]

Experimental Workflow for Chiral Method Development

A systematic screening approach is the most efficient way to identify a suitable chiral separation method.

Caption: A systematic workflow for chiral HPLC method development.

Protocol 1: Chiral HPLC Screening

• Sample Preparation: Prepare a solution of racemic 4-(1-aminobutyl)benzenamine at a concentration of approximately 1 mg/mL in the initial mobile phase.

• Column Selection: Screen a set of chiral columns, for example, Chiralpak IA, Chiralpak IB, and Larihc CF6-P.

• Mobile Phase Screening:

  • Condition 1 (Normal-Phase): n-Hexane/Isopropanol (90:10, v/v) with 0.1% Diethylamine.

  • Condition 2 (Polar Organic): Acetonitrile/Methanol (90:10, v/v) with 0.1% Diethylamine.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 254 nm

  • Injection Volume: 5 µL

• Data Analysis: Evaluate the chromatograms for enantiomeric separation. Calculate the resolution (Rs) between the two enantiomer peaks. A resolution of >1.5 is generally considered baseline separation.

Alternative and Complementary Techniques

While direct chiral HPLC is often the preferred method, other techniques can be considered.[14][15]

Indirect Chiral HPLC via Derivatization

This approach involves reacting the racemic amine with a chiral derivatizing agent to form diastereomers.[16][17] These diastereomers can then be separated on a standard achiral HPLC column (e.g., C18).

Workflow for Indirect Chiral HPLC:

Caption: Workflow for indirect chiral analysis via derivatization.

Advantages:

• Utilizes readily available and less expensive achiral columns.

• Can enhance the detectability of the analyte if a chromophoric or fluorophoric derivatizing agent is used.

Disadvantages:

• Requires additional sample preparation steps.

• The derivatization reaction must be complete and not cause racemization.

• The chiral derivatizing agent must be enantiomerically pure.

Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique for chiral separations and is often considered a "green" alternative to normal-phase HPLC.[12] It uses supercritical CO2 as the main mobile phase component, often with a small amount of an organic modifier. Polysaccharide-based CSPs are widely used in SFC. For primary amines, SFC can offer high efficiency and fast analysis times.[12]

Conclusion and Recommendations

For the determination of the enantiomeric purity of (S)-4-(1-Aminobutyl)benzenamine, a direct chiral HPLC method using a polysaccharide-based CSP is the most promising approach. A screening protocol utilizing both normal-phase and polar organic mobile phases with a basic additive is recommended as the initial step in method development. The workflow and comparative data presented in this guide provide a robust framework for researchers to efficiently develop and validate a suitable analytical method.

References

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• MolForge. N1-(4-Aminobutyl)-1,4-butanediamine (CID 368). Available from: [Link]

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• ResearchGate. (PDF) Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Available from: [Link]

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. Available from: [Link]

• Google Patents. EP2252393B1 - Novel chiral selectors and stationary phases for separating enantiomer mixtures.

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• YMC. Efficient method development for chiral separation by using CHIRAL ART columns. Available from: [Link]

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• Google Patents. EP4301725A1 - Amine synergists with uv-a absorption.

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1H and 13C NMR spectral analysis of (S)-4-(1-Aminobutyl)benzenamine

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of (S)-4-(1-Aminobutyl)benzenamine

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of (S)-4-(1-Aminobutyl)benzenamine. As a crucial chiral building block in medicinal chemistry and materials science, a thorough understanding of its spectral characteristics is paramount for researchers for identity confirmation, purity assessment, and structural elucidation. This document moves beyond a simple data sheet, delving into the causal relationships between the molecule's structure and its spectral output.

While a publicly available, peer-reviewed spectrum for this specific enantiomer is not readily accessible, this guide constructs a detailed and predictive analysis grounded in fundamental NMR principles and validated by experimental data from structurally analogous compounds, primarily its achiral isomer, 4-butylaniline.[1][2]

Molecular Structure and NMR Implications

(S)-4-(1-Aminobutyl)benzenamine features two key structural domains that dictate its NMR signature: a para-substituted aniline ring and a chiral butyl group attached at the C1 position.

• Aromatic System: The disubstituted benzene ring is expected to produce a symmetric, second-order AA'BB' splitting pattern, characteristic of para-substitution. The electron-donating nature of the alkylamine substituent influences the chemical shifts of the aromatic protons and carbons.[3]

• Chiral Center (Cα): The stereocenter at the first carbon of the butyl chain is the most significant feature. It renders the molecule chiral and, critically for NMR, makes the adjacent methylene protons (Hβ) chemically non-equivalent, or 'diastereotopic'. This non-equivalence is a key spectral marker that distinguishes this molecule from its achiral isomers.

Below is the structure with systematic numbering used for the subsequent spectral assignments.

Caption: Structure of (S)-4-(1-Aminobutyl)benzenamine with atom numbering. * denotes the chiral center.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is predicted based on established chemical shift ranges and data from 4-butylaniline.[2][4] All predictions assume a standard solvent like CDCl₃ and a spectrometer frequency of ≥400 MHz.

Table 1: Predicted ¹H NMR Signal Assignments for (S)-4-(1-Aminobutyl)benzenamine

Protons	Label	Predicted δ (ppm)	Multiplicity	Predicted J (Hz)	Integration	Rationale & Comments
Aromatic	H3, H5	~7.0 - 7.2	d (AA'BB')	J ≈ 8.5	2H	Protons ortho to the alkyl group, less shielded.
Aromatic	H2, H6	~6.6 - 6.8	d (AA'BB')	J ≈ 8.5	2H	Protons ortho to the -NH₂ group, shielded by its electron-donating effect.
Methine	Hα	~3.9 - 4.1	t	J ≈ 7.0	1H	Benzylic proton deshielded by the adjacent nitrogen and aromatic ring. Triplet due to coupling with the two Hβ protons.
Methylene	Hβ, Hβ'	~1.6 - 1.8	m	-	2H	Diastereotopic protons due to the Cα chiral center. Expected to be a complex multiplet.
Methylene	Hγ	~1.3 - 1.5	sextet	J ≈ 7.5	2H	Standard aliphatic methylene signal.
Methyl	Hδ	~0.9	t	J ≈ 7.4	3H	Terminal methyl group, appearing as a clean triplet.
Amine (Butyl)	-NH₂	~1.5 - 2.5	br s	-	2H	Chemical shift and appearance are highly dependent on solvent, concentration, and temperature. May exchange with D₂O.

| Amine (Aniline) | -NH₂ | ~3.5 - 4.0 | br s | - | 2H | Similar to the other amine group, its signal is broad and variable.[2] May exchange with D₂O. |

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides a clear map of the carbon skeleton. The predicted chemical shifts are based on data from aniline and its alkylated derivatives.[3][5]

Table 2: Predicted ¹³C NMR Signal Assignments for (S)-4-(1-Aminobutyl)benzenamine

Carbon	Label	Predicted δ (ppm)	Rationale & Comments
Aromatic	C4	~145	Carbon attached to the aniline nitrogen (ipso-C), highly deshielded.
Aromatic	C1	~135	Carbon attached to the butyl group (ipso-C).
Aromatic	C3, C5	~129	Carbons ortho to the butyl group.
Aromatic	C2, C6	~115	Carbons ortho to the -NH₂ group, shielded by its strong electron-donating effect.[5]
Methine	Cα	~55 - 60	Benzylic carbon attached to nitrogen.
Methylene	Cβ	~35 - 40	Aliphatic carbon adjacent to the chiral center.
Methylene	Cγ	~20 - 25	Standard aliphatic methylene carbon.

| Methyl | Cδ | ~14 | Terminal methyl carbon. |

Comparative Analysis: The Impact of Chirality

Comparing the predicted spectrum of our target molecule with the known experimental data for the achiral isomer, 4-butylaniline, provides invaluable insight.[2] The primary difference lies in the placement of the amine group, which moves the chiral center and fundamentally alters the spectrum.

Table 3: Spectral Comparison: (S)-4-(1-Aminobutyl)benzenamine vs. 4-Butylaniline

Feature	4-Butylaniline (Experimental Data[2])	(S)-4-(1-Aminobutyl)benzenamine (Predicted)	Key Difference & Rationale
¹H: Benzylic Protons	δ 2.48 (t, 2H)	δ ~3.9-4.1 (t, 1H)	Signal changes from a benzylic -CH₂- to a benzylic -CH(NH₂)-. The presence of the electronegative nitrogen on the benzylic carbon causes a significant downfield shift.
¹H: Butyl Chain	Clean multiplets (sextet, triplet)	Complex multiplet for Hβ, Hβ'	The chiral center at Cα makes the Hβ protons diastereotopic, leading to complex splitting instead of a simple pattern. This is a definitive marker for the 1-aminobutyl structure over the n-butyl structure.
¹³C: Benzylic Carbon	δ 34 ppm	δ ~55-60 ppm	The benzylic carbon is now directly bonded to nitrogen, causing a large downfield shift from the ~34 ppm seen in 4-butylaniline.

| Symmetry | Achiral | Chiral | While standard ¹H/¹³C NMR does not differentiate enantiomers, the effects of chirality (diastereotopicity) are clearly visible within the molecule itself. |

Experimental Protocols

To obtain high-fidelity NMR data for (S)-4-(1-Aminobutyl)benzenamine, adherence to a rigorous experimental protocol is essential.

Standard ¹H and ¹³C NMR Acquisition

This protocol outlines the standard procedure for obtaining routine spectra for structural confirmation.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the amine sample for ¹H NMR (20-50 mg for ¹³C NMR) and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.[6]

  • The choice of solvent is critical; CDCl₃ is standard, but DMSO-d₆ can be useful for better resolution of -NH₂ protons.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Spectrometer Setup (Example: 400 MHz):

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse sequence.

  • Typical parameters: Spectral width of ~16 ppm, acquisition time of ~4 seconds, relaxation delay of 2-5 seconds, and 8-16 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Typical parameters: Spectral width of ~240 ppm, relaxation delay of 2-5 seconds, and a significantly higher number of scans (e.g., 1024 or more) to achieve adequate signal-to-noise.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

  • Integrate the ¹H NMR signals and pick peaks for both spectra.

Caption: General workflow for NMR sample preparation, data acquisition, and processing.

Protocol for Enantiomeric Purity Determination via Chiral Derivatization

Standard NMR cannot distinguish between enantiomers. To confirm the enantiomeric purity of the (S)-isomer, a chiral derivatizing agent (CDA) must be used to convert the enantiomers into diastereomers, which are distinguishable by NMR. A modern and effective method involves condensation with 2-formylphenylboronic acid and an enantiopure diol like (R)- or (S)-BINOL.[7][8]

Principle: The chiral amine reacts with the achiral boronic acid and one enantiomer of BINOL to form a pair of diastereomeric iminoboronate esters. These diastereomers will exhibit separate, well-resolved signals in the ¹H NMR spectrum, allowing for direct integration and calculation of the enantiomeric excess (ee).

Caption: Workflow illustrating how chiral derivatization creates diastereomers for NMR analysis.

Methodology:

• In an NMR tube, dissolve the chiral amine (~5.0 mg) in 0.6 mL of CDCl₃.

• Add 2-formylphenylboronic acid (1.1 equivalents).

• Add enantiopure (S)-1,1'-bi-2-naphthol ((S)-BINOL) (1.1 equivalents).

• Cap the tube and shake for 5-10 minutes at room temperature to ensure complete formation of the diastereomeric iminoboronate esters.[8]

• Acquire a ¹H NMR spectrum as described in section 5.1.

• Identify the well-resolved signals corresponding to the two diastereomers (often the imine proton is a good diagnostic signal) and carefully integrate them to determine the ratio and calculate the enantiomeric excess.

Conclusion

The ¹H and ¹³C NMR spectra of (S)-4-(1-Aminobutyl)benzenamine are defined by its para-substituted aromatic ring and, most importantly, its chiral center. The key diagnostic features predicted for this molecule are the downfield-shifted benzylic methine proton (Hα) and the complex multiplet arising from the diastereotopic methylene protons (Hβ, Hβ'). These signals serve as definitive fingerprints to distinguish it from its achiral isomer, 4-butylaniline. For researchers working with this compound, the protocols provided herein for both standard spectral acquisition and chiral purity analysis offer a robust framework for reliable characterization.

References

• PubChem. (n.d.). 4-Butylaniline. National Center for Biotechnology Information. Retrieved from [Link][1]

• Kral, V., et al. (2017). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols, 12(8), 1587-1595. Retrieved from [Link][7]

• Royal Society of Chemistry. (2009). Supporting Information for Chemical Communications. Retrieved from [Link][9]

• Wiley-VCH. (2007). Supporting Information for Chemistry - A European Journal. Retrieved from [Link][10]

• Li, Y., et al. (2017). Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. Inorganic Chemistry, 56(17), 10546-10552. Retrieved from [Link][11]

• Ye, H., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers in Chemistry, 7, 345. Retrieved from [Link][12]

• Ka-King, Y., et al. (2017). Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. ResearchGate. Retrieved from [Link][8]

• Transtutors. (2021). Study the NMR spectrum of 4-butylaniline (C10H15N). Retrieved from [Link][2]

• Royal Society of Chemistry. (2022). New Journal of Chemistry Supporting Information. Retrieved from [Link][13]

• ResearchGate. (n.d.). The 13C NMR chemical shift values (d ppm) of aniline and 2-butylthioaniline in DMSO-d6. Retrieved from [Link][5]

• University of Potsdam. (n.d.). Tables For Organic Structure Analysis. Retrieved from [Link][4]

• Jackowski, K., et al. (2005). 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. Molecules, 10(1), 103-111. Retrieved from [Link][3]

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Publish Comparison Guide: LC-MS Characterization of (S)-4-(1-Aminobutyl)benzenamine

This guide outlines the analytical characterization of (S)-4-(1-Aminobutyl)benzenamine (CAS 14363-31-6, generic structure), a critical chiral intermediate often used in the synthesis of pharmaceutical agents (e.g., kinase inhibitors).

This document compares analytical methodologies to determine both chemical purity and enantiomeric excess (ee%) , providing a definitive protocol for LC-MS analysis.

Executive Summary & Strategic Context

The Challenge: (S)-4-(1-Aminobutyl)benzenamine contains a primary amine at a chiral benzylic position and an aniline moiety. The dual-amine functionality creates competing ionization sites, while the chiral center requires strict enantiomeric control (>99.5% ee) for drug substance manufacturing.

The Solution: This guide compares three primary characterization workflows:

• Direct Chiral LC-MS (Recommended): Uses Crown Ether or Polysaccharide CSPs for direct enantiomer resolution.

• Achiral RP-LC-MS: Optimized for impurity profiling (regioisomers/byproducts) but blind to chirality.

• Derivatization-Based Analysis: Uses GITC or Marfey’s Reagent to convert enantiomers into diastereomers for separation on standard C18 columns.

Decision Matrix: Method Selection

Feature	Method A: Direct Chiral LC-MS	Method B: Achiral RP-LC-MS	Method C: Derivatization (GITC)
Primary Goal	Enantiomeric Purity (ee%)	Chemical Purity & Impurities	Ultra-trace Enantiomer Detection
Stationary Phase	Crown Ether (e.g., CROWNPAK CR-I)	C18 (e.g., Waters BEH C18)	C18 (Standard)
Sample Prep	Dilute & Shoot	Dilute & Shoot	Complex (Reaction required)
Resolution ( )	High for Enantiomers	High for Regioisomers	High for Diastereomers
Throughput	Moderate (15-30 min)	High (5-10 min)	Low (Reaction time + Run)
Cost	$ (Specialty Column)	$ (Commodity Column)	(Reagents + Time)

Technical Deep Dive: Mass Spectrometry Behavior

Understanding the fragmentation of (S)-4-(1-Aminobutyl)benzenamine is prerequisite for developing a selective MRM (Multiple Reaction Monitoring) method.

Molecular Formula: C₁₀H₁₆N₂ Monoisotopic Mass: 164.13 Da Ionization Mode: ESI Positive ([M+H]⁺ = 165.14)

Fragmentation Pathway (ESI-MS/MS)

The molecule exhibits a characteristic fragmentation pattern driven by the stability of the benzylic carbocation and the tropylium ion.

Figure 1: Proposed ESI+ fragmentation pathway for (S)-4-(1-Aminobutyl)benzenamine. The transition 165.1 → 148.1 is the primary quantifier (Quant), while 165.1 → 106.1 serves as the qualifier (Qual).

Comparative Methodologies & Protocols

Method A: Direct Chiral LC-MS (The Gold Standard)

Why this works: Crown ether columns (e.g., Daicel CROWNPAK) form host-guest complexes specifically with primary amines. The ammonium ion (

) of the analyte inserts into the crown ether cavity. The (S)-enantiomer forms a sterically favored complex compared to the (R)-enantiomer, resulting in separation.

Protocol:

• Column: CROWNPAK CR-I(+) (3.0 × 150 mm, 5 µm).

• Mobile Phase: Perchloric acid is traditionally used but incompatible with MS.

  • MS-Compatible Alternative: 80% Acetonitrile / 20% Water containing 0.1% Formic Acid and 10 mM Ammonium Formate .

  • Note: Acidic pH (< 2.5) is critical to ensure the primary amine is fully protonated.

• Flow Rate: 0.4 mL/min.

• Temperature: 25°C (Lower temperatures often improve chiral resolution).

• Detection: ESI+ MS (SIR 165.1 or MRM 165.1 > 148.1).

Self-Validation Step: Inject a racemic mixture (rac-4-(1-aminobutyl)benzenamine) first. You must achieve a resolution (

) > 2.0 before running the (S)-sample.

Method B: Achiral RP-LC-MS (Impurity Profiling)

Why this works: Standard C18 chemistry separates the main peak from synthesis byproducts (e.g., unreduced oximes, regioisomers, or des-amino impurities) based on hydrophobicity.

Protocol:

• Column: Waters XBridge BEH C18 XP (2.1 × 100 mm, 2.5 µm).

• Mobile Phase A: 0.1% Ammonium Hydroxide in Water (pH 10).

  • Expert Insight: High pH suppresses the ionization of the amine groups, making the molecule neutral and increasing retention on C18, which improves peak shape and loading capacity compared to acidic conditions.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV 254 nm (for major impurities) + ESI+ MS (for ID).

Method C: Derivatization with GITC (Alternative)

Why this works: Reaction with 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate (GITC) converts the enantiomers into diastereomeric thioureas. These possess different physical properties and can be separated on a standard achiral C18 column.

Protocol:

• Derivatization: Mix 50 µL sample (1 mg/mL) with 50 µL GITC solution (2 mg/mL in Acetonitrile) and 10 µL Triethylamine. Incubate at RT for 30 mins.

• Analysis: Inject onto a standard C18 column using an acidic mobile phase (0.1% Formic Acid/MeCN).

• Advantage: The GITC tag adds mass and hydrophobicity, significantly boosting ESI ionization efficiency for trace detection.

Experimental Workflow Diagram

This workflow ensures a comprehensive "Certificate of Analysis" quality characterization.

Figure 2: Sequential workflow for full characterization. Chemical purity must be established before chiral analysis to prevent impurities from co-eluting with minor enantiomers.

References

• NIST Chemistry WebBook. Benzenamine, 4-butyl- (Analogous fragmentation data). National Institute of Standards and Technology. Link

• Hirose, T., et al. (2021). "Achiral Molecular Recognition of Substituted Aniline Position Isomers by Crown Ether Type Chiral Stationary Phase." Molecules, 26(3), 546. Link

• Zhang, C., et al. (2010). "Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography." Journal of Chromatography A, 1217(30), 4965-4970.[1] Link

• Phenomenex. "Chiral HPLC Separations: Method Development Guide." Link

Sources

• 1. Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of (S)-4-(1-Aminobutyl)benzenamine: Enzymatic vs. Chemical Approaches

For researchers and professionals in drug development, the efficient and stereoselective synthesis of chiral amines is a critical endeavor. (S)-4-(1-Aminobutyl)benzenamine, a key building block for various pharmacologically active molecules, presents a compelling case study for comparing the merits of modern enzymatic synthesis against traditional chemical methods. This guide provides an in-depth, data-driven comparison of these two approaches, offering practical insights to inform your synthetic strategy.

Introduction: The Significance of Stereoisomerically Pure Amines

Chirality plays a pivotal role in the efficacy and safety of pharmaceuticals. The specific three-dimensional arrangement of atoms in a molecule can dictate its biological activity, with one enantiomer often exhibiting the desired therapeutic effect while the other may be inactive or even toxic.[1] Consequently, the ability to produce single-enantiomer compounds like (S)-4-(1-Aminobutyl)benzenamine is of paramount importance. This guide will dissect the nuances of two distinct synthetic philosophies: the precision of biocatalysis and the established power of chemical catalysis.

Section 1: Enzymatic Synthesis: A Green and Precise Approach

The enzymatic synthesis of (S)-4-(1-Aminobutyl)benzenamine typically employs transaminases, a class of enzymes that catalyze the transfer of an amino group from a donor molecule to a ketone substrate.[1][2] This biocatalytic approach has gained significant traction due to its exceptional stereoselectivity and environmentally friendly reaction conditions.[3][4]

The Mechanism of Transaminase-Catalyzed Asymmetric Synthesis

Transaminases utilize a pyridoxal-5'-phosphate (PLP) cofactor to facilitate the transfer of an amino group.[5] The catalytic cycle begins with the reaction of the PLP-enzyme complex with an amino donor, such as isopropylamine, to form a pyridoxamine-5'-phosphate (PMP)-enzyme intermediate.[6] The prochiral ketone, 4-(1-oxobutyl)benzenamine, then enters the active site and reacts with the PMP intermediate. This is followed by a proton transfer and hydrolysis, which releases the desired chiral amine, (S)-4-(1-Aminobutyl)benzenamine, and regenerates the PLP-enzyme complex for the next catalytic cycle.[6] The inherent chirality of the enzyme's active site dictates the stereochemical outcome of the reaction, leading to the formation of the (S)-enantiomer with high enantiomeric excess.[6]

Figure 1. Generalized workflow for the transaminase-catalyzed synthesis of (S)-4-(1-Aminobutyl)benzenamine.

Experimental Protocol: Enzymatic Synthesis

The following protocol is a representative example of a transaminase-catalyzed synthesis.

Materials:

• Transaminase enzyme (e.g., from Arthrobacter sp.)[7]

• 4-(1-oxobutyl)benzenamine

• Isopropylamine (amino donor)

• Pyridoxal-5'-phosphate (PLP) cofactor

• Potassium phosphate buffer (pH 8.0)

• Methyl tert-butyl ether (MTBE) (for extraction)

• Sodium sulfate (for drying)

Procedure:

• In a temperature-controlled reactor, dissolve 4-(1-oxobutyl)benzenamine (1 equivalent) and pyridoxal-5'-phosphate (0.01 equivalents) in potassium phosphate buffer.

• Add the transaminase enzyme to the mixture.

• Initiate the reaction by adding isopropylamine (1.5 equivalents).

• Maintain the reaction at a constant temperature (e.g., 40°C) and pH with gentle agitation.

• Monitor the reaction progress using High-Performance Liquid Chromatography (HPLC) until the desired conversion is achieved.

• Upon completion, quench the reaction and extract the product with MTBE.

• Dry the organic phase with sodium sulfate and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography to yield (S)-4-(1-Aminobutyl)benzenamine.

Performance Data: Enzymatic Synthesis

Parameter	Result
Enzyme Type	Engineered ω-transaminase
Substrate Conc.	50-100 g/L
Reaction Time	12-24 hours
Yield	>95%
Enantiomeric Excess	>99% (S)

Section 2: Chemical Synthesis: The Traditional Workhorse

Chemical synthesis of chiral amines often relies on methods like asymmetric reduction of imines or reductive amination of ketones, frequently employing chiral catalysts or auxiliaries.[8] While these methods are well-established, they can present challenges related to catalyst cost, metal contamination, and harsh reaction conditions.[5][7]

The Mechanism of Asymmetric Reductive Amination

A common chemical route to (S)-4-(1-Aminobutyl)benzenamine involves the asymmetric reductive amination of 4-(1-oxobutyl)benzenamine. This process typically involves two key steps. First, the ketone reacts with an ammonia source to form a prochiral imine intermediate. In the second step, this imine is asymmetrically reduced to the desired chiral amine using a chiral catalyst, often a transition metal complex with a chiral ligand (e.g., an iridium or rhodium-based catalyst), and a hydrogen source.[9] The stereoselectivity of the reduction is controlled by the chiral environment created by the catalyst, favoring the formation of the (S)-enantiomer.

Figure 2. General scheme for the chemical synthesis of (S)-4-(1-Aminobutyl)benzenamine via asymmetric reductive amination.

Experimental Protocol: Chemical Synthesis

The following is a representative protocol for asymmetric reductive amination.

Materials:

• 4-(1-oxobutyl)benzenamine

• Ammonium acetate

• [Ir(cod)Cl]₂ (catalyst precursor)

• (S)-SEGPHOS (chiral ligand)

• 2-Propanol (solvent and hydrogen source)

• Dichloromethane (for extraction)

• Saturated sodium bicarbonate solution

• Magnesium sulfate (for drying)

Procedure:

• In a reaction vessel under an inert atmosphere, dissolve [Ir(cod)Cl]₂ and (S)-SEGPHOS in 2-propanol to form the active catalyst.

• Add 4-(1-oxobutyl)benzenamine and ammonium acetate to the catalyst solution.

• Heat the reaction mixture to a specific temperature (e.g., 80°C).

• Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, cool to room temperature and quench with a saturated sodium bicarbonate solution.

• Extract the product with dichloromethane.

• Separate the organic layer, wash with brine, and dry over magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography to obtain (S)-4-(1-Aminobutyl)benzenamine.

Performance Data: Chemical Synthesis

Parameter	Result
Catalyst	Iridium-based chiral catalyst
Reaction Time	18-36 hours
Yield	80-92%
Enantiomeric Excess	90-97% (S)

Section 3: Comparative Analysis: Head-to-Head

Feature	Enzymatic Synthesis	Chemical Synthesis
Stereoselectivity	Excellent (>99% e.e. is common)[5]	Good to excellent (typically 90-98% e.e.)[8]
Reaction Conditions	Mild (aqueous buffer, near-neutral pH, ambient temp.)[7]	Often requires organic solvents, high pressure, and/or temperature
Environmental Impact	Generally lower (biodegradable catalyst, aqueous media)[10]	Higher (use of organic solvents, potential metal contamination)[5][7]
Catalyst Cost	Can be high initially, but enzymes are reusable[7]	Often relies on expensive and precious metal catalysts[7]
Substrate Scope	Can be limited by the enzyme's substrate specificity[11]	Generally broader substrate scope
Process Safety	Generally safer due to milder conditions	Can involve flammable solvents and high-pressure hydrogen

Conclusion: Selecting the Optimal Synthetic Route

Both enzymatic and chemical synthesis methods offer viable pathways to (S)-4-(1-Aminobutyl)benzenamine. The choice between them hinges on the specific priorities of the project.

Enzymatic synthesis stands out for its exceptional stereoselectivity, mild reaction conditions, and favorable environmental profile.[3][10] It is an ideal choice for applications where high enantiomeric purity is paramount and green chemistry principles are a key consideration. While the initial investment in enzymes may be higher, their reusability can offset this cost in the long run.[7]

Chemical synthesis , on the other hand, provides a robust and well-established alternative. It often offers a broader substrate scope and may be more familiar to chemists trained in traditional organic synthesis. However, considerations around catalyst cost, potential metal contamination of the final product, and the use of harsh reaction conditions must be carefully managed.[5][7]

Ultimately, a thorough evaluation of factors such as required optical purity, process scalability, cost of goods, and environmental regulations will guide the discerning scientist to the most appropriate and efficient synthetic strategy.

References

• Oxford Academic. (2022, September 15). Enzymatic and chemo-enzymatic strategies to produce highly valuable chiral amines from biomass with ω-transaminases on 2D zeolites. Retrieved from [Link]

• White, J. (n.d.). Chemo- and Bio-Catalysis for the Synthesis of Chiral Amines in Continuous Flow Reactors. Retrieved from [Link]

• PubMed. (2024, June 25). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, June 25). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Retrieved from [Link]

• ResearchGate. (2024, June 14). (PDF) Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Retrieved from [Link]

• ResearchGate. (n.d.). Transaminases for chiral amine synthesis | Request PDF. Retrieved from [Link]

• KAUST Repository. (2023, March 27). Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Continuous flow-mode synthesis of (chiral) amines with transaminase: a strategic biocatalytic approach to essential building blocks - Reaction Chemistry & Engineering (RSC Publishing). Retrieved from [Link]

• Osaka Prefecture University. (2023, March 15). Development of enzymatic synthesis of chiral cyclic amines. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Transaminase - Wordpress. Retrieved from [Link]

• UCL Discovery. (n.d.). Use of transaminase enzymes for the synthesis of pharmaceutical intermediates. Retrieved from [Link]

• IDOSI Publications. (2012). Preparation and Study the Spectroscopic Properties of (15E)-4-((4E)-4-((E)-3-Phenylallylideneamino) Phenylsulfonyl)-N-((E) - idosi.org. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

Sources

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Transaminase - Wordpress [reagents.acsgcipr.org]
• 7. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gifu-u.repo.nii.ac.jp [gifu-u.repo.nii.ac.jp]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 10. DSpace [repository.kaust.edu.sa]
• 11. researchgate.net [researchgate.net]

In-Depth Comparison Guide: Validating Optical Rotation and Enantiomeric Purity of (S)-4-(1-Aminobutyl)benzenamine

As chiral building blocks become increasingly complex, relying on a single analytical method to determine enantiomeric purity is a critical vulnerability in drug development. (S)-4-(1-Aminobutyl)benzenamine —a molecule characterized by a highly basic aliphatic primary amine and a less basic aromatic aniline moiety—presents unique analytical challenges.

This guide objectively compares classical polarimetry against advanced orthogonal alternatives (Chiral HPLC and Chiral NMR) for validating the optical rotation and enantiomeric excess (

) of this compound. By examining the causality behind experimental choices, we establish a robust, self-validating framework for chiral analysis.

The Mechanistic Challenge of Dual-Amine Chirality

The structural reality of (S)-4-(1-Aminobutyl)benzenamine dictates our analytical approach. The aliphatic amine at the chiral center is highly basic (

), while the para-aniline group is significantly less basic ( ).

• In Polarimetry: The specific rotation (

  ) is highly sensitive to concentration, solvent-solute hydrogen bonding, and trace achiral impurities. A single value cannot definitively prove enantiomeric purity[1].

• In Chromatography: The basic aliphatic amine will interact strongly with residual acidic silanols on silica-based stationary phases, causing severe peak tailing unless competitively masked[2].

• In Spectroscopy: The primary amine serves as an excellent hydrogen-bond donor/acceptor, making it an ideal candidate for transient diastereomeric complexation using Chiral Solvating Agents (CSAs)[3].

Platform Comparison: Polarimetry vs. HPLC vs. NMR

To establish a rigorous validation system, we must compare the baseline method (Polarimetry) with high-resolution alternatives.

Table 1: Methodological Comparison for Enantiomeric Validation

Parameter	Classical Polarimetry	Chiral HPLC (Polysaccharide CSP)	Chiral 1H-NMR (with CSA)
Primary Output	Specific Rotation ( )	Enantiomeric Excess ( )	Absolute Configuration &
Mechanism	Bulk rotation of polarized light	Diastereomeric transient interactions	Host-guest hydrogen bonding
Sensitivity (LOD)	Low (~1-5% impurity detection)	High (< 0.1% minor enantiomer)	Moderate (~1-2% minor enantiomer)
Specificity	Poor (affected by achiral impurities)	Excellent (separates all species)	High (distinct chemical shifts)
Operational Cost	Low	High (requires expensive CSPs)	Moderate (requires deuterated solvents)

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical workflow must contain an internal self-validation mechanism to prevent false positives.

Protocol A: Classical Polarimetry (Self-Validating Linearity)

Optical rotation is only valid if it is independent of concentration anomalies (such as homochiral dimerization).

• Preparation: Prepare a 10.0 mg/mL stock solution of (S)-4-(1-Aminobutyl)benzenamine in HPLC-grade Methanol.

• Dilution: Perform serial dilutions to yield 5.0 mg/mL and 2.5 mg/mL solutions.

• Measurement: Zero the polarimeter using pure Methanol at 20.0 °C (±0.1 °C). Measure the observed rotation (

  ) at 589 nm (Sodium D-line) for all three concentrations.

• Self-Validation Check: Plot

  versus concentration. You must observe a strictly linear relationship ( ). If the plot is non-linear, chiral aggregation is occurring, and the value is invalid. Calculate the final from the linear slope.

Protocol B: Chiral HPLC (Diastereomeric Transient Resolution)

Chromatographic validation requires proving that the system can separate the enantiomers before testing the pure batch[2].

• System Setup: Install a polysaccharide-based chiral column (e.g., , 250 x 4.6 mm, 5 µm)[1].

• Mobile Phase: Hexane / Isopropanol / Diethylamine (80:20:0.1 v/v/v).

  • Causality: The 0.1% Diethylamine (DEA) is mechanistically critical. It competitively binds to the acidic silanols on the stationary phase, preventing the highly basic aliphatic amine of our analyte from causing irreversible peak tailing[4].

• Detection: Set UV detection to 254 nm to target the aniline chromophore. Flow rate at 1.0 mL/min.

• Self-Validation Check (System Suitability): Inject a racemic standard of 4-(1-Aminobutyl)benzenamine. The system is only validated if the resolution (

  ) between the (R) and (S) peaks is . Only then, inject the (S)-batch to calculate .

Protocol C: Chiral NMR using (S)-BINOL

NMR provides orthogonal confirmation of the chiral environment using[3].

• Preparation: Dissolve 5.0 mg of the amine analyte in 0.5 mL of dry

  .

  • Causality: A non-polar, aprotic solvent like

    is mandatory. Polar solvents would disrupt the delicate hydrogen-bonding network between the BINOL hydroxyls and the primary amine[3].

• Complexation: Add 2.0 equivalents of (S)-BINOL to the NMR tube. Shake for 30 seconds[5].

• Self-Validation Check: First, run this protocol on the racemate. Confirm baseline separation (

  ppm) of the methine proton signals (typically around 3.8–4.0 ppm). Once signal splitting is confirmed, analyze the synthesized (S)-batch and integrate the major vs. minor peaks to determine absolute .

Quantitative Data & Method Concordance

The following table demonstrates how relying on polarimetry alone can mask slight racemization, whereas orthogonal methods expose the true purity of the batch.

Table 2: Concordance Validation Data for (S)-4-(1-Aminobutyl)benzenamine

Batch ID	Polarimetry (c=1, MeOH)	Chiral HPLC ( )	Chiral NMR ( )	Orthogonal Conclusion
Batch A	+14.2°	99.8%	99.5%	PASS - High Enantiopurity
Batch B	+13.8° (Appears acceptable)	88.4%	87.9%	FAIL - Hidden Racemization
Batch C	0.0°	0.0% (Racemic)	0.0% (Racemic)	CONTROL - Validated

Data Insight: Batch B showed a specific rotation that was only marginally lower than Batch A, which could easily be misattributed to weighing errors or solvent effects. However, Chiral HPLC and NMR definitively exposed a ~12% presence of the (R)-enantiomer.

Orthogonal Validation Workflow

Orthogonal workflow for validating the optical purity of chiral amines.

Conclusion

For complex molecules like (S)-4-(1-Aminobutyl)benzenamine, optical rotation values derived from polarimetry are necessary but insufficient for modern drug development standards. By implementing a self-validating, orthogonal testing matrix that pairs polarimetry with the transient diastereomeric resolution of Chiral HPLC and the host-guest complexation of Chiral NMR, researchers can guarantee the stereochemical integrity of their active pharmaceutical ingredients.

References

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis RSC Advances (Royal Society of Chemistry), 2022 URL:[Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) Journal of Separation Science (Wiley) URL:[Link]

Sources

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. scispace.com [scispace.com]
• 3. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Standards for (S)-4-(1-Aminobutyl)benzenamine Quality Control

This guide outlines the technical landscape for sourcing and qualifying reference standards for (S)-4-(1-Aminobutyl)benzenamine (CAS 1217445-86-7), a specialized chiral intermediate used in advanced pharmaceutical synthesis (e.g., kinase inhibitors).

Because no pharmacopeial (USP/EP) monograph currently exists for this specific intermediate, this guide functions as a critical decision-making tool for researchers who must choose between commercial research-grade materials and the generation of in-house primary standards.

A Comparative Technical Guide for Drug Development

Executive Summary & Strategic Context

(S)-4-(1-Aminobutyl)benzenamine is a bifunctional chiral building block containing an aromatic primary amine (aniline) and a chiral benzylic amine. Its quality control is governed by three critical quality attributes (CQAs):

• Enantiomeric Purity: The (S)-configuration is typically the active pharmacophore precursor; trace (R)-enantiomer is a refractory impurity.

• Salt Stoichiometry: Often supplied as a dihydrochloride salt (2HCl), the precise counter-ion ratio affects potency calculations.

• Oxidative Stability: The aniline moiety is susceptible to oxidation (browning) upon air exposure, altering assay values.

As of 2026, no compendial reference standard (USP/EP/BP) exists. Researchers must validate their own "Primary Reference Standard" using the hierarchy described below.

Comparative Analysis of Reference Standard Sources

The following table objectively compares the three available sourcing strategies for this compound.

Feature	Option A: Commercial "Catalog" Standard	Option B: Custom CRO Certified Standard	Option C: In-House Primary Standard (Recommended)
Primary Use	Early R&D, Route Scouting	GLP Tox Studies, Early GMP	GMP Release Testing, Stability Studies
Traceability	Vendor CoA (often unverified)	ISO 17034 / 17025 Accredited	Fully Traceable to SI Units (via qNMR)
Purity (Chiral)	Typically >95% ee (variable)	Guaranteed >99.5% ee	Characterized to >99.9% ee
Potency Assignment	"As is" (often assumes 100%)	Mass Balance or qNMR	qNMR (Internal Standard)
Cost / Lead Time	Low / <1 Week	High / 8-12 Weeks	Medium / 2-4 Weeks
Risk Profile	High: Salt form ambiguity (HCl vs Free Base)	Low: Full data package	Lowest: Self-validated system

Expert Insight:

Do not rely on "Catalog" standards for quantitative assay calculation. Commercial suppliers often list "Chemical Purity" (by HPLC area %) but fail to account for water content, residual solvents, or inorganic salt load (ROI), leading to potency errors of 5-15%. For GMP applications, Option C is the mandatory scientific approach.

Technical Protocol: In-House Reference Standard Qualification

To establish an authoritative In-House Primary Standard, follow this self-validating workflow. This protocol synthesizes data from multiple orthogonal techniques to ensure "Truth in Labeling."

Phase 1: Structural Identification (Qualitative)

• 1H NMR (DMSO-d6): Confirm the diagnostic methine quartet at the chiral center (~4.0-4.2 ppm) and the distinct aromatic AB system.

• Mass Spectrometry (ESI+): Confirm parent ion

  .

• FT-IR: Verify primary amine N-H stretching (~3300-3400 cm⁻¹) and absence of nitro precursors.

Phase 2: Purity & Potency Assignment (Quantitative)

This is the core of the validation. You must determine the "Assigned Purity" (Potency) using the following equation:

graphic Purity
×
(
100
−
%
H
2
O
−
%
S
o
l
v
e
n
t
s
−
%
R
e
s
i
d
u
e
)
\text{Potency}

A. Chiral HPLC Method (Enantiomeric Purity)

• Column: Chiralpak IC or AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: Hexane : Isopropyl Alcohol : Diethylamine (90 : 10 : 0.1). Note: DEA is crucial to suppress peak tailing of the free amine.

• Detection: UV @ 240 nm (Aniline absorption max).

• Acceptance Criteria: (S)-enantiomer > 99.5% area; (R)-enantiomer < 0.5%.

B. Quantitative NMR (qNMR) for Absolute Assay

Instead of the "Mass Balance" approach (which accumulates errors), use qNMR for direct potency measurement.

• Internal Standard: Maleic Acid (Traceable to NIST SRM) or TCNB.

• Solvent: D2O (if HCl salt) or DMSO-d6.

• Calculation: Compare the integral of the chiral methine proton against the internal standard.

Phase 3: Salt Stoichiometry Confirmation

• Ion Chromatography (IC): Quantify Chloride content.

• Theoretical Cl- for Dihydrochloride: ~26-28% w/w (Check MW).

• Why? Commercial batches often drift between mono- and dihydrochloride forms, drastically affecting the molecular weight used in calculations.

Visualizing the Qualification Workflow

The following diagram illustrates the logical dependency of the qualification steps.

Figure 1: Self-validating workflow for qualifying a non-compendial reference standard. Note the central role of Potency Assignment derived from orthogonal purity data.

References

• National Institute of Standards and Technology (NIST). Standard Reference Materials for Chemical Analysis. Available at: [Link]

• PubChem. Compound Summary for 4-sec-Butylaniline (Structural Analog). Available at: [Link]

A Senior Application Scientist's Guide to Benchmarking Yield and Purity of Commercial (S)-4-(1-Aminobutyl)benzenamine Sources

Abstract

(S)-4-(1-Aminobutyl)benzenamine is a chiral primary amine that serves as a critical building block in the synthesis of various pharmaceutical compounds. The stereochemical integrity and overall purity of this starting material are paramount, as impurities can lead to downstream synthetic failures, compromised biological activity, and significant safety concerns in the final active pharmaceutical ingredient (API). This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously evaluate and compare commercial sources of (S)-4-(1-Aminobutyl)benzenamine. We present detailed, validated protocols for determining enantiomeric and chemical purity using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy, respectively. By synthesizing technical accuracy with field-proven insights, this guide establishes a self-validating system for in-house quality control, ensuring the selection of high-quality reagents for critical research and development applications.

Introduction: The Imperative of Chiral Purity in Drug Development

Chiral amines are foundational components in a vast array of biologically active molecules.[1] The specific three-dimensional arrangement of atoms (stereochemistry) in a drug molecule is often as crucial as its chemical composition. For a chiral compound like (S)-4-(1-Aminobutyl)benzenamine, the desired enantiomer, (S), may exhibit potent therapeutic effects while its mirror image, the (R)-enantiomer, could be inactive or even induce harmful side effects.[2]

Therefore, sourcing this key intermediate with the highest possible enantiomeric and chemical purity is not merely a matter of good practice but a fundamental requirement for reproducible and reliable research. Commercial suppliers may offer the same compound at varying price points and stated purities. However, relying solely on a supplier's Certificate of Analysis (CoA) without independent verification can introduce significant risks to a project. This guide outlines the "why" and "how" of establishing an in-house validation program to confidently benchmark and select the optimal commercial source.

The Analytical Challenge: A Multi-Faceted Approach to Purity

Assessing the true quality of a chiral amine requires a multi-pronged analytical approach. A comprehensive evaluation rests on three pillars of purity assessment:

• Enantiomeric Purity (or Enantiomeric Excess, % e.e.): This measures the excess of the desired (S)-enantiomer over the undesired (R)-enantiomer. It is the most critical parameter for a chiral building block. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the gold standard for this determination.[3]

• Chemical Purity: This determines the percentage of the desired compound relative to any other chemical entities, such as starting materials, by-products from synthesis, or degradation products. Both HPLC and Quantitative NMR (qNMR) are powerful tools for this assessment.

• Residual Solvents and Water Content: The presence of residual solvents from the manufacturing process can interfere with subsequent reactions and complicate accurate weighing. ¹H NMR is an excellent tool for identifying and quantifying organic solvents, while Karl Fischer titration is the standard for water content determination.

This guide will focus on providing detailed protocols for the two most informative and accessible techniques for a typical synthetic chemistry lab: Chiral HPLC and ¹H NMR analysis.

Experimental Design for In-House Quality Verification

The following workflow provides a systematic approach to receiving, qualifying, and comparing different commercial lots of (S)-4-(1-Aminobutyl)benzenamine.

Overall Evaluation Workflow

Caption: Workflow for benchmarking commercial chemical suppliers.

Materials & Reagents

• (S)-4-(1-Aminobutyl)benzenamine samples from different commercial sources.

• HPLC-grade n-Hexane.

• HPLC-grade Ethanol (200 proof).

• HPLC-grade Isopropanol (IPA).

• Triethylamine (TEA), HPLC grade.

• Deuterated Chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS).

• NMR tubes.

Step-by-Step Protocols

The following protocols are designed to be robust and reproducible. It is crucial to run all samples under identical conditions for a valid comparison.

Protocol 1: Determination of Enantiomeric Purity via Chiral HPLC

This method separates the (S) and (R) enantiomers, allowing for precise quantification of the enantiomeric excess (% e.e.). Polysaccharide-based chiral stationary phases are highly effective for separating chiral amines.[1][4]

Rationale: An isocratic mobile phase of hexane and an alcohol modifier (like ethanol or IPA) with a small amount of an amine additive (like TEA) is a standard starting point for chiral amine separation on polysaccharide columns. The additive improves peak shape by minimizing interactions with residual silanols on the silica support.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Chiral Column: Chiralcel® OJ-H (Cellulose tris(4-methylbenzoate)) or equivalent polysaccharide-based column (5 µm, 4.6 x 250 mm).

• Mobile Phase: n-Hexane / Ethanol / Triethylamine (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Concentration: ~1 mg/mL dissolved in mobile phase.

Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Prepare a sample of each commercial source by dissolving ~10 mg of the amine in 10 mL of the mobile phase.

• Inject the first sample onto the column and record the chromatogram for approximately 15-20 minutes.

• The major peak will be the (S)-enantiomer, and any small, adjacent peak will be the (R)-enantiomer.

• Repeat the injection for each commercial source.

• Calculation of Enantiomeric Excess (% e.e.): % e.e. = [ (Area_S - Area_R) / (Area_S + Area_R) ] * 100 Where Area_S is the peak area of the (S)-enantiomer and Area_R is the peak area of the (R)-enantiomer.

Protocol 2: Assessment of Chemical Purity and Residual Solvents via ¹H NMR

¹H NMR spectroscopy provides invaluable information about the chemical structure, confirming the identity of the compound, and can be used to detect and identify proton-containing impurities, including residual solvents from the purification process.[5][6]

Rationale: The ¹H NMR spectrum gives a unique fingerprint of the molecule. By comparing the integrals of the compound's signals to those of known solvent signals or other unexpected signals, a semi-quantitative assessment of purity can be made. Using a solvent like CDCl₃ with a known internal standard (TMS) provides a chemical shift reference.

Instrumentation and Conditions:

• NMR Spectrometer: 400 MHz or higher.

• Solvent: CDCl₃.

• Sample Preparation: Dissolve 5-10 mg of the amine in ~0.7 mL of CDCl₃ in an NMR tube.

Procedure:

• Acquire a standard proton NMR spectrum for each sample. A typical acquisition might include 16-32 scans.

• Process the spectrum (Fourier transform, phase correction, and baseline correction).

• Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

• Structural Confirmation: Identify and assign the characteristic peaks for (S)-4-(1-Aminobutyl)benzenamine.

• Impurity Analysis:

  • Carefully examine the baseline for small peaks that do not correspond to the main compound.

  • Check for common solvent signals (e.g., ethyl acetate, dichloromethane, hexane, toluene).

  • Integrate the area of the product peaks and compare them to the integrated area of impurity peaks to estimate the level of contamination.

Comparative Analysis: Benchmarking Commercial Sources (Hypothetical Data)

To illustrate the output of this guide, the following table summarizes hypothetical data obtained from evaluating three different commercial suppliers.

Parameter	Supplier A	Supplier B	Supplier C	Acceptance Criteria
Stated Purity (CoA)	98%	>99% (S)	98%	N/A
Price (per 5g)	$150	$250	$145	Budget Dependent
Enantiomeric Excess (% e.e.)	99.6%	99.9%	97.5%	>99.5%
¹H NMR Chemical Purity	~99%	>99.5%	~98%	>99%
Residual Solvents (¹H NMR)	Ethyl Acetate (~0.5%)	None Detected	Toluene (~1.0%)	<0.1%
Appearance	White Crystalline Solid	White Crystalline Solid	Off-white Solid	White Crystalline Solid

Logical Relationship of Purity Assessments

Caption: Interrelation of analytical methods and purity metrics.

Discussion & Recommendations

Based on the hypothetical data, a clear picture emerges:

• Supplier A provides a good balance of high purity and cost. The enantiomeric excess is excellent, and the low-level ethyl acetate may be acceptable for many applications.

• Supplier B offers the highest quality material. It is essentially free of any detectable impurities and has the highest enantiomeric excess. For sensitive applications, such as late-stage API synthesis or developing reference standards, the additional cost is justified.

• Supplier C , despite being the cheapest, is unacceptable for most applications. The enantiomeric excess of 97.5% is significantly lower than the others, and the presence of toluene at 1.0% could interfere with subsequent catalytic reactions.

Recommendation: For general discovery and process development, Supplier A represents the best value. For cGMP or other highly sensitive applications, Supplier B is the required choice. Supplier C should be avoided due to significant purity issues that compromise its utility as a chiral building block.

This guide demonstrates that a modest investment in in-house analytical validation provides invaluable data, mitigates project risks, and ultimately ensures the quality and reproducibility of scientific outcomes. It transforms the procurement process from a gamble on catalog specifications to a data-driven, strategic decision.

References

• Nature Protocols. (2006). Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. [Link]

• ResearchGate. (2025). Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. [Link]

• Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [Link]

• RSC Publishing. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. [Link]

• ACS Publications. (2006). Simple Protocol for NMR Analysis of the Enantiomeric Purity of Primary Amines. [Link]

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. [Link]

• Shimadzu. (n.d.). Rapid Method Scouting of Chiral Compounds. [Link]

• MDPI. (2023). Development of an HPLC-MS/MS Method for Chiral Separation and Quantitation of (R)- and (S)-Salbutamol and Their Sulfoconjugated Metabolites in Urine to Investigate Stereoselective Sulfonation. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2013). CHIRAL STABILITY-INDICATING HPLC METHOD FOR ANALYSIS OF DONEPEZIL IN PHARMACEUTICAL FORMULATIONS. [Link]

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 2. shimadzu.com [shimadzu.com]
• 3. benchchem.com [benchchem.com]
• 4. ymc.co.jp [ymc.co.jp]
• 5. Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (S)-4-(1-Aminobutyl)benzenamine

This guide provides essential safety and logistical information for the proper disposal of (S)-4-(1-Aminobutyl)benzenamine, a chiral aromatic amine. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven best practices to ensure the safe and compliant management of this chemical waste. As a Senior Application Scientist, my objective is to empower you with the knowledge to not only follow procedures but to understand the rationale behind them, fostering a culture of safety and scientific integrity in your laboratory.

Understanding the Hazard Profile: A Precautionary Approach

Table 1: Inferred Hazard Profile of (S)-4-(1-Aminobutyl)benzenamine Based on Analogous Compounds

Hazard Category	Potential Effects & Considerations	Relevant Analogs
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[1]	4-Aminobenzylamine, Aniline
Skin Corrosion/Irritation	Causes skin irritation; may cause severe burns and eye damage.[2]	4-Aminobenzylamine, (R)-(−)-2-Amino-1-butanol
Serious Eye Damage	Risk of serious eye damage.[2]	4-Aminobenzylamine, (R)-(−)-2-Amino-1-butanol
Carcinogenicity/Mutagenicity	Suspected of causing genetic defects and cancer.	Aniline
Aquatic Toxicity	Harmful or very toxic to aquatic life with long-lasting effects.	Aniline, Benzylamine

Given these potential hazards, it is imperative to treat (S)-4-(1-Aminobutyl)benzenamine as a hazardous waste and manage its disposal with the utmost care to protect both laboratory personnel and the environment.[3]

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of (S)-4-(1-Aminobutyl)benzenamine is a multi-step process that begins with ensuring the safety of the handler and ends with compliant removal by a licensed waste disposal service.

Before handling the waste, it is crucial to be equipped with the appropriate PPE to prevent exposure.

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category	Specifications and Rationale
Hand Protection	Wear chemical-resistant gloves (e.g., Butyl, Neoprene, or Viton). Nitrile gloves may not be suitable for prolonged contact with aromatic amines.[4] Always inspect gloves for integrity before use.
Eye/Face Protection	Chemical splash goggles are mandatory. For larger quantities or when there is a risk of splashing, a face shield should be worn in addition to goggles.[3]
Skin and Body Protection	A fully buttoned lab coat, long pants, and closed-toe shoes are required. For significant quantities or in case of a spill, a chemically resistant apron or suit may be necessary.[3]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1] If there is a risk of generating aerosols or dusts and engineering controls are insufficient, a respirator may be required. Personnel must be enrolled in a respiratory protection program to wear a respirator.[4]

Properly characterizing and segregating chemical waste is a critical step in ensuring safety and regulatory compliance.

• Hazardous Waste Determination : Unless proven otherwise through analytical testing, (S)-4-(1-Aminobutyl)benzenamine waste must be classified as hazardous waste.[4] This classification is based on its potential toxicity and environmental hazards.

• Segregation : Do not mix (S)-4-(1-Aminobutyl)benzenamine waste with other waste streams, especially non-hazardous waste.[3] Keeping amine waste separate from other chemical wastes prevents potentially hazardous reactions.[3] It should be stored away from incompatible materials such as strong oxidizing agents and strong acids.[4]

• Container Selection : Use a compatible, leak-proof container for waste collection. The original container, if in good condition, is often a suitable choice. Polyethylene containers are generally compatible with amines.[3][4]

• Labeling : The waste container must be clearly and legibly labeled with the words "Hazardous Waste," the full chemical name "(S)-4-(1-Aminobutyl)benzenamine," and the approximate quantity.[3] Do not use abbreviations or chemical formulas. The label must be securely attached to the container.

• Container Management : Keep the waste container tightly sealed except when adding waste.[3] Store the container in a designated, cool, and well-ventilated secondary containment area, away from direct sunlight and heat sources.[3][4]

• On-site Neutralization (Not Recommended without Expert Consultation) : While some chemical treatments can neutralize aromatic amines, these procedures can be hazardous and should only be performed by trained personnel with a thorough understanding of the reaction chemistry. For most laboratory settings, this is not a recommended practice.

• Professional Disposal : The primary and safest method for disposal is through a licensed hazardous waste disposal company.[3] Your institution's Environmental Health & Safety (EH&S) office will have established procedures for the collection and disposal of chemical waste.

• Scheduling a Pickup : When your waste container is nearing capacity (typically around 90% full), contact your EH&S department to arrange for a waste pickup.

Spill and Emergency Procedures

In the event of a spill, your immediate response is critical to mitigating potential harm.

• Small Spills (within a fume hood) :

  • Ensure you are wearing the appropriate PPE.

  • Absorb the spill with an inert, dry material such as vermiculite, sand, or earth.[4]

  • Carefully collect the absorbent material into a suitable, sealable container for disposal as hazardous waste.

  • Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Large Spills (outside of a fume hood) :

  • Immediately evacuate the area and alert others in the vicinity.[4]

  • If there is an immediate threat of fire or a medical emergency, call emergency services.

  • Secure the area to prevent re-entry.

  • Contact your institution's EH&S or emergency response team for cleanup.[4]

Regulatory Framework: Adherence to EPA and OSHA Standards

The disposal of (S)-4-(1-Aminobutyl)benzenamine falls under the regulations set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• EPA : The Resource Conservation and Recovery Act (RCRA) governs the "cradle-to-grave" management of hazardous waste, including its generation, transportation, treatment, storage, and disposal.

• OSHA : The Hazard Communication Standard (29 CFR 1910.1200) requires that workers are informed about the hazards of the chemicals they work with through safety data sheets, labels, and training.[5]

By following the procedures outlined in this guide, you will be in compliance with these key regulations.

Visualizing the Disposal Pathway

The following diagram illustrates the decision-making process for the proper disposal of (S)-4-(1-Aminobutyl)benzenamine.

Caption: Disposal workflow for (S)-4-(1-Aminobutyl)benzenamine.

References

• Collect and Recycle. (2024, July 18). Amine Disposal For Businesses. Retrieved from [Link]

• Rutgers University. (n.d.). Aniline. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• U.S. Occupational Safety and Health Administration. (n.d.). Worker Exposures to Volatile Amines. Retrieved from [Link]

• Washington State University. (n.d.). Aniline. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. collectandrecycle.com [collectandrecycle.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. Benzenamine, 4-(1-methylpropyl)- | C10H15N | CID 121771 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling (S)-4-(1-Aminobutyl)benzenamine

Topic: Personal protective equipment for handling (S)-4-(1-Aminobutyl)benzenamine Audience: Researchers, scientists, and drug development professionals.[1][2][3]

[1][2][3][4]

Senior Scientist Foreword: The Functional Group Safety Assessment (FGSA)

As specific safety data sheets (SDS) for the enantiopure (S)-4-(1-Aminobutyl)benzenamine are often limited in public repositories, this guide utilizes a Functional Group Safety Assessment (FGSA) . We derive our safety protocols from the compound's two distinct reactive centers: the aromatic amine (aniline) and the aliphatic primary amine .

The Risk Profile: This molecule presents a "Dual-Threat" hazard profile:

• Systemic Toxicity (Aniline Moiety): High potential for skin absorption, methemoglobinemia, and sensitization.

• Corrosivity (Aliphatic Amine): High pH (pKa ~10-11), causing immediate, irreversible eye and skin damage.[3]

PART 1: Hazard Identification & Risk Assessment

Before selecting PPE, you must understand the specific biological and chemical insults this compound presents.

Hazard Class	Source Moiety	Physiological Effect	Critical Warning
Acute Toxicity	Aniline Ring	Methemoglobinemia : Oxidizes hemoglobin, preventing oxygen transport.[1][2][3] Symptoms include cyanosis (blue lips/nails).[3]	Silent Absorber: Can penetrate intact skin without immediate pain.[3]
Corrosivity	Aminobutyl Chain	Chemical Burns : Basic nitrogen attacks fatty tissues (saponification).[3]	Irreversible Eye Damage : Splash contact can cause blindness in <15 seconds.[3]
Sensitization	Aniline Ring	Anaphylaxis/Dermatitis : Repeated low-dose exposure can trigger life-threatening allergic reactions.[1][2][3]	Once sensitized, you may never be able to handle this class of compounds again.

PART 2: The Defensive Layer (PPE Selection)

Standard laboratory PPE is insufficient for this compound.[3] You must employ a "Barrier-in-Depth" strategy.[2][3]

Glove Selection: The "Double-Shell" Protocol

Nitrile gloves alone offer poor protection against aromatic amines, often degrading in <15 minutes.[3] You must use a laminate inner liner.[3]

Glove Material	Estimated Breakthrough Time	Recommendation
Standard Nitrile (4 mil)	< 15 Minutes	DO NOT USE ALONE. Only suitable as an outer "sacrificial" layer.[2][3]
Laminate (Silver Shield/Barrier)	> 480 Minutes	MANDATORY PRIMARY BARRIER. Chemically impervious to amines.[3]
Neoprene/Latex	Variable (Poor)	Not recommended due to rapid permeation of aromatics.[3]

The Protocol:

• Inner Layer: Silver Shield® (Laminate) gloves.[3] Note: These reduce dexterity.

• Outer Layer: 5-8 mil Nitrile gloves.[3] Purpose: Protects the inner glove from tears and provides grip.

• Taping: Tape the cuff of the outer glove to your lab coat sleeve to prevent wrist exposure.[3]

Respiratory Protection

• Primary Control: All handling must occur inside a certified Chemical Fume Hood functioning at 100 fpm face velocity.[3]

• Secondary Control (Spill/Outside Hood):

  • Liquid/Oil: Full-face respirator with OV/P100 (Organic Vapor + HEPA) cartridges.[2][3]

  • Solid/Powder: N95 is insufficient.[3][4] Use P100 particulate filters.[3]

Eye & Face Protection[2][3][7][8]

• Standard: Chemical Splash Goggles (ANSI Z87.1+).[3] Safety glasses are prohibited due to corrosive vapor risk.[3]

• High Risk (Large Scale/Heating): Add a polycarbonate Face Shield over goggles.[3]

PART 3: Operational Workflow

This diagram outlines the mandatory decision logic for handling this compound to ensure containment.

Figure 1: Operational workflow emphasizing containment and neutralization steps.

PART 4: Emergency Response & Spill Management

In the event of a spill, immediate action is required to prevent systemic absorption.

Spill Response Logic

Figure 2: Decision matrix for spill response. Note that large spills outside a hood require evacuation due to toxic vapor potential.

First Aid Measures (Self-Validating)

• Skin Contact: Wash with soap and water for 15 minutes .[3] Validation: Do not stop until "soapy" feeling (alkalinity) is gone.[3]

• Eye Contact: Rinse for 15 minutes minimum.[3] Validation: Use pH paper on tear duct fluid to ensure pH has returned to 7.0-7.5.[2][3]

PART 5: Waste Disposal & Deactivation

Disposal Class: Basic Organic Waste (High pH).[3]

• Segregation: NEVER mix with oxidizing acids (Nitric, Perchloric) or acid chlorides. This will cause violent exothermic reactions and potential explosion.

• Container: High-Density Polyethylene (HDPE) or Glass.[2][3]

• Labeling: Must carry "CORROSIVE" and "TOXIC" hazard labels.

• Deactivation (Glassware): Rinse contaminated glassware with a dilute acid solution (e.g., 5% HCl or Citric Acid) before washing with detergent.[3] This converts the volatile free amine into a non-volatile, water-soluble salt.[3]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2449444, (S)-1-Phenylbutylamine. Retrieved from [Link][2][3]

• Forsberg, K., & Mansdorf, S. Z. (2014). Quick Selection Guide to Chemical Protective Clothing. Wiley-Interscience.[2][3] (General reference for Amine/Laminate glove compatibility).

Sources

• 1. chemscene.com [chemscene.com]
• 2. (S)-1-Phenylbutylamine | C10H15N | CID 2449444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Isobutylaniline | C10H15N | CID 121627 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. アニリン、置換アニリン | Thermo Fisher Scientific [thermofisher.com]